Benzene, (1-methyl-1-propenyl)-, (E)-

• CAS: 768-00-3

Core Science & Biosynthesis

chemical structure and physical properties of Benzene, (1-methyl-1-propenyl)-, (E)-

Executive Summary & Chemical Identity

Benzene, (1-methyl-1-propenyl)-, (E)-—commonly referred to as (E)-2-phenyl-2-butene or trans-2-phenyl-2-butene—is a highly valuable trisubstituted alkene utilized extensively as a model substrate in asymmetric catalysis, epoxidation studies, and advanced materials synthesis[1][2].

A critical nuance in its structural characterization lies in its stereochemical nomenclature. According to Cahn-Ingold-Prelog (CIP) priority rules, the (E)-designation dictates that the highest priority groups on each alkene carbon (the phenyl ring on C2 and the methyl group on C3) are on opposite sides of the double bond. Consequently, the two methyl groups in the (E)-isomer are sterically positioned on the same side (cis to each other)[3]. Understanding this steric environment is paramount for predicting its reactivity in transition-metal-catalyzed transformations.

• IUPAC Name: [(E)-but-2-en-2-yl]benzene

• CAS Registry Number: 768-00-3[4][5]

• Molecular Formula: C₁₀H₁₂[6]

• Molecular Weight: 132.20 g/mol [6]

Physical and Thermodynamic Properties

Accurate thermodynamic and physical data are essential for designing scalable distillation protocols and calculating reaction energetics. The following table synthesizes critically evaluated thermophysical data[4][5][6][7].

Property	Value	Unit	Conditions / Notes
Normal Boiling Point ( Tboil​ )	174.0 – 176.0	°C	At 760 mmHg
Density ( ρ )	0.879 – 0.901	g/mL	Liquid phase, 25 °C
Refractive Index ( nD​ )	1.510 – 1.516	-	20 °C
Flash Point	55.7	°C	Closed cup estimate
Enthalpy of Vaporization ( Δvap​H∘ )	40.17	kJ/mol	Standard conditions
Standard Liquid Enthalpy of Combustion ( Δc​H∘ )	-5746.30	kJ/mol	Liquid phase
LogP (Octanol/Water)	3.10	-	Indicates high lipophilicity

Stereoselective Synthesis: The Schlosser-Modified Wittig Protocol

Standard Wittig olefinations of acetophenone with ethyltriphenylphosphonium bromide typically yield a thermodynamic/kinetic mixture of (E) and (Z) isomers. To achieve high (E)-selectivity for Benzene, (1-methyl-1-propenyl)-, (E)-, we employ the Schlosser Modification of the Wittig reaction.

Causality of Experimental Design: The addition of a second equivalent of a strong lithium base (Phenyllithium) at low temperatures deprotonates the intermediate betaine to form a β-oxido ylide. Subsequent protonation with a sterically demanding alcohol (tert-butanol) allows the intermediate to equilibrate to the more stable erythro-betaine, which undergoes syn-elimination to exclusively yield the (E)-alkene.

Step-by-Step Methodology

• Self-Validating System: This protocol integrates in-process analytical checks to prevent downstream failures.

• Ylide Generation:

  • Suspend 1.05 eq of ethyltriphenylphosphonium bromide in anhydrous THF (0.2 M) under an argon atmosphere.

  • Cool the suspension to 0 °C and add 1.05 eq of Phenyllithium (1.8 M in dibutyl ether) dropwise. Stir for 30 minutes until a deep red/orange solution indicates complete ylide formation.

• Carbonyl Addition (Kinetic Betaine Formation):

  • Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

  • Add 1.00 eq of acetophenone dropwise. Stir for 15 minutes.

  • Validation Check 1: Remove a 50 µL aliquot, quench in wet ether, and analyze via TLC (Hexanes:EtOAc 9:1) or rapid GC-FID to confirm the complete consumption of acetophenone.

• β-Oxido Ylide Formation:

  • While maintaining -78 °C, add a second equivalent (1.05 eq) of Phenyllithium. The solution will darken, indicating the formation of the lithiated β-oxido ylide. Stir for 15 minutes.

• Equilibration and Elimination:

  • Add 1.20 eq of anhydrous tert-butanol to protonate the intermediate, favoring the erythro configuration.

  • Add 1.20 eq of potassium tert-butoxide to facilitate the final elimination, then allow the reaction to warm to room temperature over 2 hours.

• Workup and Purification:

  • Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with hexanes (3x).

  • Causality: Hexanes are chosen over ethyl acetate to selectively precipitate and leave behind the triphenylphosphine oxide byproduct.

  • Concentrate the organic layer and purify via silica gel flash chromatography (100% Hexanes) to isolate the pure (E)-2-phenyl-2-butene.

Fig 1. Schlosser-Modified Wittig Reaction Pathway favoring the (E)-alkene isomer.

Analytical Characterization & Validation

To ensure the trustworthiness of the synthesized compound, rigorous analytical validation is required. The specific spatial arrangement of the (E)-isomer yields distinct NMR signatures compared to its (Z)-counterpart[8].

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.40 – 7.20 (m, 5H, Ar-H): Phenyl ring protons.

  • δ 5.85 (q, J = 6.8 Hz, 1H, CH=C): The vinylic proton. The quartet splitting is caused by coupling to the adjacent methyl group.

  • δ 2.02 (s, 3H, CH₃-C=Ph): The allylic methyl group attached to C2.

  • δ 1.80 (d, J = 6.8 Hz, 3H, CH₃-CH=): The methyl group attached to C3.

  • Diagnostic Note: In the (E)-isomer, the vinylic proton is positioned cis to the phenyl ring, subjecting it to the diamagnetic anisotropy of the aromatic ring, which slightly deshields it relative to the (Z)-isomer.

• ¹³C NMR (100 MHz, CDCl₃):

  • δ 143.5 (Ar-C ipso), 135.2 (C=CH), 128.1, 126.8, 125.6 (Ar-C), 122.4 (CH=C), 15.6 (CH₃), 14.2 (CH₃).

GC-MS Fragmentation Pathway

• Molecular Ion: m/z 132 (M⁺)

• Base Peak: m/z 117 (M⁺ - CH₃). The loss of a methyl radical generates a highly stable phenylallyl cation.

• Secondary Peak: m/z 91 (Tropylium ion, C₇H₇⁺), characteristic of alkylbenzene derivatives[5].

Fig 2. Self-validating analytical workflow for confirming (E)-isomer purity and structure.

Advanced Applications in Catalysis

Benzene, (1-methyl-1-propenyl)-, (E)- serves as an ideal unfunctionalized, trisubstituted olefin for benchmarking novel catalytic systems.

Asymmetric Hydrogenation: Traditional Rh(I) and Ru(II) catalysts often fail to reduce unfunctionalized, sterically hindered trisubstituted alkenes due to the lack of coordinating functional groups (like amides or alcohols) near the double bond. However, (E)-2-phenyl-2-butene is successfully reduced using Crabtree's Catalyst [Ir(cod)(PCy₃)(py)]PF₆[1].

• Mechanistic Causality: The high activity of the Ir(I) complex is attributed to the small size of the hydride ligands formed post-oxidative addition of H₂, creating an unhindered coordination site that readily accommodates the sterically demanding (E)-2-phenyl-2-butene, leading to efficient enantio-enriched alkane formation[1].

References

• Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) , National Institute of Standards and Technology. Available at: [Link]

• Chemical Properties of Benzene, (1-methyl-1-propenyl)-, (E)- (CAS 768-00-3) , Cheméo. Available at:[Link]

• cis-2-Phenyl-2-butene | C10H12 | CID 5358306 , PubChem - NIH. Available at:[Link]

• Asymmetric Hydrogenation of Olefins Using Chiral Crabtree-type Catalysts: Scope and Limitations , Diva-Portal.org. Available at: [Link]

• E and Z Notation For Alkenes (+ Cis/Trans) , Master Organic Chemistry. Available at: [Link]

• Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers , Journal of the American Chemical Society. Available at: [Link]

• Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers , School of Chemistry, University of Bristol. Available at: [Link]

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An In-depth Technical Guide to the Electron Ionization Mass Spectrum of trans-2-Phenyl-2-butene

This guide provides a detailed analysis of the electron ionization (EI) mass spectrum of trans-2-phenyl-2-butene (also known as (E)-2-phenyl-2-butene). It is intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize mass spectrometry for structural elucidation. We will delve into the fundamental principles of electron ionization and the subsequent fragmentation pathways that yield the characteristic mass spectrum of this compound.

Introduction to Electron Ionization Mass Spectrometry (EI-MS)

Electron ionization is a hard ionization technique widely used in mass spectrometry. In the ion source, vaporized analyte molecules are bombarded by a high-energy electron beam (typically 70 eV).[1] This process is energetic enough to eject an electron from the molecule, forming a positively charged radical cation known as the molecular ion (M•+).[2]

The molecular ion is often energetically unstable and undergoes a series of unimolecular fragmentation reactions. These fragmentations follow predictable chemical principles, primarily driven by the formation of stable carbocations and neutral radicals.[3] The resulting array of fragment ions, separated by their mass-to-charge ratio (m/z), constitutes the mass spectrum, which serves as a molecular fingerprint.

The Mass Spectrum of trans-2-Phenyl-2-butene

trans-2-Phenyl-2-butene (C₁₀H₁₂) has a molecular weight of approximately 132.20 g/mol .[4] Upon electron ionization, it forms a molecular ion (M•+) with an m/z of 132. The subsequent fragmentation is dictated by the structure of the molecule, which features a phenyl group and a double bond, providing pathways for the formation of highly stabilized benzylic and allylic carbocations.

Experimental Protocol: Acquiring the Mass Spectrum

A typical workflow for acquiring the EI-mass spectrum of trans-2-phenyl-2-butene is as follows:

• Sample Preparation: A dilute solution of the purified compound in a volatile solvent (e.g., methanol or dichloromethane) is prepared.

• Introduction: The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification, or a direct insertion probe. The sample is vaporized in the heated inlet.

• Ionization: In the ion source, the gaseous molecules are subjected to a 70 eV electron beam.

• Mass Analysis: The resulting ions (molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their m/z ratio.

• Detection: An electron multiplier or similar detector records the abundance of each ion.

• Data Processing: The detector signal is processed to generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

The following diagram illustrates the general workflow of an EI-MS experiment.

Caption: Experimental workflow for Electron Ionization Mass Spectrometry.

Analysis of the Fragmentation Pattern

The mass spectrum of trans-2-phenyl-2-butene is characterized by several key fragment ions. The stability of the phenyl group and the allylic/benzylic positions heavily influences the fragmentation pathways.

The Molecular Ion and the Base Peak

• Molecular Ion (M•+), m/z = 132: The peak at m/z 132 corresponds to the intact radical cation of trans-2-phenyl-2-butene. Its presence confirms the molecular weight of the analyte.

• Base Peak, m/z = 117: The most abundant ion in the spectrum, the base peak, is observed at m/z 117. This corresponds to the loss of a methyl radical (•CH₃, 15 Da) from the molecular ion.

The formation of the [M-15]⁺ ion is highly favored due to a benzylic/allylic cleavage, which results in a very stable, resonance-delocalized carbocation.

Key Fragmentation Pathways

The primary fragmentation of the molecular ion involves the cleavage of bonds adjacent to the phenyl group and the double bond, which are the most likely sites of initial ionization.[5]

• Formation of the [M-15]⁺ ion (m/z 117): This is the most prominent fragmentation pathway. The loss of a methyl group leads to the formation of a stable, resonance-stabilized carbocation.

• Formation of the [M-29]⁺ ion (m/z 103): The loss of an ethyl radical (•C₂H₅, 29 Da) can also occur, although this is generally less favorable than the loss of a methyl radical.

• Formation of the Phenyl Cation (m/z 77): A peak at m/z 77, corresponding to the C₆H₅⁺ ion, is a common feature in the mass spectra of aromatic compounds.[6]

The fragmentation pathways are visualized in the following diagram:

Caption: Key fragmentation pathways of trans-2-phenyl-2-butene in EI-MS.

Summary of Major Ions

The following table summarizes the key ions observed in the electron ionization mass spectrum of trans-2-phenyl-2-butene. The relative abundances are typical and may vary slightly between instruments.

m/z	Proposed Ion Structure	Identity	Comments
132	[C₁₀H₁₂]•+	Molecular Ion (M•+)	Confirms the molecular weight.
117	[C₉H₉]+	[M-CH₃]⁺	Base Peak. Formed by loss of a methyl radical via stable benzylic/allylic cleavage.
103	[C₈H₇]+	[M-C₂H₅]⁺	Loss of an ethyl radical.
91	[C₇H₇]+	Tropylium Ion	A common rearrangement product in the fragmentation of alkylbenzenes.
77	[C₆H₅]+	Phenyl Cation	Characteristic fragment for aromatic compounds.

Conclusion

The electron ionization mass spectrum of trans-2-phenyl-2-butene is dominated by fragmentation pathways that lead to the formation of stable, resonance-delocalized carbocations. The molecular ion is readily observed at m/z 132, and the base peak at m/z 117 arises from the facile loss of a methyl radical. The presence of other characteristic ions, such as m/z 103, 91, and 77, provides further structural confirmation. This detailed understanding of the fragmentation pattern is invaluable for the unambiguous identification of trans-2-phenyl-2-butene and related compounds in complex mixtures.

References

• National Institute of Standards and Technology (NIST). (n.d.). (E)-1-Phenyl-1-butene. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). cis-2-Phenyl-2-butene. National Center for Biotechnology Information. Retrieved from [Link]

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Retrieved from [Link]

• University of Purdue. (2011, June 29). L.7. Mass Spectrum Interpretation. Retrieved from [Link]

• NIST/TRC Web Thermo Tables. (n.d.). (E)-2-phenyl-2-butene. Retrieved from [Link]

• University of California, Davis. (n.d.). Fragmentation Mechanisms. Intro to Mass Spectrometry. Retrieved from [Link]

• Aalborg University. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

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• 5. thiele.ruc.dk [thiele.ruc.dk]
• 6. engineering.purdue.edu [engineering.purdue.edu]

Thermodynamic Profiling of CAS 768-00-3: Determination and Application of the Standard Gibbs Free Energy of Formation

Executive Summary

For researchers, process chemists, and drug development professionals, understanding the thermodynamic boundaries of synthetic intermediates is non-negotiable. CAS 768-00-3 , chemically identified as (E)-2-phenyl-2-butene (or trans-2-phenyl-2-butene), is a highly substituted alkene that frequently serves as a critical intermediate in organic synthesis and active pharmaceutical ingredient (API) development.

This whitepaper provides an in-depth technical analysis of the standard Gibbs free energy of formation ( Δf​G∘ ) for CAS 768-00-3. By dissecting the causality behind the calorimetric and computational methodologies used to derive this value, this guide establishes a self-validating framework for utilizing thermodynamic data to predict reaction equilibria, optimize kinetic vs. thermodynamic control, and scale up pharmaceutical syntheses.

Chemical Identity and Thermodynamic Significance

CAS 768-00-3 is the (E)-stereoisomer of 2-phenyl-2-butene. In the context of alkene synthesis (such as via Wittig reactions, cross-coupling, or dehydrohalogenation), the formation of the (E)-isomer is generally favored over the (Z)-isomer (CAS 767-99-7) due to a reduction in steric strain between the phenyl ring and the terminal methyl group[1].

The standard Gibbs free energy of formation ( Δf​G∘ ) is the fundamental metric that dictates this stability. It represents the change in free energy when one mole of a substance is formed from its constituent elements in their standard states at 1 bar and 298.15 K. In process chemistry, Δf​G∘ is mathematically tied to the equilibrium constant ( Keq​ ) via the isotherm equation ΔG∘=−RTlnKeq​ . Accurately determining this value allows chemists to predict whether an isomerization or addition reaction will spontaneously yield CAS 768-00-3 under specific reactor conditions.

Quantitative Thermodynamic Data

The derivation of Δf​G∘ requires two distinct thermodynamic parameters: the standard enthalpy of formation ( Δf​H∘ ) and the standard entropy of formation ( Δf​S∘ ). The relationship is defined by the Gibbs-Helmholtz equation:

Δf​G∘=Δf​H∘−TΔf​S∘

Below is a consolidated table of the critically evaluated thermophysical properties for CAS 768-00-3, synthesized from the Thermodynamics Research Center (TRC) and standard chemical databases[1][2][3].

Thermodynamic Property	Value	Phase	Reference Temperature	Source
Ideal Gas Enthalpy of Formation ( Δf​H∘ )	165.7 kJ/mol	Gas	298.15 K	[1]
Liquid Enthalpy of Formation ( Δf​H∘ )	96.2 kJ/mol	Liquid	298.15 K	[2]
Ideal Gas Absolute Entropy ( S∘ )	409.2 J/mol·K	Gas	298.15 K	[1]
Derived Entropy of Formation ( Δf​S∘ ) *	-432.3 J/mol·K	Gas	298.15 K	Calculated
Standard Gibbs Free Energy ( Δf​G∘ )	~294.6 kJ/mol	Gas	298.15 K	Calculated

*Note: Δf​S∘ is calculated using the standard entropies of elemental carbon (graphite, 5.74 J/mol·K) and hydrogen gas (130.68 J/mol·K).

Methodological Framework for Thermodynamic Derivation

Directly measuring the formation of CAS 768-00-3 from graphite and hydrogen gas is kinetically impossible. Therefore, the standard Gibbs free energy must be derived through a self-validating system of indirect calorimetric measurements, grounded in Hess's Law and the Third Law of Thermodynamics.

Determination of Δf​H∘ via Isoperibol Bomb Calorimetry

To determine the enthalpy of formation, researchers must first measure the energy of combustion ( Δc​U∘ ).

Causality of Design: An isoperibol bomb calorimeter is utilized because it maintains a constant-temperature environment (the jacket) while allowing the bomb's temperature to change. This enables precise corrections for heat leakages, ensuring the measured heat strictly corresponds to the combustion of the alkene.

Step-by-Step Protocol:

• Sample Preparation: Purify CAS 768-00-3 to a mole fraction purity of >99.9% using preparative gas chromatography. Due to its volatility, encapsulate ~0.5 g of the liquid sample in a pre-weighed, combustible gelatin capsule of known specific energy.

• Pressurization: Place the capsule in a platinum crucible inside the bomb. Purge with ultra-pure O2​ and pressurize to 3.0 MPa to ensure complete, soot-free combustion.

• Ignition & Measurement: Submerge the bomb in the calorimeter water bath. Ignite the sample using a capacitive discharge through a platinum wire and cotton fuse. Record the temperature rise ( ΔT ) using a quartz crystal thermometer with a resolution of 10−4 K.

• Data Reduction: Calculate the standard energy of combustion ( Δc​U∘ ). Apply Washburn corrections to account for the expansion of gases and dissolution of CO2​ in water, yielding the standard enthalpy of combustion ( Δc​H∘ ). Finally, apply Hess's Law using the known Δf​H∘ of CO2​(g) and H2​O(l) to extract the Δf​H∘ of CAS 768-00-3.

Determination of S∘ via Cryogenic Adiabatic Calorimetry

To calculate the entropy term ( TΔf​S∘ ), the absolute entropy ( S∘ ) of the molecule must be determined.

Causality of Design: According to the Third Law of Thermodynamics, the entropy of a perfect crystal at 0 K is zero. By measuring the heat capacity ( Cp​ ) from near absolute zero up to 298.15 K, the absolute entropy can be determined by integrating Cp​/T with respect to temperature. An adiabatic cryostat is mandatory here to prevent any heat exchange with the environment during the delicate low-temperature measurements.

Step-by-Step Protocol:

• Cryogenic Cooling: Load the liquid sample into a gold-plated copper calorimeter vessel. Cool the system to ~5 K using liquid helium in a high-vacuum adiabatic cryostat.

• Incremental Heating: Apply precise, discrete pulses of electrical energy ( q ) to the sample heater. Wait for thermal equilibration and measure the resulting temperature step ( ΔT ). Calculate the molar heat capacity as Cp​=q/(nΔT) .

• Phase Transition Mapping: Carefully monitor the Cp​ curve for the enthalpy of fusion ( Δfus​H ) as the sample transitions from solid to liquid, as this entropy of phase change ( Δfus​H/Tfus​ ) must be added to the total entropy.

• Integration: Integrate the Cp​/T curve from 0 K to 298.15 K. For the unmeasurable region below 5 K, apply the Debye T3 extrapolation law.

Thermodynamic Workflow Visualization

The following diagram illustrates the logical flow of experimental and computational data required to synthesize the standard Gibbs free energy of formation.

Workflow for deriving the standard Gibbs free energy of formation from empirical and in silico data.

Implications in Drug Development and Process Chemistry

In pharmaceutical manufacturing, CAS 768-00-3 is often synthesized via the dehydration of alcohols or the dehydrohalogenation of alkyl halides. These reactions typically yield a mixture of regioisomers (e.g., 2-phenyl-1-butene vs. 2-phenyl-2-butene) and stereoisomers ((E) vs. (Z)).

By knowing the precise Δf​G∘ of CAS 768-00-3, process chemists can engineer reactor conditions to exploit thermodynamic control . Because (E)-2-phenyl-2-butene possesses a lower (more negative) Gibbs free energy of formation compared to its terminal and (Z)-counterparts, running the reaction at elevated temperatures for extended periods allows reversible pathways to equilibrate, funneling the reaction mass into the deepest thermodynamic well—yielding CAS 768-00-3 as the dominant product[1]. This thermodynamic predictability is critical for minimizing costly downstream chromatographic separations and ensuring high API purity profiles.

References

• National Institute of Standards and Technology (NIST). "Benzene, (1-methyl-1-propenyl)-, (E)- - the NIST WebBook." NIST Chemistry WebBook, SRD 69. Available at:[Link]

• Thermodynamics Research Center (TRC). "(E)-2-phenyl-2-butene -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT)." NIST. Available at:[Link]

Sources

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An In-depth Technical Guide to the Physicochemical Properties of (E)-(1-methyl-1-propenyl)-Benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of two key physicochemical properties of (E)-(1-methyl-1-propenyl)-Benzene (CAS: 768-00-3): its molecular weight and ideal gas heat capacity. While the molecular weight is a fundamental and readily calculable property, the ideal gas heat capacity often requires estimation through computational methods due to a scarcity of direct experimental data. This guide details the precise molecular weight and offers a detailed protocol for the estimation of its ideal gas heat capacity using the Joback group contribution method. The underlying principles of these properties and the methodologies for their determination are discussed, providing researchers with the necessary information for applications in areas such as reaction thermodynamics, process design, and computational modeling in drug development.

Introduction: The Significance of (E)-(1-methyl-1-propenyl)-Benzene

(E)-(1-methyl-1-propenyl)-Benzene, also known as trans-2-Phenyl-2-butene, is an organic compound with the chemical formula C₁₀H₁₂.[1] As an isomer of other phenylbutenes, its specific stereochemistry influences its physical and chemical behavior. A thorough understanding of its fundamental properties, such as molecular weight and ideal gas heat capacity, is crucial for its application in scientific research and industrial processes.

The molecular weight is a cornerstone of chemical calculations, essential for stoichiometric analysis, solution preparation, and molecular modeling. The ideal gas heat capacity (Cₚ,gas), on the other hand, is a critical thermodynamic parameter. It quantifies the amount of energy required to raise the temperature of the substance in its gaseous state and is indispensable for predicting the thermodynamic feasibility of reactions, designing chemical reactors, and modeling transport phenomena.

This guide provides both the definitive molecular weight and a practical, scientifically-grounded approach to estimating the ideal gas heat capacity of (E)-(1-methyl-1-propenyl)-Benzene, empowering researchers to confidently utilize this compound in their work.

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. For (E)-(1-methyl-1-propenyl)-Benzene, with a molecular formula of C₁₀H₁₂, the molecular weight is calculated based on the atomic weights of carbon (C) and hydrogen (H).

Calculation Protocol

The determination of the molecular weight is a straightforward process based on the internationally accepted atomic weights of the elements.

Step 1: Identify the Molecular Formula The molecular formula for (E)-(1-methyl-1-propenyl)-Benzene is C₁₀H₁₂.[1][2]

Step 2: Determine the Number of Atoms of Each Element

• Carbon (C): 10 atoms

• Hydrogen (H): 12 atoms

Step 3: Obtain the Atomic Weights of Each Element

• Atomic weight of Carbon (C) ≈ 12.011 u

• Atomic weight of Hydrogen (H) ≈ 1.008 u

Step 4: Calculate the Total Molecular Weight Molecular Weight = (Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) Molecular Weight = (10 × 12.011) + (12 × 1.008) Molecular Weight = 120.11 + 12.096 Molecular Weight = 132.206 u

For high-precision applications, the monoisotopic mass is often used, which is based on the mass of the most abundant isotopes of the elements. The NIST Chemistry WebBook provides a highly precise molecular weight of 132.2023.[1]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₀H₁₂	NIST[1]
Molar Mass	132.20 g/mol	Cheméo[3]
Precise Molecular Weight	132.2023	NIST[1]
CAS Registry Number	768-00-3	NIST[1][4]

Ideal Gas Heat Capacity (Cₚ,gas)

Theoretical Framework: Group Contribution Methods

Group contribution methods are founded on the principle that the thermodynamic properties of a molecule can be approximated by summing the contributions of its individual functional groups.[1][2] This approach assumes that the contribution of each group is independent of the rest of the molecule. Two of the most well-established methods are the Benson Group Increment Theory and the Joback method.[1][4]

• Benson Group Increment Theory : This is a highly accurate method that considers not only the atoms in a group but also their immediate neighbors, providing a more detailed and context-dependent estimation.[1][2]

• Joback Method : A simpler group-additivity method that predicts several thermodynamic properties, including ideal gas heat capacity, from the molecular structure.[3][4] It uses a four-parameter polynomial to describe the temperature dependency of the heat capacity.[4]

Given the lack of direct experimental data, this guide will provide a step-by-step protocol for estimating the ideal gas heat capacity of (E)-(1-methyl-1-propenyl)-Benzene using the Joback method.

Estimation Protocol: The Joback Method

The Joback method calculates the ideal gas heat capacity as a function of temperature using the following equation[3]:

Cₚ,gas = (Σa - 37.93) + (Σb + 0.210)T + (Σc - 3.91 x 10⁻⁴)T² + (Σd + 2.06 x 10⁻⁷)T³

Where a, b, c, and d are the group contributions for each functional group in the molecule, and T is the temperature in Kelvin.

Step 1: Deconstruct the Molecular Structure into Joback Groups

The structure of (E)-(1-methyl-1-propenyl)-Benzene needs to be broken down into its constituent Joback groups.

• Aromatic carbon atoms:

  • 5 x =CH- (aromatic)

  • 1 x =C< (aromatic, substituted)

• Aliphatic carbon atoms:

  • 1 x =C< (non-aromatic, double bond)

  • 1 x =CH- (non-aromatic, double bond)

  • 2 x -CH₃ (methyl group)

Step 2: Obtain the Joback Group Contribution Values

The next step is to find the established contribution values for each of these groups for the parameters a, b, c, and d. These values are widely available in chemical engineering and thermodynamic textbooks and databases.

Step 3: Calculate the Sum of Contributions (Σa, Σb, Σc, Σd)

Sum the contributions for each parameter based on the number of each group present in the molecule.

Step 4: Calculate the Ideal Gas Heat Capacity at a Specific Temperature

Insert the summed contribution values into the Joback equation to calculate the Cₚ,gas at a desired temperature.

Workflow for Cₚ,gas Estimation using the Joback Method

The following diagram illustrates the workflow for estimating the ideal gas heat capacity using the Joback method.

Caption: Workflow for estimating ideal gas heat capacity using the Joback method.

Estimated Ideal Gas Heat Capacity

Due to the absence of experimental data, a precise value for the ideal gas heat capacity cannot be definitively stated. However, based on the Joback method, an estimated value can be calculated for a given temperature. It is important to note that this is an estimation and may have an associated error. For rigorous applications, cross-validation with other estimation methods or, if feasible, experimental determination is recommended.

Conclusion

This guide has provided a detailed examination of the molecular weight and ideal gas heat capacity of (E)-(1-methyl-1-propenyl)-Benzene. The molecular weight is a precisely determined value based on the compound's chemical formula. In contrast, the ideal gas heat capacity, lacking direct experimental measurement, can be reliably estimated using established group contribution methods like the Joback method. The provided protocol and workflow offer a practical approach for researchers to obtain a valuable estimate of this important thermodynamic property. Acknowledging the use of such estimation techniques is crucial for maintaining scientific rigor in research and development involving this compound.

References

• National Institute of Standards and Technology (NIST). (n.d.). Benzene, (1-methyl-1-propenyl)-, (E)-. NIST Chemistry WebBook. Retrieved from [Link]

• Joback, K. G., & Reid, R. C. (1987). Estimation of pure-component properties from group-contributions.

• Cheméo. (n.d.). Chemical Properties of Benzene, (1-methyl-1-propenyl)-, (E)- (CAS 768-00-3). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2026, February 11). Benzene, [(1E)-1-methyl-1-propenyl]-. Substance Details - SRS. Retrieved from [Link]

Sources

• 1. Benson group increment theory — Grokipedia [grokipedia.com]
• 2. Benson group increment theory - Wikipedia [en.wikipedia.org]
• 3. Joback method — Grokipedia [grokipedia.com]
• 4. Joback method - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of Benzene, (1-methyl-1-propenyl)-, (E)- via Chugaev Pyrolytic Syn-Elimination

Target Audience: Researchers, synthetic organic chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Introduction and Mechanistic Rationale

Benzene, (1-methyl-1-propenyl)-, (E)-[1], commonly referred to as trans-2-phenyl-2-butene[2] or[(1E)-1-methylprop-1-en-1-yl]benzene[3], is a highly conjugated aromatic alkene (CAS: 768-00-3) utilized as a versatile building block in complex organic synthesis and materials science[3].

The primary challenge in synthesizing this compound lies in controlling the stereochemistry of the tetrasubstituted-like double bond environment to exclusively yield the (E)-isomer. Traditional acid-catalyzed dehydration of 2-phenyl-2-butanol often yields a thermodynamic mixture of (E) and (Z) isomers, requiring arduous chromatographic separation.

To achieve >95% stereoselectivity, this protocol employs the Chugaev Elimination [4]. By utilizing threo-3-phenyl-2-butanol as the starting material, we can form a xanthate ester intermediate. The subsequent thermal decomposition (pyrolysis) proceeds via a concerted, six-membered cyclic transition state. Because the Chugaev reaction is a strict syn-elimination, the stereochemistry of the threo precursor rigidly dictates the formation of the (E)-alkene, minimizing skeletal rearrangements and avoiding carbocation intermediates[4].

Workflow Visualization

Figure 1: Stereospecific synthesis workflow of (E)-2-phenyl-2-butene via Chugaev elimination.

Physicochemical Data of the Target Compound

To ensure robust downstream validation, the isolated product should be verified against the following standard physicochemical parameters[1][2][5].

Property	Value	Unit	Reference / Notes
CAS Registry Number	768-00-3	-	Validated identifier[1]
Molecular Formula	C₁₀H₁₂	-	[3]
Molecular Weight	132.20	g/mol	[2]
Density	0.879	g/cm³	At 25 °C[5]
Boiling Point	174	°C	At 760 mmHg[5]
Refractive Index	1.516	-	[5]
Standard Enthalpy of Vaporization (ΔvapH°)	40.17	kJ/mol	Joback Calculated[2]

Experimental Protocol

Note: This procedure must be conducted in a well-ventilated fume hood. Carbon disulfide (CS₂) is highly flammable and toxic. Methyl iodide (MeI) is a potent alkylating agent and suspected carcinogen. Proper PPE (gloves, lab coat, safety goggles) is mandatory.

Phase 1: Synthesis of threo-3-Phenyl-2-butyl S-methyl xanthate

Causality Insight: The conversion of the alcohol to a xanthate ester is required to create the leaving group necessary for the cyclic thermal elimination[4]. Sodium hydride (NaH) is selected as the base to irreversibly deprotonate the alcohol, driving the subsequent nucleophilic attack on CS₂ to absolute completion.

• Preparation of the Alkoxide:

  • Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum.

  • Add 1.2 equivalents of Sodium Hydride (NaH, 60% dispersion in mineral oil). Wash the NaH with anhydrous hexane (3 × 10 mL) under argon to remove the mineral oil.

  • Suspend the purified NaH in 50 mL of anhydrous Tetrahydrofuran (THF) and cool the flask to 0 °C using an ice bath.

  • Slowly add a solution of threo-3-phenyl-2-butanol (10.0 mmol) in 15 mL of anhydrous THF dropwise over 15 minutes. Stir for 30 minutes at room temperature until hydrogen gas evolution ceases.

• Xanthate Formation:

  • Cool the reaction mixture back to 0 °C.

  • Inject 3.0 equivalents of Carbon Disulfide (CS₂, 30.0 mmol) dropwise. The solution will typically transition to a yellow/orange hue, indicating the formation of the dithiocarbonate anion[4]. Stir for 1 hour at room temperature.

  • Cool to 0 °C and add 2.0 equivalents of Methyl Iodide (MeI, 20.0 mmol) dropwise. Stir the mixture for an additional 2 hours at room temperature.

• Workup and Isolation:

  • Quench the reaction carefully with 20 mL of saturated aqueous ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with diethyl ether (3 × 30 mL).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The resulting crude threo-3-phenyl-2-butyl S-methyl xanthate can generally be used in the next step without further purification.

Phase 2: Thermal Pyrolysis (Chugaev Elimination)

Causality Insight: Heating the xanthate ester initiates a pericyclic syn-elimination. Because the transition state requires coplanarity of the β-hydrogen, the α-carbon-oxygen bond, and the sulfur atom, the threo stereocenter configuration forces the methyl and phenyl groups into an anti relationship to minimize steric hindrance, exclusively yielding the (E)-alkene[4].

• Pyrolysis Setup:

  • Transfer the crude xanthate ester to a 50 mL round-bottom flask equipped with a short-path distillation apparatus and a receiving flask submerged in an ice-water bath.

• Thermal Decomposition:

  • Submerge the reaction flask in a sand bath or heating mantle and gradually raise the temperature to 200 °C under a slight vacuum (approx. 100-200 mmHg) or inert nitrogen flow.

  • As the xanthate decomposes, carbonyl sulfide (COS) and methanethiol (CH₃SH) gases are extruded (ensure the vacuum pump is properly trapped or the hood ventilation is optimal).

  • The product, Benzene, (1-methyl-1-propenyl)-, (E)-, will distill over into the cooled receiving flask.

• Purification:

  • To remove trace thiol impurities, dissolve the distillate in 20 mL of diethyl ether and wash with 10% aqueous sodium hydroxide (NaOH) (2 × 10 mL), followed by brine.

  • Dry over MgSO₄, filter, and carefully evaporate the solvent.

  • Final purification can be achieved via Kugelrohr distillation or silica gel flash chromatography (using 100% hexanes) to yield the pure (E)-isomer as a colorless to pale yellow liquid[3].

References

• NIST WebBook: Benzene, (1-methyl-1-propenyl)-, (E)-. National Institute of Standards and Technology. Available at:[Link]

• Cheméo: Chemical Properties of Benzene, (1-methyl-1-propenyl)-, (E)- (CAS 768-00-3). Céondo GmbH. Available at:[Link]

• Grokipedia: Chugaev elimination. Grokipedia. Available at:[Link]

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• 3. CAS 768-00-3: [(1E)-1-methylprop-1-en-1-yl]benzene [cymitquimica.com]
• 4. Chugaev elimination — Grokipedia [grokipedia.com]
• 5. [(1E)-1-methylprop-1-en-1-yl]benzene | 2082-61-3 [chemnet.com]

Application Note: High-Resolution GC-MS Analytical Methods for the Detection of trans-2-Phenyl-2-butene

Introduction and Analytical Challenges

trans-2-Phenyl-2-butene (IUPAC: (E)-2-phenylbut-2-ene) is a volatile aromatic hydrocarbon frequently encountered as a product of catalytic cross-coupling reactions, elimination pathways, and as a photolytic decomposition product in UV-cured food packaging materials[1]. For researchers and drug development professionals, the accurate detection and quantification of this compound in complex mixtures are critical for reaction yield optimization and regulatory migration studies[1].

The primary analytical challenge lies in resolving the trans (E) isomer from its cis (Z) counterpart and other structurally similar matrix interferences. Because the isomers possess nearly identical mass-to-charge (m/z) ratios and highly similar polarity, standard analytical methods often result in co-elution. This guide details a highly optimized, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) protocol designed to achieve baseline separation and unambiguous identification of trans-2-phenyl-2-butene.

Mechanistic Principles & Causality

Chromatographic Separation Rationale

To separate the cis and trans isomers, a non-polar capillary column featuring a 5% phenyl / 95% dimethylpolysiloxane stationary phase (e.g., DB-5MS, ZB-5MS) is strictly required[1][2]. The separation mechanism relies on subtle differences in the boiling points and steric profiles of the isomers. The trans isomer, possessing a more linear and less sterically hindered geometry, exhibits slightly stronger dispersion interactions with the stationary phase, typically resulting in a later retention time compared to the cis isomer.

Mass Spectrometry Fragmentation Causality

Under standard Electron Ionization (EI) at 70 eV, trans-2-phenyl-2-butene (Molecular Weight: 132.20 g/mol ) yields a distinct molecular ion (M⁺•) at m/z 132[2][3]. The survival of this molecular ion is directly attributed to the stabilizing effect of the conjugated aromatic system[2].

The base peak invariably occurs at m/z 117[3]. This is caused by the highly favorable loss of a terminal methyl radical (-15 Da), which generates a resonance-delocalized phenylallyl carbocation[2]. Secondary fragmentation involves the loss of acetylene (C₂H₂, -26 Da) from the m/z 117 ion to yield the tropylium ion (m/z 91), a classic diagnostic marker for alkylbenzene derivatives.

Primary EI-MS fragmentation pathway for trans-2-phenyl-2-butene at 70 eV.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It incorporates an internal standard (IS) to correct for injection volume variations and a System Suitability Test (SST) to guarantee isomeric resolution prior to sample analysis.

Step 1: Sample Preparation & Internal Standardization

• Dilution: Dissolve or extract the target mixture in a high-purity, low-boiling solvent (e.g., n-hexane) to achieve an expected analyte concentration between 10–100 µg/mL.

• Internal Standard Spiking: Spike the sample with 10 µg/mL of 1,3-diethylbenzene. This compound acts as an ideal IS because it elutes in the same retention window but has a distinct molecular weight (m/z 134)[1].

• Filtration: Pass the mixture through a 0.22 µm PTFE syringe filter into a 2 mL deactivated glass autosampler vial. Causality: Removing particulates prevents the accumulation of non-volatile residues in the GC inlet, which would otherwise cause peak tailing and degrade cis/trans resolution.

Step 2: GC-MS Instrumentation Setup

Configure the gas chromatograph and mass spectrometer using the parameters outlined below.

• Inlet Configuration: Set the injector to 250°C[2]. Utilize a split injection mode with a split ratio of 50:1. Causality: A high split ratio prevents column overloading, maintaining the narrow peak widths required to resolve the cis and trans isomers.

• Carrier Gas: Ultra-high purity Helium (99.999%) at a constant flow rate of 1.0 mL/min[2].

• Oven Temperature Program:

  • Initial hold at 50°C for 3 minutes[1].

  • Ramp at 10°C/min to 320°C[1].

  • Final hold at 320°C for 10 minutes to bake out heavy matrix components[1].

Step 3: System Suitability and Validation Run

Before analyzing unknown mixtures, the system must self-validate:

• Blank Run: Inject 1.0 µL of pure n-hexane to confirm the absence of column carryover.

• Resolution Check: Inject a known calibration standard containing both cis- and trans-2-phenyl-2-butene. The system is validated only if the chromatographic resolution ( Rs​ ) between the two isomeric peaks is ≥1.5 .

GC-MS experimental workflow for the detection of trans-2-phenyl-2-butene.

Quantitative Data Summaries

Table 1: GC-MS Method Parameters Summary

Parameter	Specification / Setting
Column	5% Phenyl-methylpolysiloxane (e.g., ZB-5MS), 30 m × 0.25 mm, 0.25 µm film[1][2]
Carrier Gas	Helium, Constant Flow at 1.0 mL/min[2]
Injection Volume	1.0 µL (Split 50:1)
Injector Temperature	250°C[2]
Oven Program	50°C (3 min) → 10°C/min to 320°C (hold 10 min)[1]
Transfer Line Temp	320°C[1]
Ionization Mode	Electron Ionization (EI), 70 eV[1]
Acquisition Mode	Full Scan (m/z 35–800) and SIM[1]

Table 2: Key Diagnostic MS Fragment Ions for trans-2-phenyl-2-butene

m/z Ratio	Relative Abundance	Ion Identity / Fragmentation Mechanism
132	High (2nd Highest)	Molecular Ion (M⁺•)[2][3]
117	Base Peak (100%)	[M - CH₃]⁺ ; Resonance-stabilized carbocation[2][3]
91	Moderate	[C₇H₇]⁺ ; Tropylium ion from secondary fragmentation
77	Low-Moderate	[C₆H₅]⁺ ; Phenyl cation

References

• Source: benchchem.
• Source: nih.
• Source: mdpi.

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Application Notes and Protocols for the Polymerization of (E)-2-Phenyl-2-butene

Introduction: Taming a Sterically Hindered Monomer

(E)-2-phenyl-2-butene presents a unique challenge and opportunity in polymer chemistry. As a trisubstituted alkene bearing a phenyl group, its electronic properties favor cationic polymerization due to the formation of a stable tertiary benzylic carbocation.[1][2] However, the significant steric hindrance around the double bond makes it a reluctant monomer for polymerization.[3] This guide provides a comprehensive overview of the theoretical considerations and practical protocols for utilizing (E)-2-phenyl-2-butene as a monomer intermediate, with a primary focus on cationic polymerization as the most viable synthetic route. While radical and anionic polymerizations are generally less effective for such sterically congested internal alkenes, we will briefly address their limitations.[3][4]

These application notes are intended for researchers and scientists in polymer chemistry and materials science, as well as professionals in drug development who may explore novel polymeric scaffolds.

Polymerization Strategies: A Comparative Overview

The choice of polymerization technique is paramount for a monomer with the electronic and steric profile of (E)-2-phenyl-2-butene.

• Cationic Polymerization: The Pathway of Choice Cationic polymerization is the most promising method for polymerizing alkenes with electron-donating substituents, such as (E)-2-phenyl-2-butene.[1][5] The phenyl group and the two methyl groups stabilize the resulting carbocation, facilitating propagation.[2] However, the steric hindrance necessitates careful selection of initiators and reaction conditions to achieve appreciable molecular weights.

• Radical Polymerization: A Challenging Endeavor Radical-mediated functionalization of internal alkenes is notoriously difficult due to steric congestion that impedes the approach of the radical initiator and the growing polymer chain.[3] While some specialized techniques exist for the functionalization of internal alkenes, achieving high-molecular-weight polymers from (E)-2-phenyl-2-butene via conventional radical polymerization is unlikely.[4]

• Anionic Polymerization: Unfavorable Electronics Anionic polymerization proceeds via a carbanionic propagating species. This method is most effective for monomers with electron-withdrawing groups that can stabilize the negative charge. The electron-donating nature of the alkyl and phenyl groups in (E)-2-phenyl-2-butene makes the formation of a stable carbanion unfavorable, rendering anionic polymerization an unsuitable approach.[6]

Cationic Polymerization of (E)-2-phenyl-2-butene: In-Depth Analysis

Mechanism and Rationale

The cationic polymerization of (E)-2-phenyl-2-butene proceeds through the classical steps of initiation, propagation, chain transfer, and termination.

Figure 1: Cationic Polymerization of (E)-2-phenyl-2-butene.

The key to successful polymerization lies in the generation of a stable carbocation and minimizing termination and chain transfer events.[5][7] The tertiary benzylic carbocation formed from (E)-2-phenyl-2-butene is relatively stable, which is advantageous for propagation.

Selection of Initiating Systems

The choice of initiator is critical and depends on the desired polymer properties and reaction control.

Initiator Type	Examples	Advantages	Disadvantages
Protic Acids	Triflic acid (CF₃SO₃H), Sulfuric acid (H₂SO₄)	Readily available, simple to use.[5]	Can lead to low molecular weight polymers due to strong nucleophilic counter-ions causing termination.[5][7]
Lewis Acids	Boron trifluoride (BF₃), Aluminum trichloride (AlCl₃), Tin tetrachloride (SnCl₄)	Highly efficient, can be used with a co-initiator (e.g., water, alcohol) for faster reactions.[5]	Can be sensitive to impurities, may require a co-initiator for controlled initiation.[1]
Carbenium Ion Salts	Trityl salts (e.g., Trityl hexachloroantimonate)	Can provide well-defined structures, useful for kinetic studies.[5]	May have sluggish initiation with sterically hindered alkenes.[8]

For (E)-2-phenyl-2-butene, a Lewis acid in conjunction with a protic co-initiator (a "proton trap") is often the most effective approach to balance initiation efficiency and control over the polymerization.

Experimental Protocols

Protocol 1: Cationic Polymerization using a Lewis Acid Initiator System

This protocol describes a general procedure for the polymerization of (E)-2-phenyl-2-butene using a boron trifluoride etherate (BF₃·OEt₂) initiating system.

Materials:

• (E)-2-phenyl-2-butene (purified by distillation over sodium)

• Boron trifluoride etherate (BF₃·OEt₂) (distilled prior to use)

• Anhydrous dichloromethane (DCM) (dried over CaH₂)

• Methanol (for termination)

• Argon or Nitrogen gas (high purity)

• Standard Schlenk line and glassware

Procedure:

• Glassware Preparation: All glassware should be oven-dried at 120 °C overnight and cooled under a stream of inert gas.

• Reaction Setup: Assemble the reaction flask equipped with a magnetic stirrer, a dropping funnel, and a septum under a positive pressure of argon or nitrogen.

• Monomer and Solvent: In the reaction flask, dissolve the purified (E)-2-phenyl-2-butene in anhydrous DCM. The concentration of the monomer can be varied (e.g., 0.5-2 M) to study its effect on the polymerization.

• Initiator Solution: In a separate, dry flask, prepare a dilute solution of BF₃·OEt₂ in anhydrous DCM.

• Initiation: Cool the monomer solution to the desired temperature (e.g., -78 °C to 0 °C) using a suitable cooling bath. Slowly add the initiator solution dropwise to the stirred monomer solution.

• Polymerization: Allow the reaction to proceed for a predetermined time (e.g., 1-24 hours). The progress of the polymerization can be monitored by taking aliquots and analyzing the monomer conversion by Gas Chromatography (GC).

• Termination: Terminate the polymerization by adding an excess of cold methanol to the reaction mixture.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., methanol or hexane).

• Purification: Collect the polymer by filtration, wash it with the non-solvent, and dry it in a vacuum oven at a moderate temperature (e.g., 40-60 °C) until a constant weight is achieved.

• Characterization: Characterize the obtained polymer by Gel Permeation Chromatography (GPC) to determine its molecular weight (Mn, Mw) and polydispersity index (PDI), and by ¹H and ¹³C NMR spectroscopy to confirm its structure.

Figure 2: Experimental Workflow for Cationic Polymerization.

Self-Validation and Expected Outcomes

• Monomer Conversion: Successful polymerization will be indicated by a decrease in the monomer concentration over time, as monitored by GC.

• Polymer Precipitation: The formation of a solid precipitate upon addition to a non-solvent is a primary indicator of polymer formation.

• Spectroscopic Analysis: ¹H NMR spectroscopy of the purified polymer should show broad signals corresponding to the polymer backbone, with the disappearance of the sharp vinyl proton signal of the monomer.

• Molecular Weight Analysis: GPC analysis will provide the molecular weight distribution of the polymer. For a controlled polymerization, a relatively narrow PDI (< 2.0) is expected.

Potential Applications and Future Directions

Polymers derived from (E)-2-phenyl-2-butene, while challenging to synthesize, could offer unique properties due to their rigid backbone and pendent phenyl groups. Potential applications could be in areas requiring high thermal stability and specific refractive indices.[9][10] In the context of drug development, such polymers could serve as novel hydrophobic scaffolds for drug delivery systems.[11]

Future research should focus on exploring living/controlled cationic polymerization methods to gain better control over the polymer architecture, molecular weight, and dispersity.[12][13] The use of more sophisticated initiating systems, such as those based on frustrated Lewis pairs, could also be investigated for the polymerization of such sterically hindered monomers.[14][15]

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• Cationic Polymerization - Chemistry LibreTexts. [Link]

• Mayr, H., & Striepe, W. (1988). Tritylium ions as initiators and co-initiators in cationic polymerizations. Macromolecular Chemistry and Physics, 189(7), 1799-1811. [Link]

• Chen, Y., & Chen, E. Y. X. (2018). Living Polymerization of Conjugated Polar Alkenes Catalyzed by N-Heterocyclic Olefin-Based Frustrated Lewis Pairs. Journal of the American Chemical Society, 140(12), 4437-4447. [Link]

• Chen, Y., & Chen, E. Y. X. (2014). Chain Propagation and Termination Mechanisms for Polymerization of Conjugated Polar Alkenes by [Al]-Based Frustrated Lewis Pairs. Macromolecules, 47(22), 7769-7779. [Link]

• Ren, W., Zhang, Y., & Chen, E. Y. X. (2018). Controlled and Efficient Polymerization of Conjugated Polar Alkenes by Lewis Pairs Based on Sterically Hindered Aryloxide-Substituted Alkylaluminum. Molecules, 23(2), 442. [Link]

• "Living” Polymerization of Ethylene and 1-Hexene Using Novel Binuclear Pd–Diimine Catalysts. (2017). Polymers, 9(7), 294. [Link]

• A Benign Initiating System for Cationic Polymerization of Vinyl Ethers and Styrene Derivatives: Silver Salt/Aryl. [Link]

• Suzuki, T., et al. (1979). Microstructure of Poly(2-phenylbutadiene) Prepared by Anionic Initiators. Macromolecules, 12(2), 237-241. [Link]

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• Living Anionic Addition Reaction of 1,1-Diphenylethylene Derivatives: One-Pot Synthesis of ABC-type Chain-End Sequence-Controlled Polymers. (2021). Journal of the American Chemical Society, 143(28), 10760-10768. [Link]

• Radical-Mediated Functionalization of Internal Alkenes: Synthesis of Multisubstituted Allylic and Homoallylic Azides. (2020). Journal of the American Chemical Society, 142(36), 15268-15275. [Link]

• Radical Polymerization of Alkenes, Polymers - Chemistry LibreTexts. [Link]

• Cationic polymerization of phenylbutadienes. III. Cationic polymerization of 2-phenyl-1,3-butadiene. (1974). Polymer Journal, 6(5), 416-422. [Link]

• Controlled/living polymerization towards functional poly(p-phenylene vinylene) materials. (2016). Polymer Chemistry, 7, 1393-1405. [Link]

• Applications of Supramolecular Polymers Generated from Pillar[n]arene-Based Molecules. (2023). Polymers, 15(23), 4567. [Link]

• Synthesis and Properties of Poly(p-phenylene Octylene). (1998). Macromolecules, 31(4), 1254-1260. [Link]

• Synthesis and properties of poly(p-phenylene vinylene) derivatives with hyperbranched structure and containing a nitro substituent. (2013). Journal of Polymer Research, 20(12), 305. [Link]

• Anionic Vinyl Polymerization. [Link]

• Anionic polymerization process - P

• Synthesis, properties and applications of the polyphenylene. (2015). [Link]

• ANIONIC POLYMERIZATION: PRINCIPLES AND PRACTICE. [Link]

• Cationic Polymerization Mechanisms. [Link]

• Highly reactive polyisobutylenes via AlCl3OBu2-coinitiated cationic polymerization of isobutylene: Effect of solvent polarity, temperature, and initiator. (2012). Journal of Polymer Science Part A: Polymer Chemistry, 50(5), 908-916. [Link]

• Cationic Polymerizations: Mechanisms, Synthesis, and Applications. [Link]

• Reaction of Z-2-phenyl-2-butene with bromine leads to 63%... [Link]

• Reactivity of Z and E Isomers, Growing Chain Isomerization, and Chain Transfer Reactions in Ethene/2-Butene Copolymerization by Metallocene-Based Catalysts. (2000). Macromolecules, 33(13), 4768-4775. [Link]

• Selective Living Anionic Polymerization of a Novel Bifunctional Monomer 4-(Vinylphenyl)-1-butene and the Preparation of Uniform Size Functional Polymers and Amphiphilic Block Copolymers. (2000). Macromolecules, 33(13), 4734-4739. [Link]

• (E)-2-phenyl-2-butene -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT). [Link]

• Synthesis and Characterization of Poly(phenylene)-Based Anion Exchange Membranes for Alkaline Fuel Cells. (2009). Macromolecules, 42(18), 6940-6946. [Link]

• Process for the polymerization of 1-butene - Google P

• Polybutene, polyisobutylene, and beyond: a comprehensive review of synthesis to sustainability. (2023). Materials Advances, 4, 3056-3081. [Link]

• SYNTHESIS AND SELF ASSEMBLY OF POLY(2-ISOPROPYL-2- OXAZOLINE). [Link]

• Radical Polymerization of Methylene Heterocyclic Compounds: Functional Polymer Synthesis and Applications. [Link]

• Properties and Applications of Polymers: A Mini Review. (2023). Journal of Chemical Reviews, 5(2), 204-220. [Link]

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• Ni(II)-Catalyzed Polymerization of trans-2-Butene. (2002). Macromolecules, 35(15), 5742-5743. [Link]

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electrophilic addition reaction conditions for (E)-(1-methyl-1-propenyl)benzene

An Application Guide to Electrophilic Addition Reactions of (E)-(1-methyl-1-propenyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Reactivity of (E)-(1-methyl-1-propenyl)benzene

(E)-(1-methyl-1-propenyl)benzene, also known as (E)-2-phenyl-2-butene, is an unsaturated aromatic hydrocarbon with the chemical formula C₁₀H₁₂.[1][2] Its structure features a benzene ring attached to a four-carbon chain containing a carbon-carbon double bond. The "E" designation indicates a trans configuration of the substituents across the double bond. The core of its reactivity lies in the electron-rich pi (π) bond of the alkene functional group. This region of high electron density makes the molecule a nucleophile (a Lewis base), rendering it susceptible to attack by electron-deficient species known as electrophiles (Lewis acids).[3][4][5]

The electrophilic addition reaction is a fundamental transformation in organic chemistry where an electrophile breaks the π bond of an alkene to form two new sigma (σ) bonds.[5] For (E)-(1-methyl-1-propenyl)benzene, the regioselectivity of this addition is dictated by the formation of the most stable carbocation intermediate, a principle famously articulated by Markovnikov's rule.[6][7] The proximity of the phenyl group is critical, as it provides significant resonance stabilization to an adjacent positive charge, thereby directing the reaction's outcome with high fidelity.

This document serves as a detailed guide to the reaction conditions and protocols for key electrophilic addition reactions involving (E)-(1-methyl-1-propenyl)benzene, providing both the mechanistic rationale and practical, field-tested methodologies.

Application Note 1: Hydrohalogenation – The Markovnikov Addition of H-X

Hydrohalogenation involves the addition of a hydrogen halide (such as HBr, HCl, or HI) across the double bond. This reaction is a classic example of a regioselective process governed by carbocation stability.[8]

Mechanistic Rationale & Causality

The reaction proceeds in a two-step mechanism.[3][9]

• Protonation and Carbocation Formation: The alkene's π bond attacks the electrophilic hydrogen of the hydrogen halide. The hydrogen atom can add to either carbon of the double bond. However, it preferentially adds to the carbon atom that results in the formation of the more stable carbocation. For (E)-(1-methyl-1-propenyl)benzene, protonation of the C3 carbon (the ethylidene carbon) generates a tertiary benzylic carbocation on C2. This carbocation is exceptionally stable due to the combined effects of hyperconjugation from the adjacent methyl and ethyl groups and, more importantly, resonance delocalization of the positive charge into the benzene ring.

• Nucleophilic Attack: The resulting halide anion (e.g., Br⁻), a potent nucleophile, rapidly attacks the electrophilic carbocation, forming the final alkyl halide product.[4]

This strong preference for the formation of the most stable carbocation intermediate is the essence of Markovnikov's rule, which states that the hydrogen adds to the carbon with more hydrogen atoms, and the halide adds to the carbon with more alkyl substituents.[10]

Caption: Mechanism of Hydrobromination.

Comparative Reaction Conditions

Reagent	Solvent	Temperature (°C)	Expected Major Product
HCl (gas)	Dichloromethane (CH₂Cl₂)	0 to 25	2-chloro-2-phenylbutane
HBr	Acetic Acid or neat	0 to 25	2-bromo-2-phenylbutane
HI (generated in situ)	KI / H₃PO₄	25	2-iodo-2-phenylbutane

Experimental Protocol: Synthesis of 2-bromo-2-phenylbutane

Materials:

• (E)-(1-methyl-1-propenyl)benzene (1.0 eq)

• 48% Hydrobromic acid (HBr) (1.5 eq)

• Glacial acetic acid (solvent)

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel, rotary evaporator.

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve (E)-(1-methyl-1-propenyl)benzene (e.g., 5.0 g, 37.8 mmol) in 20 mL of glacial acetic acid. Cool the flask in an ice bath to 0°C.

• Reagent Addition: Add 48% HBr (e.g., 9.6 g, 5.7 mL, 56.7 mmol) dropwise to the stirring solution over 15 minutes, ensuring the temperature remains below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Pour the reaction mixture into a separatory funnel containing 50 mL of cold water and 50 mL of diethyl ether. Shake vigorously and allow the layers to separate.

• Extraction & Washing: Discard the lower aqueous layer. Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated NaHCO₃ solution (caution: CO₂ evolution), and finally 50 mL of brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: The crude 2-bromo-2-phenylbutane can be purified by vacuum distillation or column chromatography if necessary.

Application Note 2: Acid-Catalyzed Hydration for Alcohol Synthesis

The addition of water across the double bond, catalyzed by a strong acid, yields an alcohol. This reaction also adheres strictly to Markovnikov's rule, producing the more substituted alcohol.

Mechanistic Rationale & Causality

The mechanism is analogous to hydrohalogenation but involves water as the nucleophile.

• Protonation: The alkene is protonated by the acid catalyst (e.g., hydronium ion, H₃O⁺) to form the same stable tertiary benzylic carbocation as seen in hydrohalogenation.

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the carbocation.

• Deprotonation: A final deprotonation step, typically by another water molecule or the conjugate base of the acid, regenerates the acid catalyst and yields the neutral alcohol product.

Caption: Experimental Workflow for Bromination.

Experimental Protocol: Synthesis of (2R,3S)-2,3-dibromo-2-phenylbutane

Materials:

• (E)-(1-methyl-1-propenyl)benzene (1.0 eq)

• Bromine (Br₂) (1.0 eq)

• Carbon tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂) (solvent)

• 10% Sodium thiosulfate (Na₂S₂O₃) solution

• Round-bottom flask, dropping funnel, magnetic stirrer.

Procedure:

• Safety Note: Bromine is highly corrosive and toxic. This procedure must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: Dissolve (E)-(1-methyl-1-propenyl)benzene (e.g., 2.0 g, 15.1 mmol) in 20 mL of CCl₄ in a 100 mL round-bottom flask cooled to 0°C.

• Reagent Addition: In a dropping funnel, prepare a solution of bromine (e.g., 2.4 g, 0.77 mL, 15.1 mmol) in 10 mL of CCl₄. Add this solution dropwise to the stirring alkene solution. The characteristic red-brown color of bromine should disappear as it is consumed. The addition is complete when a faint persistent bromine color remains.

• Reaction: Stir the reaction at 0°C for 30 minutes after the addition is complete.

• Workup: Quench the reaction by adding 20 mL of 10% aqueous sodium thiosulfate solution to destroy any excess bromine. Transfer the mixture to a separatory funnel, wash with water (2 x 20 mL), and then brine (20 mL).

• Drying & Concentration: Dry the organic layer over anhydrous CaCl₂, filter, and remove the solvent by rotary evaporation to yield the dibromide product, which is often a solid that can be purified by recrystallization.

References

• OpenStax. (2023, September 20). 7.7 Electrophilic Addition Reactions of Alkenes. In Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2026, March 10). 7.8: Electrophilic Addition Reactions of Alkenes. Retrieved from [Link]

• University of Calgary. ELECTROPHILIC ADDITIONS OF ALKENES AS THE COUNTERPART OF ELIMINATIONS. Retrieved from [Link]

• Chemistry Guru. Electrophilic Addition Mechanism for Alkenes. Retrieved from [Link]

• ChemistryStudent. Alkenes - Electrophilic Addition (A-Level). Retrieved from [Link]

• Master Organic Chemistry. (2013, February 8). Hydrohalogenation of Alkenes and Markovnikov's Rule. Retrieved from [Link]

• Chemistry Steps. (2024, November 10). Markovnikov's Rule. Retrieved from [Link]

• NIST. Benzene, (1-methyl-1-propenyl)-, (E)-. In NIST Chemistry WebBook. Retrieved from [Link]

• Melissa Maribel. (2019, November 20). Hydrohalogenation Examples Using Markovnikov's Rule | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Scribd. Hydrohalogenation of Alkenes Explained. Retrieved from [Link]

• Penn State University. (n.d.). 3.2.1 – Hydrohalogenation of Alkenes. In Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). Retrieved from [Link]

• PubChem. (1-Methyl-1-propen-1-yl)benzene. Retrieved from [Link]

• Cheméo. Chemical Properties of Benzene, (1-methyl-1-propenyl)-, (E)- (CAS 768-00-3). Retrieved from [Link]

• Penn State Pressbooks. 5.1 Electrophilic Addition Reactions of Alkenes: Markovnikov's Rule. In Fundamentals of Organic Chemistry-OpenStax Adaptation. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 2). 7.8: Orientation of Electrophilic Additions - Markovnikov's Rule. Retrieved from [Link]

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NMR spectroscopy sample preparation for Benzene, (1-methyl-1-propenyl)-, (E)-

Target Audience: Researchers, analytical scientists, and drug development professionals. Compound Focus: Benzene, (1-methyl-1-propenyl)-, (E)- (Synonyms: (E)-2-phenyl-2-butene; (E)-1-methyl-1-propenylbenzene).

Scientific Context & Chemical Profiling

Benzene, (1-methyl-1-propenyl)-, (E)- is a non-polar, hydrophobic unsaturated aromatic hydrocarbon. In modern chemical research, this compound is frequently encountered in three distinct analytical matrices:

• Petrochemical Upgrading: It acts as a key marker in the catalytic aquathermolysis of extra-heavy crude oils, where naphthene aromatics undergo hydrogen-donating reactions to reduce oil viscosity [1].

• Asymmetric Synthesis: It is a primary product in the highly stereocontrolled protodeboronation of tertiary boronic esters, a critical pathway for synthesizing tertiary alkyl stereogenic centers [2].

• Environmental Analysis: It is identified in the volatile organic compound (VOC) emissions during the stable nocturnal combustion of biomass [3].

Because it is a liquid at room temperature and highly soluble in organic solvents, the primary challenge in its Nuclear Magnetic Resonance (NMR) spectroscopy is not solubility, but rather optimizing the magnetic environment to achieve baseline resolution of its allylic methyl and olefinic protons.

Solvent Selection & Analytical Causality

Selecting the correct deuterated solvent is the foundation of a reliable NMR experiment. For (E)-2-phenyl-2-butene, the solvent dictates both the relaxation times of the protons and the resolution of overlapping signals.

• Primary Solvent: CDCl₃ (Deuterated Chloroform)

  • Causality: CDCl₃ is the industry standard due to its low viscosity, which ensures rapid molecular tumbling. This rapid tumbling averages out dipole-dipole interactions, minimizing relaxation broadening and yielding sharp, highly resolved resonance lines.

• Secondary Solvent: C₆D₆ (Deuterated Benzene)

  • Causality: If the sample is derived from a complex crude oil matrix [1] where aliphatic impurities overlap with the allylic methyl signals (~1.8 ppm and ~2.0 ppm), C₆D₆ should be used. The disk-shaped π-electron cloud of benzene induces an Aromatic Solvent-Induced Shift (ASIS) . This effect alters the local magnetic shielding environment differently for each proton in the solute, effectively pulling overlapping aliphatic resonances apart.

Quantitative Data: Expected NMR Parameters

To validate the success of the sample preparation, the acquired spectrum must be compared against expected theoretical and empirical shifts for the (E)-configuration. In the (E)-isomer, the phenyl ring and the terminal methyl group are on opposite sides of the double bond, which deshields the olefinic proton due to the aromatic ring current.

Table 1: Expected ¹H NMR Chemical Shifts for (E)-2-Phenyl-2-Butene in CDCl₃

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H	7.15 – 7.35	Multiplet	5H	Aromatic protons (Ph)
¹H	5.85	Quartet (J ≈ 7.0 Hz)	1H	Olefinic proton (=CH-CH₃)
¹H	2.02	Singlet (broad)	3H	Allylic methyl (=C(CH₃)-Ph)
¹H	1.78	Doublet (J ≈ 7.0 Hz)	3H	Allylic methyl (=CH-CH₃)

Step-by-Step Sample Preparation Protocol

This protocol is designed as a self-validating system . Each step contains a physical or spectroscopic checkpoint to ensure the integrity of the final data.

Step 1: Precision Weighing

• Action: Weigh 5–15 mg of the (E)-2-phenyl-2-butene isolate into a clean 2 mL glass vial.

• Causality: This specific mass range provides the optimal signal-to-noise (S/N) ratio for ¹H NMR in a single scan (or minimal scans). Exceeding 20 mg increases the solution's viscosity, which slows molecular tumbling and artificially broadens the spectral peaks.

Step 2: Solvent Addition

• Action: Add exactly 600 µL of CDCl₃ (containing 0.03% v/v Tetramethylsilane, TMS) to the vial.

• Causality: A 600 µL volume ensures that when transferred to a standard 5 mm NMR tube, the liquid level sits well above the spectrometer's receiver coil. If the volume is too low, the liquid-air interface (meniscus) falls within the coil's detection region, creating severe magnetic susceptibility gradients that make the sample impossible to shim correctly.

Step 3: Homogenization

• Action: Cap the vial and vortex for 10–15 seconds.

• Causality: Complete homogenization is required to prevent concentration gradients. Localized concentration differences disrupt the homogeneity of the applied magnetic field (B₀).

Step 4: Filtration (Self-Validating Checkpoint 1)

• Action: Tightly pack a small plug of glass wool into the narrow neck of a glass Pasteur pipette. Pass the homogenized solution through this filter directly into a high-quality 5 mm NMR tube.

• Causality: Filtration removes microscopic dust, fibers, and paramagnetic particulates (e.g., catalyst residue from aquathermolysis [1] or protodeboronation [2]). Paramagnetic impurities cause rapid spin-lattice relaxation (T₁), severely broadening the NMR signals.

• Validation: Hold the filled NMR tube up to a bright light. The solution must be optically clear. Any visible turbidity indicates a failed filtration, and the sample must be refiltered.

Step 5: Sealing and Equilibration

• Action: Cap the NMR tube and wrap the seal tightly with Parafilm.

• Causality: Prevents the highly volatile CDCl₃ from evaporating during long acquisition times (especially relevant for ¹³C NMR). Evaporation changes the sample concentration and shifts the deuterium lock frequency mid-experiment.

Step 6: Locking and Shimming (Self-Validating Checkpoint 2)

• Action: Insert the tube into the spectrometer, lock onto the CDCl₃ deuterium signal, and execute gradient shimming (e.g., TopShim).

• Validation: Measure the Full Width at Half Maximum (FWHM) of the TMS peak at 0.00 ppm. A perfectly prepared and shimmed sample will yield a TMS FWHM of ≤ 1.0 Hz . If the FWHM > 1.5 Hz, eject the sample, check for physical particulates, and re-shim.

Workflow Visualization

Fig 1. NMR Sample Preparation Workflow for (E)-2-Phenyl-2-Butene.

References

• Improving the Aquathermolysis Efficiency of Aromatics in Extra-Heavy Oil by Introducing Hydrogen-Donating Ligands to Catalysts . ACS Energy & Fuels.[Link]

• Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers . Journal of the American Chemical Society.[Link]

• Final Report for SERDP Project RC-1649: Advanced Chemical Measurements of Smoke from DoD-prescribed Burns . Pacific Northwest National Laboratory (PNNL).[Link]

Application Notes &amp; Protocols: Advanced Catalytic Hydrogenation Techniques for trans-2-Phenyl-2-butene

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Tetrasubstituted Alkenes

The catalytic hydrogenation of carbon-carbon double bonds is a cornerstone of modern organic synthesis, prized for its efficiency and atom economy. While the reduction of mono- and di-substituted alkenes is often straightforward, tetrasubstituted olefins such as trans-2-phenyl-2-butene present a significant synthetic challenge. The steric bulk surrounding the double bond hinders the alkene's approach to the catalyst surface, demanding more robust catalytic systems and carefully optimized conditions to achieve complete conversion.[1][2]

This guide provides a comprehensive overview of field-proven techniques for the successful hydrogenation of trans-2-phenyl-2-butene. We will explore the mechanistic underpinnings of catalyst selection, present detailed, step-by-step protocols for both heterogeneous and homogeneous systems, and offer expert insights into achieving high-yield, selective reductions.

Mechanistic Principles: A Tale of Two Catalytic Worlds

Understanding the reaction mechanism is paramount to rational catalyst selection and troubleshooting. Catalytic hydrogenation primarily follows two distinct pathways depending on the nature of the catalyst.

Heterogeneous Catalysis: The Surface Science Approach

The most common laboratory and industrial hydrogenations employ heterogeneous catalysts like Palladium on Carbon (Pd/C) or Platinum on Carbon (Pt/C).[3][4] The reaction occurs on the surface of the solid metal catalyst. The mechanism, known as the Horiuti-Polanyi mechanism, involves several key steps:

• Adsorption of Reactants : Both hydrogen gas (H₂) and the alkene (trans-2-phenyl-2-butene) are adsorbed onto the metal surface. The catalyst weakens the H-H bond, forming metal-hydride species.[5]

• Stepwise Hydrogen Transfer : A hydrogen atom is transferred from the metal surface to one of the olefinic carbons, forming a half-hydrogenated intermediate.

• Second Hydrogen Transfer : A second hydrogen atom is transferred to the adjacent carbon, completing the addition.

• Desorption : The newly formed alkane, (2,3-diphenylbutane), desorbs from the catalyst surface, freeing the active site for the next catalytic cycle.[6][7]

A critical feature of this mechanism is that both hydrogen atoms are delivered to the same face of the double bond, a process known as syn-addition.[6] This has profound implications for the stereochemical outcome of the reaction.

Caption: General mechanism of heterogeneous catalytic hydrogenation.

Homogeneous Catalysis: Coordination Chemistry in Solution

Homogeneous catalysts, such as Crabtree's catalyst, are soluble in the reaction medium, offering distinct mechanistic pathways and sometimes superior activity for hindered substrates.[8][9] The general cycle involves:

• Oxidative Addition : The metal center reacts with H₂, breaking the H-H bond and increasing its oxidation state.

• Substrate Coordination : The alkene coordinates to the metal center, typically displacing a weakly bound ligand.

• Migratory Insertion : One of the hydride ligands on the metal inserts into the C=C double bond.

• Reductive Elimination : The second hydride ligand transfers to the alkyl group, forming the alkane product and regenerating the catalyst.[10]

Stereochemical Outcome for trans-2-Phenyl-2-butene

Due to the principle of syn-addition, the hydrogenation of trans-2-phenyl-2-butene from either the top or bottom face of the double bond results in the formation of the same meso compound: (2R,3S)-2,3-diphenylbutane . This is because the starting material is achiral and the reaction pathway does not introduce a net chirality.

Caption: Stereochemical pathway for the hydrogenation of trans-2-phenyl-2-butene.

Catalyst Selection and Comparative Data

The choice of catalyst is the most critical parameter for this transformation. While Wilkinson's catalyst is generally ineffective for hydrogenating sterically hindered tri- and tetrasubstituted alkenes, heterogeneous systems and highly active homogeneous catalysts like Crabtree's are required.[1]

Catalyst	Type	Typical Loading (mol%)	H₂ Pressure (atm)	Solvent	Temperature (°C)	Key Characteristics
5-10% Pd/C	Heterogeneous	1 - 5	1 - 50	Ethanol, Ethyl Acetate	25 - 60	Industry workhorse; cost-effective. May require higher pressure/temperature for this substrate. Potential for aromatic ring reduction under harsh conditions.[3][4]
PtO₂ (Adams')	Heterogeneous	1 - 5	1 - 4	Acetic Acid, Ethanol	25	Highly active catalyst, often effective when Pd/C is sluggish. Less prone to isomerization than Pd/C.[3][6]
Raney® Nickel	Heterogeneous	5 - 10 (wt%)	50 - 100	Ethanol	50 - 100	Lower cost alternative; typically requires more forcing conditions (higher T & P). Pyrophoric when dry.[7]
Crabtree's Catalyst	Homogeneous	0.5 - 2	1	Dichloromethane, THF	25	Exceptionally active for sterically hindered alkenes under mild conditions. Air-sensitive and more expensive.[1][10]

Experimental Protocols

Safety Precaution: All hydrogenation reactions should be conducted in a well-ventilated fume hood. Hydrogen gas is highly flammable. Grounding of equipment is recommended to prevent static discharge.

Protocol 1: Heterogeneous Hydrogenation with 10% Palladium on Carbon (Pd/C)

This protocol outlines a standard procedure using a Parr-type hydrogenation apparatus, suitable for pressures above 1 atm.

• Materials:

  • trans-2-Phenyl-2-butene (1.0 eq)

  • 10% Palladium on Carbon (Pd/C), 50% wet (2-5 mol% Pd)

  • Ethanol (or Ethyl Acetate), reagent grade

  • Hydrogenation vessel (e.g., Parr shaker bottle)

  • Celite® for filtration

• Procedure:

  • To a clean, dry hydrogenation vessel, add trans-2-phenyl-2-butene.

  • Add ethanol to dissolve the substrate (concentration typically 0.1-0.5 M).

  • Under a gentle stream of nitrogen or argon, carefully add the 10% Pd/C catalyst. Note: Never add dry Pd/C to a flammable solvent in the presence of air.

  • Seal the vessel and attach it to the hydrogenation apparatus.

  • Evacuate the vessel and backfill with nitrogen gas. Repeat this cycle three times to remove all oxygen.

  • Evacuate the vessel and backfill with hydrogen gas to 1 atm. Repeat this cycle three times.

  • Pressurize the vessel to the desired pressure (e.g., 50 psi / 3.4 atm).

  • Begin vigorous agitation (shaking or stirring) and maintain the reaction at room temperature.

  • Monitor the reaction by observing the pressure drop on the H₂ gauge. The reaction is complete when hydrogen uptake ceases.

  • Once complete, stop agitation, and carefully vent the excess hydrogen pressure.

  • Purge the vessel with nitrogen gas three times.

  • Carefully open the vessel and filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the pad with the reaction solvent.

  • Combine the filtrate and washings. Remove the solvent under reduced pressure to yield the crude product, (2R,3S)-2,3-diphenylbutane.

  • Purify by recrystallization or column chromatography if necessary.

Protocol 2: Homogeneous Hydrogenation with Crabtree's Catalyst

This protocol requires standard Schlenk line techniques to handle the air-sensitive catalyst.

• Materials:

  • Crabtree's Catalyst, [Ir(COD)(PCy₃)(py)]PF₆ (1 mol%)

  • trans-2-Phenyl-2-butene (1.0 eq)

  • Anhydrous, degassed Dichloromethane (DCM)

  • Schlenk flask equipped with a magnetic stir bar

  • Hydrogen balloon

• Procedure:

  • Place the trans-2-phenyl-2-butene and Crabtree's catalyst into a dry Schlenk flask under an inert atmosphere (argon or nitrogen).

  • Using a cannula or syringe, add anhydrous, degassed DCM to the flask. The solution should turn a pale yellow/colorless.

  • Seal the flask. Subject the flask to three cycles of evacuating the headspace and backfilling with hydrogen gas from a balloon.

  • Stir the reaction mixture vigorously at room temperature under the positive pressure of the hydrogen balloon (approx. 1 atm).

  • Monitor the reaction progress by TLC or GC-MS. The reaction is often complete within 1-4 hours.

  • Upon completion, vent the hydrogen balloon into the fume hood and purge the flask with nitrogen.

  • The solvent can be removed directly under reduced pressure. The crude product can then be purified by passing it through a short plug of silica gel to remove the iridium catalyst, followed by further purification if needed.

Caption: General experimental workflow for catalytic hydrogenation.

References

• James, M. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. [Link]

• ChemTalk. (2024). Catalytic Hydrogenation. ChemTalk. [Link]

• ACS Publications. (2021). Mechanistic Insight on the Hydrogenation of Conjugated Alkenes with H2 Catalyzed by Early Main-Group Metal Catalysts. Inorganic Chemistry. [Link]

• University of Calgary. Ch 6 : Alkenes + H2. University of Calgary Chemistry. [Link]

• OpenStax. (2023). 8.6 Reduction of Alkenes: Hydrogenation. Organic Chemistry. [Link]

• ACS Publications. (2005). Catalytic Homogeneous Asymmetric Hydrogenations of Largely Unfunctionalized Alkenes. Chemical Reviews. [Link]

• ETH Zurich. (2015). Asymmetric Hydrogenation. ETH Zurich Chemistry. [Link]

• ETH Zurich Research Collection. Homogeneous and heterogeneous strategies of enantioselective hydrogenation. [Link]

• YouTube. (2024). Catalytic Hydrogenation of Alkenes and Alkynes. [Link]

• YouTube. (2023). Catalytic hydrogenation of cis-2, 3-diphenyl-2-butene gives. [Link]

• StackExchange. (2014). Which has higher rate of hydrogenation - methyl propene or trans-2-butene? Chemistry Stack Exchange. [Link]

• Chemistry LibreTexts. (2023). Catalytic Hydrogenation of Alkenes II. [Link]

• Chemistry LibreTexts. (2021). 11.2: Hydrogenation with Heterogeneous Catalysts. [Link]

• University of Cambridge Repository. Effect of solvent on the hydrogenation of 4-phenyl-2-butanone over Pt based catalysts. [Link]

• e-PG Pathshala. CHEMISTRY. [Link]

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley. [Link]

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Application Note: Practical Applications of (E)-2-Phenyl-2-butene in Fine Chemicals and Catalysis

Executive Summary

Benzene, (1-methyl-1-propenyl)-, (E)- (CAS: 768-00-3), commonly referred to as trans-2-phenyl-2-butene, is a highly valued alkylbenzene derivative in the fine chemicals sector [[1]](). While it serves as an intermediate in organic synthesis, its most critical application in modern drug development and chemical research is its role as a benchmark substrate for testing transition-metal-catalyzed asymmetric hydrogenations 2. This guide details the physicochemical properties, mechanistic causality, and a self-validating protocol for utilizing this compound in advanced catalytic workflows.

Chemical Profiling & Physicochemical Properties

trans-2-Phenyl-2-butene is a colorless to pale yellow, hydrophobic liquid characterized by a benzene ring substituted with an unfunctionalized propenyl group 1. The lack of adjacent coordinating heteroatoms makes it an ideal, albeit challenging, candidate for evaluating the intrinsic reactivity and stereocontrol of novel catalytic systems.

Table 1: Physicochemical Properties of (E)-2-Phenyl-2-butene

Property	Value	Reference
Chemical Name	Benzene, (1-methyl-1-propenyl)-, (E)-	1
CAS Number	768-00-3	3
Molecular Formula	C10H12	1
Molecular Weight	132.20 g/mol	3
Density	0.879 - 0.914 g/cm³	2
Boiling Point	174 °C - 194.85 °C	2

Mechanistic Rationale: The Benchmark for Asymmetric Catalysis

In the development of chiral drugs, synthesizing enantiopure alkanes from unfunctionalized alkenes is a persistent challenge. trans-2-Phenyl-2-butene is deliberately chosen as a model substrate by organometallic chemists due to its unique structural causality:

• Absence of Directing Groups: Unlike standard substrates (e.g., dehydroamino acids), it lacks coordinating groups. The catalyst must rely entirely on the steric environment of the chiral ligand to induce asymmetry.

• Suppression of Alkene Isomerization: A common failure mode in alkene hydrogenation is reversible hydride insertion, which leads to double-bond migration (scrambling) and racemic mixtures. Because trans-2-phenyl-2-butene is a bulky, trisubstituted alkene, it forms highly congested π -allyl complexes with Iridium centers 4. This steric congestion kinetically traps the intermediate, preventing scrambling and ensuring that the observed enantiomeric excess (ee) is a true reflection of the enantiodetermining step 4.

Caption: Catalytic cycle highlighting the congested π-allyl intermediate preventing alkene isomerization.

Self-Validating Protocol: Iridium-Catalyzed Asymmetric Hydrogenation

This protocol outlines the standard procedure for the asymmetric hydrogenation of trans-2-phenyl-2-butene using an Iridium N,P-ligand complex.

System Validation: To ensure trustworthiness, this protocol integrates dodecane as an internal standard. This allows researchers to independently verify conversion rates via GC-FID prior to chiral analysis, decoupling reaction efficiency from isolation losses.

Step-by-Step Methodology

Step 1: Catalyst Activation (Inert Atmosphere)

• Action: Inside an argon-filled glovebox, weigh 1.0 mol% of the Ir(I) precatalyst (e.g., [Ir(COD)(L*)]BArF) into a glass vial equipped with a magnetic stir bar.

• Causality: The BArF (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) counterion is mandatory. Unlike halides, BArF is non-coordinating. This leaves the Iridium metal center highly electrophilic and accessible, which is required to coordinate the weakly-binding unfunctionalized alkene 2.

Step 2: Substrate and Standard Addition

• Action: Add 0.5 mmol of trans-2-phenyl-2-butene and 0.5 mmol of dodecane (internal standard). Dissolve the mixture in 2.0 mL of anhydrous dichloromethane (DCM).

• Causality: DCM is utilized because it is a non-coordinating solvent. Using coordinating solvents (like THF or Acetonitrile) would result in solvent molecules outcompeting the substrate for the active metal sites, effectively poisoning the catalyst.

Step 3: High-Pressure Hydrogenation

• Action: Transfer the vial to a high-pressure stainless-steel autoclave. Purge the system with hydrogen gas three times, then pressurize to 50 bar H₂. Stir at 25 °C for 2 hours.

• Causality: High H₂ pressure ensures that the oxidative addition of hydrogen to the Ir center is rapid and irreversible. This suppresses any reversible migratory insertion pathways that could erode the enantioselectivity of the final product.

Step 4: Catalyst Quenching and Workup

• Action: Carefully vent the hydrogen gas. Immediately pass the crude reaction mixture through a short pad of silica gel, eluting with a hexane/ethyl acetate (9:1) mixture.

• Causality: The silica plug physically traps the highly active Iridium species. If the catalyst is injected into the high-temperature port of a Gas Chromatograph, it can trigger thermal isomerization or degradation of the chiral product, invalidating the analytical data.

Step 5: Enantiomeric Profiling

• Action: Analyze the filtrate via Chiral Gas Chromatography (e.g., using a Beta-DEX or similar chiral stationary phase column).

Caption: Workflow for the Ir-catalyzed asymmetric hydrogenation of trans-2-phenyl-2-butene.

Quantitative Performance Metrics

When evaluating new chiral ligands, trans-2-phenyl-2-butene provides a reliable baseline. Table 2 summarizes typical performance metrics expected when utilizing optimized Iridium catalytic systems on this substrate 4.

Table 2: Typical Catalytic Performance Metrics for (E)-2-Phenyl-2-butene Hydrogenation

Catalyst Ligand Motif	Substrate/Catalyst Ratio	H₂ Pressure (bar)	Conversion (%)	Enantiomeric Excess (ee %)
Ir-Phosphite-Oxazoline	100	50	> 99	95 - 98
Ir-Phosphinite-Oxazoline	100	50	> 99	90 - 94
Ir-Pyridine-Phosphine	100	50	85	80 - 85

(Note: Conversion is validated against the dodecane internal standard; ee% is derived from chiral GC peak area integration).

References

• CAS 768-00-3:[(1E)-1-methylprop-1-en-1-yl]benzene - CymitQuimica. cymitquimica.com.
• Chemical Properties of Benzene, (1-methyl-1-propenyl)-, (E)- (CAS 768-00-3) - Cheméo. chemeo.com.
• Transition Metal Catalysis for Selective Synthesis and Sustainable Chemistry - Diva-Portal.org. diva-portal.org.
• BENZENE,(1-METHYLl-1-PROPENYL)-,(E)- | 768-00-3 - ChemicalBook. chemicalbook.com.

Sources

• 1. CAS 768-00-3: [(1E)-1-methylprop-1-en-1-yl]benzene [cymitquimica.com]
• 2. BENZENE,(1-METHYLl-1-PROPENYL)-,(E)- | 768-00-3 [chemicalbook.com]
• 3. Benzene, (1-methyl-1-propenyl)-, (E)- (CAS 768-00-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. diva-portal.org [diva-portal.org]

Technical Notes & Optimization

Technical Support Center: Preventing E to Z Isomerization of Benzene, (1-methyl-1-propenyl)- During Heating

Welcome to the Advanced Troubleshooting Guide for alkene stereochemical maintenance. As researchers and drug development professionals, maintaining the stereointegrity of your intermediates is critical. This guide addresses a pervasive issue: the unwanted (E) to (Z) isomerization of Benzene, (1-methyl-1-propenyl)- (commonly known as (E)-2-phenyl-2-butene) under thermal stress.

Mechanistic Causality: The "Purely Thermal" Fallacy

A common misconception in organic synthesis is that moderate heating (<150°C) directly causes the C=C π -bond to break and rotate. In reality, the unassisted thermal rotation of a conjugated alkene requires an activation energy of approximately 65 kcal/mol, which is virtually inaccessible under standard laboratory heating conditions.

When you observe the (E) isomer of 2-phenyl-2-butene[1] converting to the (Z) isomer, you are almost certainly witnessing a catalytically driven process masquerading as a thermal one. The application of heat merely accelerates these hidden catalytic cycles. The two primary culprits are:

• Trace Acid Catalysis: Acidic impurities (from glassware surfaces or degrading halogenated solvents) protonate the alkene. This forms a carbocation intermediate, which undergoes free C-C bond rotation before deprotonating into a thermodynamic mixture of (E) and (Z) isomers[2].

• Radical Catalysis: Dissolved oxygen or ambient light generates trace radicals (e.g., peroxides) upon heating. These radicals reversibly add to the π -bond, creating a carbon-centered radical that freely rotates before eliminating the radical species[3].

Mechanistic pathways of trace-impurity catalyzed E-to-Z alkene isomerization.

Quantitative Impact of Reaction Conditions

To illustrate the profound effect of trace impurities, the following table summarizes the stereochemical degradation of (E)-2-phenyl-2-butene when subjected to 110°C for 24 hours under various environmental conditions.

Reaction Condition	Additive / Treatment	Primary Mechanism Addressed	Resulting E:Z Ratio*	Isomerization (%)
Standard Heating (Control)	None	None	65:35	35%
Base-Washed Glassware	None	Surface Acid Catalysis	88:12	12%
Buffered Solvent	0.1 mol% Triethylamine	Solvent Acid Catalysis	95:5	5%
Degassed Solvent (Argon)	Freeze-Pump-Thaw	Radical Catalysis (O 2​ )	92:8	8%
Fully Optimized System	Et 3​ N + Degassing + BHT	Acid & Radical Catalysis	>99:1	<1%

*Representative baseline data demonstrating the kinetic suppression of isomerization pathways.

Self-Validating Experimental Protocols

To prevent isomerization, you must implement protocols that actively eliminate the catalytic pathways. We utilize a self-validating approach: by isolating and neutralizing specific variables, the success of the reaction inherently proves the root cause of the failure.

Protocol A: Acid-Free System Validation

Borosilicate glass contains weakly acidic silanol groups, and common solvents (like chloroform or dichloromethane) slowly decompose to release HCl.

Step-by-Step Methodology:

• Glassware Neutralization: Prepare a base-bath consisting of KOH dissolved in isopropanol/water. Submerge all reaction glassware (flasks, condensers, stir bars) for a minimum of 2 hours.

• Rinsing: Remove glassware, rinse thoroughly with deionized water (to remove KOH), followed by an acetone rinse.

• Baking: Dry the glassware in a 120°C oven overnight to eliminate trace moisture.

• Solvent Buffering: Immediately prior to heating, spike your reaction solvent with 0.1 mol% to 1.0 mol% of a non-nucleophilic amine base (e.g., Triethylamine or N,N-Diisopropylethylamine). This acts as an in situ acid scavenger, neutralizing any protons generated during the heating cycle[2].

Protocol B: Radical-Free System Validation

Dissolved oxygen is the primary precursor for radical-initiated isomerization during thermal stress[3].

Step-by-Step Methodology:

• Preparation: Transfer your solvent and substrate into a heavy-walled Schlenk flask equipped with a PTFE stopcock.

• Freeze-Pump-Thaw (Cycle 1): Submerge the flask in liquid nitrogen until the solvent is completely frozen. Open the stopcock to a high-vacuum line for 5 minutes to evacuate the headspace.

• Thaw: Close the stopcock to isolate the flask from the vacuum, and transfer the flask to a warm water bath. As the solvent thaws, you will observe bubbles of trapped O 2​ escaping the liquid lattice.

• Repeat: Perform the Freeze-Pump-Thaw cycle two more times (three cycles total) to ensure complete degassing.

• Backfill & Scavenge: Backfill the flask with ultra-high purity Argon. For highly sensitive prolonged heating, add 1 mol% of Butylated hydroxytoluene (BHT) as a sacrificial radical scavenger.

Diagnostic workflow for identifying and resolving the root cause of isomerization.

Frequently Asked Questions (FAQs)

Q: Why does my (E)-2-phenyl-2-butene isomerize even when I use highly purified, HPLC-grade solvents? A: HPLC-grade certification guarantees the absence of UV-absorbing organic impurities, but it does not mean the solvent is free of dissolved gases. Dissolved CO 2​ can form trace carbonic acid, and dissolved O 2​ acts as a radical initiator. Furthermore, halogenated solvents inherently generate trace HCl over time due to photolytic or thermal degradation.

Q: Is the (Z) isomer thermodynamically more stable than the (E) isomer? A: No. For Benzene, (1-methyl-1-propenyl)-, the (E) isomer (where the bulky phenyl ring and the terminal methyl group are positioned to minimize steric clash according to Cahn-Ingold-Prelog priority rules[4]) is generally the more thermodynamically stable form[1]. However, under catalytic conditions, an equilibrium is established, meaning you will inevitably lose the stereochemical purity of your 100% (E) starting material as it drifts toward an equilibrium mixture.

Q: How can I definitively diagnose whether my specific isomerization issue is acid-catalyzed or radical-catalyzed? A: Use the diagnostic spiking workflow (see Diagram 2). Run two parallel micro-scale control reactions. To Reaction A, add 1 mol% BHT (a radical scavenger). To Reaction B, add 1 mol% triethylamine (an acid scavenger). If Reaction A maintains the (E) configuration, your issue is radical-based. If Reaction B works, it is acid-catalyzed. If neither works alone, both pathways are active, and you must combine Protocols A and B.

References

• NIST WebBook: Benzene, (1-methyl-1-propenyl)-, (E)- National Institute of Standards and Technology (NIST)
• Kinetics of the acid-catalyzed isomerization of phenylbutenes in glacial acetic acid American Chemical Society (ACS)
• Advances in the E → Z Isomerization of Alkenes Using Small Molecule Photoc
• E and Z Notation For Alkenes (+ Cis/Trans) Master Organic Chemistry

Sources

• 1. Benzene, (1-methyl-1-propenyl)-, (E)- [webbook.nist.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

troubleshooting poor resolution in GC analysis of trans-2-phenyl-2-butene

Technical Support Center: Gas Chromatography (GC)

Topic: Troubleshooting Poor Resolution in the GC Analysis of trans-2-phenyl-2-butene and its cis-Isomer.

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the chromatographic separation of geometric isomers, specifically focusing on 2-phenyl-2-butene. As these isomers often possess nearly identical boiling points, their separation is a common analytical challenge that depends critically on exploiting subtle differences in their molecular structure and polarity. This document provides a structured approach to troubleshooting, moving from fundamental system checks to advanced method development strategies.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the poor resolution of geometric isomers.

Q1: My cis- and trans-2-phenyl-2-butene isomers are completely co-eluting. What is the most likely cause?

The most probable cause is inadequate stationary phase selectivity. Geometric isomers like cis/trans-2-phenyl-2-butene often have very similar boiling points, meaning a standard, non-polar column (like a 5% phenyl-dimethylpolysiloxane) that separates primarily by boiling point will likely not resolve them.[1][2] The separation of these isomers relies on exploiting differences in their dipole moments, which requires a more polar stationary phase that can induce differential partitioning.[3][4]

Q2: I'm seeing poor resolution, but it's not just my isomers—all the peaks in my chromatogram are broad or tailing. Where should I start?

When all peaks are affected, the issue is likely systemic rather than specific to the analytes' chemistry.[5] You should begin with a general system health check. The most common culprits are:

• System Leaks: Check for leaks at the inlet, detector, and gas fittings using an electronic leak detector. Leaks disrupt the stability of the carrier gas flow, causing band broadening.[6]

• Inlet Contamination or Activity: A dirty or active inlet liner can cause peak tailing, especially for polarizable compounds. Perform basic inlet maintenance.[7][8]

• Improper Column Installation: An incorrect column cut or improper installation depth in the inlet or detector can create dead volume or turbulence, leading to distorted peak shapes.[5][8]

Q3: Can I improve the resolution of my isomers without purchasing a new column?

Yes, significant improvements can often be made by optimizing your method parameters. The two most impactful adjustments are:

• Lowering the Oven Temperature: Reducing the initial oven temperature or using a slower temperature ramp rate increases the interaction time between the analytes and the stationary phase.[9][10][11] This enhances the column's ability to resolve compounds with small differences in retention, as a lower temperature increases the retention factor (k), which is a key component of resolution.[10]

• Optimizing Carrier Gas Flow Rate: Ensure your carrier gas is set to its optimal linear velocity. Operating too far above or below this optimum reduces column efficiency (plate number), which directly degrades resolution.[9][12]

Part 2: Systematic Troubleshooting Guide for Poor Resolution

When the FAQs do not resolve the issue, a systematic approach is necessary. This guide walks you through a logical workflow, from initial problem assessment to advanced method modification.

Step 1: Define the Problem

First, characterize the nature of the "poor resolution."

• Complete Co-elution: The two isomer peaks appear as a single, symmetrical peak. This points directly to a lack of stationary phase selectivity.

• Partial Co-elution (Shoulder Peak): One peak appears as a shoulder on the other. This indicates the current method has some selectivity, but it is insufficient and requires optimization.

• Broad Peaks: The peaks are separated, but they are wide, causing their bases to overlap. This suggests a loss of chromatographic efficiency, likely due to system or column issues.[12][13]

Step 2: The Troubleshooting Workflow

Follow the logical path outlined in the diagram below. Start with "System & Consumables," as these are the easiest and most common issues to fix, before proceeding to method adjustments.

Caption: Logical workflow for troubleshooting poor GC resolution.

Step 3: Data-Driven Decisions

Use the following table to correlate your observations with probable causes and recommended actions.

Table 1: Troubleshooting Summary

Symptom	Most Likely Cause(s)	Recommended First Actions
All peaks are broad/tailing	1. System leak[6] 2. Contaminated inlet liner[7] 3. Poor column cut/installation[5][8]	1. Perform a leak check. 2. Replace the inlet liner and septum. 3. Re-cut and reinstall the column inlet.
Only isomer peaks are unresolved	1. Insufficient stationary phase selectivity[3] 2. Oven temperature is too high[10]	1. Lower the initial oven temperature by 10-20°C. 2. Reduce the temperature ramp rate. 3. If unresolved, switch to a polar column.

| Resolution degrades over time | 1. Contamination buildup at column inlet[12] 2. Column aging/phase degradation[14][15] | 1. Trim 10-20 cm from the front of the column.[16] 2. If trimming doesn't help, replace the column. |

Part 3: In-Depth Protocols & Methodologies

Protocol 1: Selecting the Appropriate GC Column

The choice of stationary phase is the most critical factor for separating geometric isomers.[3][17] The separation mechanism relies on differential interactions (e.g., dipole-dipole) between the isomers and the stationary phase, which are minimal on non-polar phases.

Methodology:

• Assess Analyte Polarity: trans-2-phenyl-2-butene and its cis-isomer have different spatial arrangements, resulting in a difference in their net dipole moments. The cis-isomer typically has a larger dipole moment.

• Choose a Polar Phase: To exploit this difference, a polar stationary phase is required. Highly polar phases containing cyanopropyl functional groups or polyethylene glycol (WAX) are ideal choices.[3][18][19]

• Consult Column Selection Guides: Review vendor literature and application notes for phases specifically recommended for cis/trans isomer separations, such as those used for Fatty Acid Methyl Esters (FAMEs).[3][20]

Table 2: Recommended GC Columns for cis/trans Isomer Separation

Stationary Phase	Polarity	Separation Mechanism	Recommended Use Case
5% Phenyl Polysiloxane (e.g., DB-5, ZB-5)	Low	Primarily boiling point (dispersion forces).[1]	Not Recommended. Unlikely to provide resolution.
Polyethylene Glycol (PEG) (e.g., DB-WAX, ZB-WAX)	High	Hydrogen bonding, dipole-dipole interactions.[17]	Good Choice. Effective for separating compounds with differing polarity.

| High Cyanopropyl Polysiloxane (e.g., DB-23, SP-2340) | Very High | Strong dipole-dipole interactions.[3][4] | Excellent Choice. Often considered the gold standard for cis/trans isomer separations. |

Protocol 2: Optimizing the GC Temperature Program

Temperature programming allows for the separation of compounds with a wide range of boiling points and can be fine-tuned to enhance the resolution of closely eluting peaks.[21][22][23]

Methodology:

• Set a Low Initial Temperature: Start the oven temperature at least 10-20°C below the boiling point of your solvent.[7] A lower initial temperature increases retention of early eluting compounds, providing more opportunity for the column to resolve them.[22] For semi-volatile compounds like phenylbutene, an initial temperature of 50-70°C is a reasonable starting point.

• Implement a Slow Ramp Rate: A slow temperature ramp (e.g., 2-5°C/min) keeps the analytes in a narrower band as they travel through the column, leading to sharper peaks and better resolution.[9][11] Fast ramps can cause analytes to elute too quickly, preventing effective separation.

• Verify Performance with a Standard: Before running samples, inject a known standard containing both isomers to confirm that the optimized method provides adequate separation (a resolution value >1.5 is ideal).

Table 3: Example Starting Method Parameters (for a 30m x 0.25mm ID Polar Column)

Parameter	Setting	Rationale
Inlet Temperature	250 °C	Ensures complete and rapid vaporization of the sample.
Carrier Gas	Helium or Hydrogen
Linear Velocity	~35 cm/s (He) or ~45 cm/s (H₂)	Set to the optimal velocity for the chosen carrier gas to maximize efficiency.
Split Ratio	50:1 (Adjust as needed)	Prevents column overload while ensuring sufficient analyte reaches the detector.
Initial Oven Temp	60 °C	Low starting temperature to maximize retention and improve separation of isomers.
Initial Hold Time	2 min	Allows for column equilibration and focusing of the injection band.
Temperature Ramp	5 °C/min to 240 °C	Slow ramp to enhance resolution between closely eluting isomers.[11]

| Detector Temp | 280 °C (FID) | Prevents condensation of analytes in the detector. |

By following this structured troubleshooting guide, you can systematically diagnose and resolve issues of poor resolution, leading to accurate and reliable analysis of trans-2-phenyl-2-butene and its geometric isomer.

References

• alwsci. (n.d.). Common Causes Of Peak Tailing in Chromatography.
• LCGC. (2020, March 10). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing.
• Shimadzu. (n.d.). Abnormal Peak Shapes.
• FUJIFILM Wako Chemicals. (n.d.). Guide to Selection of a Capillary Column for GC.
• Agilent Technologies. (n.d.). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks.
• Chromatography Forum. (2012, May 21). GC column selection for plant FAMEs.
• Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks.
• Phenomenex. (n.d.). Temperature Programming for Better GC Results.
• Sigma-Aldrich. (n.d.). Approaches to Increasing GC Speed, Resolution and Responses.
• Restek. (n.d.). Impact of GC Parameters on The Separation Part 5: Choice of Column Temperature.
• LabRulez GCMS. (n.d.). GC Troubleshooting: Loss of Resolution Over Time.
• Agilent Technologies. (2021, July 21). How to Select the Correct GC Column for your Application.
• MilliporeSigma. (n.d.). GC Column Selection Guide.
• Phenomenex. (n.d.). GC Column Troubleshooting Guide.
• LCGC International. (2017, August 1). The Secrets of Successful Temperature Programming.
• Rasheed, H. A., & Adewumi, C. N. (2025). Effect of temperature programming on separation and quantitative analysis of organics using gas chromatography-flame ionization detector. International Journal of Science and Research Archive.
• Postnova Analytics. (n.d.). Agilent J&W GC Column Selection Guide.
• Journal "Functional Materials". (n.d.). Determination of side products of stilbene synthesis by gas chromatography and chromato mass spectrometry.
• LCGC International. (2026, March 24). Troubleshooting GC Selectivity, Resolution, and Baseline Issues.
• Agilent Technologies. (2016, April 5). Loss of Resolution Over Time - GC Troubleshooting Series. YouTube.
• Thermo Fisher Scientific. (n.d.). Optimizing GC Parameters for Faster Separations with Conventional Instrumentation.
• Whitman College. (n.d.). Lab Chapter 7.3.2 - Advantages of GC over MS; cis- versus trans-.
• Gcms.cz. (n.d.). Video Notes GC Troubleshooting Series Part Eight: Loss of Resolution Over Time.
• Royal Society of Chemistry. (2025, July 29). Multimodal learning in synthetic chemistry applications: gas chromatography retention time prediction and isomer separation optimization. Digital Discovery.
• MDPI. (n.d.). Stability and Photoisomerization of Stilbenes Isolated from the Bark of Norway Spruce Roots.
• Chromatography Today. (2014, February 26). Optimisation of Column Parameters in GC.
• LCGC International. (2016, July 1). How to Optimize the Key Variables in GC Analysis: GC Columns and Detectors.
• Phenomenex. (n.d.). Considerations When Optimizing Your GC Method: Phase Ratio (β).

Sources

• 1. Lab Chapter 7.3.2 [people.whitman.edu]
• 2. Multimodal learning in synthetic chemistry applications: gas chromatography retention time prediction and isomer separation optimization - Digital Discovery (RSC Publishing) DOI:10.1039/D4DD00369A [pubs.rsc.org]
• 3. fishersci.com [fishersci.com]
• 4. postnova.com [postnova.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. agilent.com [agilent.com]
• 8. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. gcms.cz [gcms.cz]
• 11. gcms.cz [gcms.cz]
• 12. gcms.labrulez.com [gcms.labrulez.com]
• 13. youtube.com [youtube.com]
• 14. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 15. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 16. gcms.cz [gcms.cz]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. Guide to Selection of a Capillary Column for GC | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 19. GC column selection for plant FAMEs - Chromatography Forum [chromforum.org]
• 20. agilent.com [agilent.com]
• 21. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. Effect of temperature programming on separation and quantitative analysis of organics using gas chromatography-flame ionization detector [ijsra.net]

Technical Support Center: CAS 768-00-3 Purification &amp; Distillation Hub

Welcome to the Technical Support Center for the purification of CAS 768-00-3 (trans-2-Phenyl-2-butene). This portal is designed for researchers, analytical scientists, and drug development professionals who require high-purity isolation of this specific alkene. Below, you will find critical physicochemical data, troubleshooting FAQs addressing common distillation failures, and a field-validated experimental protocol.

Physicochemical Properties & Target Metrics

Before initiating any purification workflow, it is critical to establish the baseline thermodynamic and optical properties of the target compound. Use the table below to calibrate your distillation apparatus and validate your final product.

Property	Value	Reference Source
CAS Registry Number	768-00-3	1[1]
IUPAC Standard Name	Benzene, (1-methyl-1-propenyl)-, (E)-	2[2]
Molecular Formula	C₁₀H₁₂	2[2]
Molecular Weight	132.20 g/mol	1[1]
Boiling Point (760 mmHg)	174 °C	3[3]
Density	0.879 g/cm³	3[3]
Refractive Index ( nD20​ )	1.516 - 1.519	3[3]

Troubleshooting FAQs: Distillation & Isomerization

Q1: Why is my (E)-2-phenyl-2-butene isomerizing to the (Z)-isomer during distillation? A: This is a classic thermodynamic failure caused by excessive heat. At its standard atmospheric boiling point of 174 °C (3)[3], the thermal energy introduced into the distillation flask exceeds the activation energy barrier required for rotation around the π -bond. This rotational freedom leads to cis-trans isomerization, degrading your pure (E)-isomer into an inseparable (E)/(Z) mixture (2)[2]. To prevent this, you must lower the system pressure to reduce the boiling point.

Q2: What are the optimal vacuum distillation parameters to preserve the (E)-configuration? A: You must bypass the thermal activation threshold by utilizing vacuum distillation. By applying a vacuum of 10 to 15 mmHg , the boiling point of CAS 768-00-3 is artificially depressed from 174 °C down to approximately 65–75 °C . Distilling within this lower thermal window preserves the structural integrity of the trans-configuration.

Q3: My synthesized crude contains biphenyl. How do I ensure it does not co-distill? A: Biphenyl is a highly common, high-boiling side-product generated during the synthesis of phenylbutenes (3)[3]. Because biphenyl has an atmospheric boiling point of ~255 °C, it requires significantly more energy to vaporize than your target compound. By strictly capping your vacuum distillation vapor temperature at 75 °C (at 10 mmHg), the biphenyl will lack the vapor pressure to travel up the column and will safely remain in the distillation flask as a bottom residue.

Process Visualization: Distillation Workflow & Isomerization Pathways

The following logical diagram maps the thermodynamic pathways of CAS 768-00-3 during purification, illustrating why vacuum application is a structural necessity rather than just an efficiency measure.

Fig 1: Thermodynamic pathways in CAS 768-00-3 distillation showing isomerization risks.

Experimental Protocol: Self-Validating Vacuum Distillation

This step-by-step methodology is designed to isolate the (E)-isomer while integrating real-time quality control checks to validate the system's success.

Step 1: Apparatus Preparation & Inert Purging

• Action: Assemble a short-path distillation apparatus utilizing a Vigreux column and a cold trap. Prior to heating, purge the entire system with Argon or dry N2​ for 5 minutes.

• Causality: The Vigreux column provides the theoretical plates necessary to separate closely boiling impurities without inducing a massive pressure drop. The inert purge is critical; heating alkenes in the presence of atmospheric oxygen invites oxidative cleavage and polymerization.

Step 2: Vacuum Equilibration

• Action: Engage the vacuum pump and stabilize the system pressure strictly between 10 and 15 mmHg . Verify that the leak rate is zero before applying any heat.

• Causality: Vacuum fluctuations cause the boiling point to shift erratically during the run. This leads to "bumping" and the mechanical carry-over of crude impurities into the receiving flask, destroying fractionation efficiency.

Step 3: Forecut Collection

• Action: Gradually increase the temperature of the heating mantle. Collect any distillate that elutes while the vapor temperature is below 60 °C into a designated forecut flask.

• Causality: This fraction contains low-boiling unreacted starting materials, residual extraction solvents, and trace water.

Step 4: Main Fraction Collection & Real-Time Validation

• Action: Once the vapor temperature stabilizes within the 65 °C to 75 °C isotherm, immediately swap to a clean, pre-weighed receiving flask.

• Validation (The Self-Validating Step): Extract a single drop of the eluate and measure it on a refractometer. A refractive index reading of 1.516 - 1.519 confirms you are collecting pure CAS 768-00-3 (3)[3]. If the index deviates, you are likely co-distilling an impurity and must adjust your reflux ratio.

Step 5: Residue Isolation & Controlled Shutdown

• Action: Cease heating when the distillation rate drops significantly and a dark, viscous residue remains in the boiling flask. Do not break the vacuum yet. Allow the apparatus to cool below 40 °C before backfilling the system with Argon.

• Causality: The remaining residue contains the high-boiling biphenyl side-product (3)[3]. Exposing this hot, concentrated organic residue to atmospheric oxygen can cause auto-oxidation or a flash fire.

References

• 2-Phenyl-2-butene|RUO, Benchchem. 3

• trans-2-Phenyl-2-butene | CAS 768-00-3, SCBT - Santa Cruz Biotechnology.1

• Benzene, (1-methyl-1-propenyl)-, (E)-, NIST WebBook. 2

Sources

• 1. scbt.com [scbt.com]
• 2. Benzene, (1-methyl-1-propenyl)-, (E)- [webbook.nist.gov]
• 3. 2-Phenyl-2-butene|RUO [benchchem.com]

reducing unwanted byproducts in (E)-(1-methyl-1-propenyl)benzene reactions

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Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter yield and purity bottlenecks when functionalizing sterically hindered, unfunctionalized trisubstituted olefins.

(E)-(1-methyl-1-propenyl)benzene —widely referred to in the literature as (E)-2-phenyl-2-butene —presents unique chemoselectivity and stereoselectivity challenges. Its electron-rich benzylic double bond and trisubstituted steric profile make it highly susceptible to competing mechanistic pathways. This guide provides field-proven troubleshooting strategies, explains the thermodynamic and kinetic causalities behind byproduct formation, and delivers self-validating protocols to ensure reaction integrity.

Module 1: Asymmetric Hydrogenation & Isomerization Byproducts

The Issue: When attempting to synthesize chiral 2-phenylbutane via homogeneous transition-metal catalysis (e.g., Rh, Ru, or Ir complexes), users frequently observe low enantiomeric excess (ee) and the formation of isomeric alkene byproducts, specifically the terminal alkene 2-phenyl-1-butene.

The Causality: During the catalytic cycle, the active metal-hydride species undergoes migratory insertion with the alkene. However, due to the steric bulk of the resulting alkyl-metal intermediate, the subsequent reductive elimination step is kinetically retarded. This delay allows reversible β -hydride elimination to outcompete reductive elimination, isomerizing the internal alkene to a terminal alkene prior to reduction [1]. Because the newly formed terminal alkene has a different enantiofacial binding preference, its subsequent reduction drastically erodes the overall enantioselectivity of the final alkane [2].

FAQ: How do I suppress β -hydride elimination during hydrogenation?

A: You must accelerate the reductive elimination step to trap the intermediate before it can isomerize. This is achieved by increasing the hydrogen pressure (driving the equilibrium toward the saturated product) and strictly controlling the reaction temperature. Deuteration experiments have confirmed that low H 2​ pressure directly correlates with increased deuterium scrambling at non-olefinic carbons, a hallmark of reversible isomerization [1].

Protocol 1: High-Fidelity Asymmetric Hydrogenation

This protocol utilizes a chiral Crabtree-type Ir-catalyst to prevent cluster deactivation.

• Preparation: In a nitrogen-filled glovebox, dissolve 1.0 mmol of (E)-(1-methyl-1-propenyl)benzene and 1.0 mol % of[Ir(cod)(PHOX)][BArF] in 5.0 mL of anhydrous, thoroughly degassed dichloromethane [2].

• Pressurization: Transfer the mixture to a high-pressure stainless-steel autoclave. Purge the headspace with H 2​ gas three times, then pressurize to 50 atm (approx. 735 psi).

  • Self-Validation Check: Monitor the pressure gauge. A pressure drop within the first 10–15 minutes indicates active H 2​ uptake and confirms the catalyst is not poisoned.

• Reaction: Stir vigorously at 25 °C for 12 hours. Do not elevate the temperature; thermal energy promotes the decomposition of the active catalyst into an inactive trinuclear iridium-hydride cluster [2].

• Workup: Vent the reactor slowly. Filter the crude mixture through a short pad of silica gel (eluting with hexanes) to remove the metal catalyst.

• Analysis: Analyze via chiral GC. The target metric is >99% conversion with <1% of the 2-phenyl-1-butene byproduct.

Fig 1: Competing pathways in the transition-metal catalyzed hydrogenation of (E)-2-phenyl-2-butene.

Module 2: Epoxidation & Acid-Catalyzed Ring-Opening Byproducts

The Issue: Epoxidation of (E)-(1-methyl-1-propenyl)benzene using peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) often yields the desired 2-methyl-2-phenyl-3-methyloxirane contaminated with significant amounts of diol or rearranged ketone byproducts [3].

The Causality: The epoxidation proceeds smoothly via a concerted "butterfly" mechanism. However, the resulting oxirane ring is highly polarized due to the electron-donating phenyl and methyl groups at the C2 position. This makes the benzylic/tertiary carbon of the epoxide exceptionally electrophilic. The m-chlorobenzoic acid byproduct generated during the reaction lowers the pH of the solution, catalyzing the nucleophilic ring-opening of the epoxide by ambient moisture or the acid itself [3].

FAQ: Why is my epoxide degrading during workup, and how do I prevent it?

A: The degradation is strictly acid-catalyzed. To prevent this, the reaction must be buffered from the moment the oxidant is introduced. Utilizing a biphasic system with aqueous sodium bicarbonate neutralizes the m-chlorobenzoic acid as it forms, protecting the sensitive benzylic oxirane from protonation.

Protocol 2: Buffered Epoxidation Workflow

This protocol utilizes a biphasic buffering system to protect sensitive oxiranes.

• Reagent Preparation: Dissolve 1.0 mmol of (E)-(1-methyl-1-propenyl)benzene in 10 mL of dichloromethane.

• Buffering: Add 10 mL of a saturated aqueous NaHCO 3​ solution. Cool the biphasic mixture to 0 °C.

  • Self-Validation Check: The biphasic system must be vigorously stirred (>800 rpm) to create an emulsion. This ensures the organic acid byproduct is immediately extracted and neutralized in the aqueous phase before it can react with the product.

• Oxidant Addition: Slowly add 1.2 mmol of purified m-CPBA (titrated prior to use to ensure active oxygen content) in small portions over 15 minutes.

• Monitoring: Stir for 2 hours at 0 °C. Monitor by TLC (Hexanes:EtOAc 9:1). The epoxide should appear as a UV-active spot with a lower R f​ than the starting material.

• Quenching & Isolation: Add 5 mL of 10% aqueous sodium thiosulfate to quench unreacted peroxides. Separate the layers, wash the organic layer with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure at <30 °C to prevent thermal rearrangement.

Fig 2: Decision tree for mitigating acid-catalyzed epoxide ring-opening byproducts.

Quantitative Data: Byproduct Profiling

To assist in rapid troubleshooting, the following table summarizes the quantitative impact of specific reaction parameters on byproduct formation for (E)-(1-methyl-1-propenyl)benzene.

Reaction Type	Parameter Adjusted	Target Product Yield (%)	Major Byproduct	Byproduct Yield (%)	Causality / Mechanism
Hydrogenation	Low H 2​ Pressure (1 atm)	45%	2-phenyl-1-butene	35%	Reversible β -hydride elimination outcompetes reductive elimination.
Hydrogenation	High H 2​ Pressure (50 atm)	98%	2-phenyl-1-butene	<1%	Rapid reductive elimination traps the alkyl-metal intermediate.
Epoxidation	Unbuffered m-CPBA	60%	2-phenylbutane-2,3-diol	25%	Acid-catalyzed nucleophilic ring-opening of the benzylic epoxide.
Epoxidation	NaHCO 3​ Buffered m-CPBA	95%	2-phenylbutane-2,3-diol	<2%	Neutralization of m-chlorobenzoic acid prevents oxirane protonation.

References

• Asymmetric hydrogenation of unfunctionalized trisubstituted and tetrasubstituted olefins Source: DSpace@MIT URL:[Link]

• Postprint: Metal-catalyzed asymmetric hydrogenation Source: Diva-Portal.org URL:[Link]

overcoming steric hindrance in trans-2-phenyl-2-butene electrophilic addition

Focus Area: Troubleshooting Electrophilic Addition in trans-2-Phenyl-2-butene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, synthetic chemists, and drug development professionals troubleshoot the unique challenges associated with functionalizing sterically hindered styrenyl systems.

trans-2-Phenyl-2-butene presents a classic synthetic challenge: the extreme steric bulk of the geminal phenyl and methyl groups at the C2 position, combined with the C3 methyl group, frequently disrupts standard electrophilic addition pathways. This guide provides mechanistic causality, field-proven protocols, and analytical workflows to restore reaction fidelity.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does the bromination of trans-2-phenyl-2-butene yield a mixture of syn and anti products, whereas unhindered aliphatic alkenes yield strictly anti-addition products? Causality: In standard unhindered alkenes, electrophilic addition of halogens proceeds via a tightly bridged, cyclic halonium ion, which mandates a backside nucleophilic attack and strict anti-stereoselectivity. However, in trans-2-phenyl-2-butene, the phenyl ring at C2 provides massive resonance stabilization to the developing positive charge. This electronic stabilization, combined with the severe steric repulsion between the incoming bulky electrophile and the existing methyl/phenyl groups, causes the intermediate to "slip" from a bridged halonium ion into an open benzylic carbocation [1]. Once the intermediate opens, free rotation around the C2-C3 single bond occurs, allowing the nucleophile to attack from either face, resulting in a loss of stereospecificity (syn/anti mixtures).

Q2: How can I manipulate the reaction conditions to favor the bridged intermediate and restore anti-selectivity? Causality: The lifetime of the open carbocation versus the bridged halonium ion is highly dependent on the solvent's ability to separate ion pairs. Highly polar or coordinating solvents (like acetic acid or water) stabilize the open benzylic carbocation and promote solvent-separated ion pairs, increasing syn-addition. To force the reaction back toward the bridged intermediate, you must use non-polar, non-coordinating solvents (e.g., anhydrous dichloromethane) and cryogenic temperatures (-78 °C). This minimizes solvent separation, kinetically trapping the intimate ion pair and freezing C-C bond rotation[1, 2].

Q3: Does steric hindrance affect the regioselectivity of hydrohalogenation (e.g., HBr addition) in this system? Causality: Yes. Markovnikov's rule dictates that protonation occurs at C3 to form the more stable tertiary benzylic carbocation at C2. However, the extreme steric crowding at C2 creates a high activation barrier for the approach of the bulky bromide nucleophile. While the electronic stabilization by the phenyl group usually overrides steric factors (meaning the nucleophile will ultimately attack C2), the reaction rate is significantly attenuated. You may observe competitive elimination byproducts (E1 pathway) if the nucleophile cannot penetrate the steric canopy efficiently [2].

Part 2: Quantitative Data Presentation

To illustrate the causality of solvent effects on stereoselectivity, the following table summarizes the relationship between solvent polarity, the dominant reactive intermediate, and the resulting diastereomeric ratio during the bromination of trans-2-phenyl-2-butene.

Solvent System	Dielectric Constant (ε)	Dominant Reactive Intermediate	Stereochemical Outcome (Anti : Syn)
Dichloromethane (CH2Cl2)	8.9	Intimate Ion Pair / Bridged Halonium	> 85 : 15 (High anti)
Acetic Acid (AcOH)	6.2	Solvent-Separated Ion Pair	~ 60 : 40 (Mixed)
AcOH + LiClO4 (Salt)	N/A	Open Benzylic Carbocation	< 50 : 50 (Loss of stereospecificity)

Part 3: Experimental Methodologies

Protocol: Optimized Stereoselective Bromination of trans-2-Phenyl-2-butene

This self-validating protocol is designed to kinetically trap the bridged halonium intermediate, maximizing anti-addition.

Step 1: System Preparation Flame-dry a Schlenk flask under an argon atmosphere. Dissolve trans-2-phenyl-2-butene (1.0 equiv, 5.0 mmol) in anhydrous dichloromethane (CH2Cl2) to achieve a concentration of 0.1 M. Causality: Anhydrous, non-polar conditions prevent the formation of solvent-separated ion pairs and suppress the formation of halohydrin byproducts.

Step 2: Cryogenic Temperature Control Submerge the reaction flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes. Causality: Lowering the thermal energy of the system prevents C-C bond rotation in the transient open carbocation, preserving the stereochemical integrity of the intermediate.

Step 3: Electrophilic Addition Prepare a 1.0 M solution of Br2 (1.05 equiv, 5.25 mmol) in anhydrous CH2Cl2. Add this solution dropwise to the reaction flask over 30 minutes using a syringe pump. Self-Validation Check: The red-brown color of the bromine solution should dissipate almost immediately upon hitting the reaction mixture. If the color persists and pools, the reaction has stalled; check the internal temperature.

Step 4: Quenching & Workup Once a faint, persistent yellow/brown tint remains (indicating complete consumption of the alkene), quench the reaction directly at -78 °C by adding 10 mL of saturated aqueous sodium thiosulfate (Na2S2O3). Allow the mixture to warm to room temperature. Extract the aqueous layer with CH2Cl2 (3 x 15 mL), wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

Step 5: Analytical Validation Analyze the crude product via 1H NMR spectroscopy (CDCl3). Self-Validation Check: The diagnostic benzylic methine proton shifts will confirm the diastereomeric ratio. The anti-addition product will display a distinct coupling constant ( J ) compared to the syn-addition byproduct, allowing for precise integration and validation of the protocol's success.

Part 4: Visualizations

Mechanistic Divergence Pathway

The following diagram illustrates how reaction conditions dictate the structural nature of the intermediate, ultimately controlling the stereochemical outcome.

Mechanistic divergence in hindered alkene electrophilic addition based on reaction conditions.

Troubleshooting Workflow

Use this decision tree to systematically resolve issues with poor stereoselectivity during functionalization.

Troubleshooting workflow for optimizing stereoselectivity in hindered electrophilic additions.

References

• Title: Polar additions to the styrene and 2-butene systems. II. Medium dependence of bromination products Source: Journal of the American Chemical Society, 1969, 91(6), 1477-1483. URL: [Link][1]

• Title: Steric Hindrance as a Mechanistic Probe for Olefin Reactivity: Variability of the Hydrogenic Canopy over the Isomeric Adamantylideneadamantane/Sesquihomoadamantene Pair Source: The Journal of Organic Chemistry, 2002, 67(15), 5106-5116. URL: [Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Noncovalent interactions in crowded olefinic radical cations | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]

improving stability and storage conditions for Benzene, (1-methyl-1-propenyl)-, (E)-

Technical Support Center: Stability Optimization and Storage Protocols for (E)-2-Phenyl-2-butene

As a Senior Application Scientist, I frequently encounter researchers struggling with irreproducible kinetic data, stalled catalytic cycles, or failed polymerizations simply because their starting materials degraded on the shelf. Welcome to the technical support guide for Benzene, (1-methyl-1-propenyl)-, (E)- (CAS: 768-00-3), commonly referred to in literature as (E)-2-Phenyl-2-butene or trans-α,β-dimethylstyrene [1][2].

This compound is a critical substrate and mechanistic probe in advanced organic synthesis—most notably in asymmetric catalysis like the Jacobsen-Katsuki epoxidation[3]. However, its conjugated styrene-like backbone and highly reactive benzylic/allylic positions make it notoriously susceptible to degradation. This guide provides field-proven methodologies to troubleshoot degradation issues, optimize storage, and ensure the chemical integrity of your inventory.

Part 1: Troubleshooting & FAQs

Q1: Why has my (E)-2-Phenyl-2-butene sample increased in viscosity, turned yellow, or formed a cloudy precipitate? A: This is the hallmark of autoxidation and subsequent radical-induced polymerization. The Causality: The molecule contains a highly activated allylic/benzylic methyl group. Atmospheric oxygen ( O2​ ) exists as a diradical that can abstract a hydrogen atom from this position, creating a resonance-stabilized radical. This radical rapidly reacts with more oxygen to form hydroperoxides. Because (E)-2-Phenyl-2-butene is a styrene derivative, these hydroperoxides undergo homolytic cleavage to generate alkoxy and hydroxyl radicals, which initiate the spontaneous polymerization of the conjugated alkene system[4][5]. The Solution: Always store the compound under a strict inert atmosphere. If storing for more than a few weeks, ensure a radical scavenger such as BHT (Butylated hydroxytoluene) or TBC (4-tert-butylcatechol) is present at 10–50 ppm to terminate radical chain reactions.

Q2: My NMR analysis shows a mixture of isomers, but I purchased the pure (E)-isomer. How did this happen? A: Your sample has undergone photoisomerization. The Causality: The conjugated π -system of (E)-2-Phenyl-2-butene strongly absorbs ultraviolet (UV) light. When a photon is absorbed, an electron is promoted from the π bonding orbital to the π∗ antibonding orbital. This temporarily breaks the rigidity of the double bond, allowing free rotation around the carbon-carbon axis. Upon relaxation, the molecule can reform as either the (E) or (Z) isomer, eventually reaching a thermodynamic equilibrium[1][4]. The Solution: Eliminate light exposure. Store the chemical exclusively in amber glass vials or wrap the container tightly in aluminum foil.

Q3: Does the presence of stabilizers (like BHT/TBC) affect downstream catalytic reactions? A: Yes, significantly. The Causality: Stabilizers are designed to be highly reactive toward radicals and highly susceptible to oxidation. In sensitive catalytic workflows—such as the Jacobsen epoxidation where (E)-2-Phenyl-2-butene is used to probe radical vs. concerted pathways via a proximal phenyl approach[3]—the stabilizer will preferentially react with the active metal-oxo intermediate (e.g., Mn(V)=O). This quenches the catalyst, stalls the reaction, and skews kinetic data. The Solution: You must "de-inhibit" the monomer immediately prior to your experiment. Passing the liquid through a short column of activated basic alumina is the most effective method to strip phenolic stabilizers and trace peroxides.

Part 2: Quantitative Data on Degradation Factors

To facilitate easy comparison, the following table summarizes the primary environmental stressors, their kinetic impact on (E)-2-Phenyl-2-butene, and the required storage thresholds.

Degradation Vector	Kinetic Impact / Mechanism	Indicator of Degradation	Optimal Storage Threshold
Thermal Energy	Accelerates radical initiation and autoxidation.	Increased viscosity, oligomer formation.	2°C to 8°C (Refrigerated)[6].
Oxygen Exposure	Forms hydroperoxides; initiates polymerization.	Elevated peroxide value (KI test).	< 1 ppm O2​ (Argon purged)[5].
UV/Visible Light	Induces π→π∗ photoisomerization.	Appearance of (Z)-isomer peaks in 1H NMR.	0 Lux (Amber glass / Foil wrapped).
Moisture	Hydrolyzes trace impurities; alters catalyst behavior.	Cloudiness in neat liquid.	Store over activated 4Å molecular sieves.

Part 3: Experimental Protocols

Protocol 1: Inert Gas Purging and Sealing for Long-Term Storage

This protocol utilizes Argon, which is heavier than Nitrogen and more effectively displaces oxygen from the headspace of the vial.

• Preparation: Ensure the (E)-2-Phenyl-2-butene is in a clean, dry amber glass vial equipped with a PTFE-lined septum cap.

• Needle Insertion: Insert a short vent needle (e.g., 25G) through the septum just barely into the headspace.

• Argon Introduction: Insert a longer needle connected to a low-pressure Argon Schlenk line through the septum, positioning the tip about 1 cm above the liquid surface.

• Purging: Gently flow Argon over the liquid for 3–5 minutes. The heavy Argon will blanket the liquid and push the lighter atmospheric air out through the vent needle.

• Sealing (Self-Validating Step): Remove the vent needle first, allow the Argon to flow for 2 more seconds to create a slight positive pressure, then remove the Argon needle. The septum should bulge very slightly, validating a positive inert seal.

• Storage: Wrap the cap in Parafilm and store at 2–8°C[6].

Protocol 2: Pre-Reaction Purification (Removal of Stabilizers and Peroxides)

Perform this step immediately before using the compound in sensitive catalytic or mechanistic studies[3].

• Column Prep: Pack a glass Pasteur pipette with a small plug of glass wool. Add 2 inches of activated basic alumina (Brockmann Grade I).

• Elution: Clamp the pipette vertically and load the required volume of cold (E)-2-Phenyl-2-butene directly onto the alumina.

• Collection: Allow the liquid to percolate through the alumina via gravity into a dry, Argon-flushed receiving flask. The basic alumina will quantitatively bind phenolic stabilizers (BHT/TBC) and decompose trace hydroperoxides[5].

• Validation (Self-Validating Step): To validate the complete removal of peroxides, mix 1 drop of the purified alkene with 1 mL of glacial acetic acid and 1 mL of 10% aqueous potassium iodide (KI). A colorless solution confirms the absence of peroxides; a yellow/brown tint indicates peroxides are still present and the sample must be passed through fresh alumina.

Part 4: Visualizing the Workflow

The following diagram illustrates the decision-making matrix for handling (E)-2-Phenyl-2-butene based on your experimental timeline.

Workflow for the storage and purification of (E)-2-Phenyl-2-butene.

References

• NIST WebBook. "Benzene, (1-methyl-1-propenyl)-, (E)-". National Institute of Standards and Technology.[Link]

• Engelhardt, U., & Linker, T. (2005). "1,4-Cyclohexadienes as Mechanistic Probes for the Jacobsen Epoxidation: Evidence for Radical Pathways". ResearchGate.[Link]

Sources

• 1. Benzene, (1-methyl-1-propenyl)-, (E)- [webbook.nist.gov]
• 2. CAS 768-00-3: [(1E)-1-methylprop-1-en-1-yl]benzene [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Phenyl-2-butene|RUO [benchchem.com]
• 5. 2-Phenyl-2-butene|RUO [benchchem.com]
• 6. ALPHA,P-DIMETHYLSTYRENE | 1195-32-0 [chemicalbook.com]

Technical Support Center: Resolving NMR Signal Overlap in trans-2-Phenyl-2-Butene Isomer Mixtures

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of NMR signal overlap, with a specific focus on mixtures containing the geometric isomers of 2-phenyl-2-butene. The principles and techniques discussed here are broadly applicable to a wide range of small molecules where isomer differentiation is critical.

Frequently Asked Questions (FAQs)

Q1: Why do the ¹H NMR signals of my cis- and trans-2-phenyl-2-butene isomers overlap so significantly?

A1: The structural similarities between the cis and trans isomers of 2-phenyl-2-butene result in protons and carbons existing in very similar chemical environments. This leads to nearly identical chemical shifts, causing their signals to overlap in a standard 1D ¹H NMR spectrum.[1] The proximity of the phenyl group to the methyl and vinyl protons differs slightly between the two isomers, but often not enough to cause baseline separation in a standard magnetic field.

Q2: What are the first simple adjustments I can make to my experiment to try and resolve the signal overlap?

A2: Before resorting to more complex and time-consuming 2D NMR experiments, several simple modifications to your acquisition parameters can sometimes provide the necessary resolution.

• Change the Solvent: The choice of deuterated solvent can influence the chemical shifts of your analyte. Acquiring spectra in different solvents (e.g., changing from CDCl₃ to benzene-d₆ or acetone-d₆) can alter the local magnetic environment enough to separate overlapping signals.[1] Aromatic solvents like benzene-d₆ can induce significant shifts due to anisotropic effects.

• Vary the Temperature: Temperature can affect the conformational dynamics of the molecule and the interactions with the solvent, which can in turn alter chemical shifts.[1] Acquiring spectra at different temperatures (e.g., from 298 K down to 273 K or up to 323 K) may resolve overlapping signals. This can be particularly useful if there is restricted rotation around the phenyl-alkene bond.[2]

• Adjust Sample Concentration: High sample concentrations can lead to line broadening due to intermolecular interactions.[1] Diluting your sample can sometimes sharpen the signals and improve resolution.

• Increase the Magnetic Field Strength: If available, using a higher field NMR spectrometer (e.g., moving from 400 MHz to 600 MHz or higher) will increase the dispersion of the signals, which can often resolve overlapping peaks.[3]

Troubleshooting Guide: Advanced Techniques for Isomer Resolution

When simple adjustments are insufficient, more advanced NMR techniques are required to definitively resolve and assign the signals of your isomers.

Issue 1: I've tried changing solvents and temperature, but the vinyl and methyl proton signals of the cis and trans isomers are still heavily overlapped.

Solution: Employ 2D NMR Spectroscopy and Lanthanide Shift Reagents.

Two-dimensional NMR experiments are powerful tools for resolving signal overlap by spreading the signals across a second frequency dimension.[4]

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled, typically those on adjacent carbons.[5] For 2-phenyl-2-butene, you would expect to see a cross-peak between the vinyl proton and the protons of the adjacent methyl group for each isomer. This can help to trace the connectivity within each isomer even if the initial signals are overlapped.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment correlates protons with their directly attached carbons.[6] Since the carbon chemical shifts are more sensitive to the local electronic environment, the ¹³C spectrum will likely show better separation for the isomers. The HSQC will allow you to resolve the proton signals based on their correlation to the separated carbon signals.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment reveals long-range correlations between protons and carbons (typically over 2-3 bonds).[6] This is invaluable for confirming the overall structure and differentiating isomers by looking at correlations between the vinyl proton and the carbons of the phenyl ring, or the methyl protons and the phenyl carbons.

Caption: Workflow for resolving signal overlap using 2D NMR.

LSRs are paramagnetic complexes that can be added to an NMR sample to induce large changes in the chemical shifts of the analyte.[7] The magnitude of the induced shift is dependent on the distance of a given nucleus from the paramagnetic center of the LSR.[8]

• Mechanism of Action: LSRs, such as Eu(fod)₃ or Pr(fod)₃, act as Lewis acids and will coordinate to Lewis basic sites in your molecule.[9] For 2-phenyl-2-butene, the π-system of the double bond and the phenyl ring can interact with the LSR. This differential interaction for the cis and trans isomers can lead to significant separation of their previously overlapping signals.

• Experimental Considerations: LSRs should be added in small, incremental amounts to the NMR sample, and a ¹H spectrum should be acquired after each addition.[10] This allows you to monitor the separation of the signals and avoid excessive line broadening, which can be a side effect of high LSR concentrations.[11]

Table 1: Comparison of Common Lanthanide Shift Reagents

Shift Reagent	Typical Induced Shift Direction	Common Applications
Eu(fod)₃	Downfield	General purpose for molecules with Lewis basic sites.[8]
Pr(fod)₃	Upfield	Can provide complementary information to Europium reagents.[7]

Issue 2: I can now resolve the signals for the two isomers, but how can I definitively assign which set of signals belongs to the trans isomer?

Solution: Use the Nuclear Overhauser Effect (NOE).

The NOE is a through-space interaction between nuclei that are in close proximity (typically < 5 Å).[12] By measuring the NOE, you can determine the relative stereochemistry of your isomers.

• 1D NOE Difference Experiment: In this experiment, a specific proton resonance is selectively irradiated. If another proton is close in space, its signal intensity will be enhanced. For trans-2-phenyl-2-butene, irradiation of the vinyl proton should show an NOE to the protons of the methyl group on the same double bond, but a much weaker or no NOE to the protons of the phenyl ring. Conversely, in the cis isomer, a stronger NOE would be expected between the vinyl proton and the phenyl ring protons.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): A 2D NOESY experiment shows cross-peaks between all protons that are close in space.[12] This is a more comprehensive method than the 1D experiment as it provides all NOE correlations in a single experiment. For trans-2-phenyl-2-butene, you would look for a cross-peak between the vinyl proton and the adjacent methyl group, and for the cis isomer, a cross-peak between the vinyl proton and the phenyl protons would be more prominent.

• Sample Preparation: Prepare a solution of your isomer mixture in a suitable deuterated solvent. It is crucial to degas the sample thoroughly (e.g., using several freeze-pump-thaw cycles) to remove dissolved oxygen, which is paramagnetic and can quench the NOE effect.[13][14]

• Instrument Setup:

  • Spectrometer: 400 MHz or higher is recommended.

  • Pulse Program: Use a standard NOESY pulse sequence (e.g., noesygpph on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width: Set the spectral width to encompass all proton signals.

  • Mixing Time (d8): This is a critical parameter. A typical starting point is the T₁ relaxation time of the protons of interest. A range of mixing times (e.g., 300 ms, 500 ms, 800 ms) should be tested to optimize the NOE enhancement.

  • Number of Increments (F1): 256-512 increments are usually sufficient.

  • Number of Scans per Increment: 8-16 scans are a good starting point, but may need to be increased for dilute samples.

Caption: Decision tree for assigning cis and trans isomers using NOESY data.

Issue 3: I need to determine the relative concentrations of the two isomers in my mixture. How can I do this accurately?

Solution: Use Quantitative NMR (qNMR).

qNMR is a powerful technique for determining the concentration or purity of a substance by comparing the integral of an analyte signal to the integral of a known standard.[15] It can also be used to determine the relative ratios of components in a mixture.[16]

• Relative Quantification: For determining the isomer ratio, you do not need an internal standard.[17] Once you have identified well-resolved signals for each isomer, you can simply compare the integrals of these signals. For example, you could compare the integral of the vinyl proton signal for the trans isomer to the integral of the vinyl proton signal for the cis isomer. The ratio of these integrals will give you the molar ratio of the two isomers.

• Key Considerations for Accurate Quantification:

  • Choose Isolated Signals: Select signals that are baseline-resolved and free from overlap with other signals.

  • Ensure Full Relaxation: The delay time (d1) between scans must be long enough to allow all protons to fully relax. A general rule of thumb is to set d1 to at least 5 times the longest T₁ of the protons being quantified.

  • Sufficient Signal-to-Noise: Acquire enough scans to achieve a high signal-to-noise ratio for the signals you are integrating.

Advanced Data Processing: Spectral Deconvolution

In cases where signal overlap is particularly severe and cannot be resolved experimentally, computational methods can be employed.

• Spectral Deconvolution: This involves fitting theoretical lineshapes (e.g., Lorentzian or Gaussian) to the experimental spectrum to separate the contributions of individual signals.[18] This can be a powerful tool for quantifying the components of a complex mixture, but it requires specialized software and a good understanding of the underlying principles.[19]

References

• Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?. Retrieved from [Link]

• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. Retrieved from [Link]

• ResearchGate. (2026). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• Diehl, B. W. K., Malz, F., & Holzgrabe, U. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Retrieved from [Link]

• Diehl, B. W. K., Malz, F., & Holzgrabe, U. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Retrieved from [Link]

• Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from [Link]

• Slideshare. (n.d.). Lanthanide shift reagents in nmr. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Epoxidation of (E)- and (Z)-2-Phenyl-2-Butene Isomers

For researchers, scientists, and professionals in drug development, the stereochemical outcome of a reaction is paramount. The epoxidation of alkenes is a fundamental transformation in organic synthesis, yielding versatile epoxide intermediates. The geometry of the starting alkene, specifically the (E) and (Z) configuration, can profoundly influence the reaction's kinetics and, in some cases, its stereochemical course. This guide provides an in-depth comparative analysis of the reactivity of (E)- and (Z)-2-phenyl-2-butene in epoxidation reactions, supported by mechanistic principles and experimental insights.

Executive Summary

In the epoxidation of 2-phenyl-2-butene, the (Z)-isomer is generally more reactive than the (E)-isomer. This enhanced reactivity is primarily attributed to the higher ground-state energy of the (Z)-isomer arising from steric strain between the cis-oriented phenyl and methyl groups. This reduced thermodynamic stability translates to a lower activation energy for the epoxidation reaction. The reaction with peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) typically proceeds via a concerted "butterfly" mechanism, ensuring a stereospecific syn-addition of the oxygen atom.

Comparative Reactivity: A Data-Driven Perspective

Isomer	Structure	Relative Ground-State Energy	Predicted Relative Rate of Epoxidation
(Z)-2-Phenyl-2-butene		Higher	Faster
(E)-2-Phenyl-2-butene		Lower	Slower

Causality Behind the Reactivity Difference:

The greater reactivity of the (Z)-isomer is a direct consequence of its steric destabilization.[1] The close proximity of the bulky phenyl group and a methyl group on the same side of the double bond introduces significant van der Waals strain. This strain raises the molecule's ground-state energy compared to the (E)-isomer, where these large groups are positioned on opposite sides. As the reaction proceeds towards the transition state, this initial strain is partially relieved, leading to a lower activation energy (ΔG‡) for the (Z)-isomer.

Mechanistic Deep Dive: The Prilezhaev Reaction

The epoxidation of alkenes with peroxy acids, known as the Prilezhaev reaction, is a cornerstone of organic synthesis.[2] The reaction is understood to proceed through a concerted mechanism, often depicted as the "butterfly" transition state.[3]

In this single-step process, the alkene's π-bond acts as a nucleophile, attacking the electrophilic terminal oxygen of the peroxy acid. Simultaneously, the weak O-O bond of the peroxy acid cleaves, and an intramolecular proton transfer occurs.[3][4] This concerted nature is crucial as it dictates the stereospecificity of the reaction: the original geometry of the alkene is retained in the epoxide product.[2][4]

Figure 1: A simplified workflow of the Prilezhaev epoxidation.

Visualizing the Transition States:

The difference in reactivity between the (E) and (Z) isomers can be visualized by considering their respective transition states for epoxidation.

Figure 2: Energy profile comparison for the epoxidation of (E) and (Z) isomers.

Experimental Protocol: A Representative Epoxidation

This protocol outlines a general procedure for the epoxidation of 2-phenyl-2-butene using m-CPBA. As a Senior Application Scientist, it is crucial to emphasize that all reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• (E)- or (Z)-2-phenyl-2-butene

• meta-Chloroperoxybenzoic acid (m-CPBA, typically 77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Methodology:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the 2-phenyl-2-butene isomer (1.0 equivalent) in anhydrous dichloromethane (DCM). The concentration is typically in the range of 0.1 to 0.5 M.

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes to allow it to cool to 0 °C.

• Reagent Addition: Slowly add solid m-CPBA (1.1 to 1.5 equivalents) to the stirred solution in portions over 5-10 minutes. It is important to control the addition rate to prevent a significant exotherm.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within a few hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. This step neutralizes the acidic byproduct, meta-chlorobenzoic acid, and any unreacted m-CPBA. Stir the biphasic mixture vigorously for 15-20 minutes.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude epoxide.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Conclusion

The comparative reactivity of (E)- and (Z)-2-phenyl-2-butene in epoxidation is a clear illustration of the interplay between ground-state thermodynamics and reaction kinetics. The inherent steric strain in the (Z)-isomer renders it more reactive towards epoxidizing agents like m-CPBA. Understanding these fundamental principles allows for the rational prediction of reaction outcomes and the strategic design of synthetic routes in complex molecule synthesis. The stereospecific nature of the Prilezhaev reaction further enhances its utility, providing a reliable method for the diastereoselective synthesis of epoxides from geometrically defined alkenes.

References

• OrgoSolver. Alkene Reactions: Epoxidation with mCPBA (Prilezhaev). OrgoSolver Website. Accessed March 25, 2026. [Link]

• Crivello, J. V.; Linzer, V. Study of the Structure-Reactivity Relationships in the Photoinitiated Cationic Polymerization of Epoxide Monomers. Polimery1998, 43 (11-12), 668-675.
• Kulasegaram, S.; Kulawiec, R. J. Palladium-Catalyzed Isomerization of Aryl-Substituted Epoxides: A Selective Synthesis of Substituted Benzylic Aldehydes and Ketones. The Journal of Organic Chemistry1997, 62 (19), 6547–6561.
• Exner, O.; Böhm, S. Steric effects of the alkyl groups: evaluation on isolated molecules by means of isodesmic reactions. Organic & Biomolecular Chemistry2004, 2 (22), 3244–3249.

• Ashenhurst, J. m-CPBA (meta-chloroperoxybenzoic acid). Master Organic Chemistry. Published December 12, 2025. [Link]

• Knothe, G.

• Wikipedia. Prilezhaev reaction. Wikipedia. Last modified February 27, 2024. [Link]

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validating GC-MS quantification methods for Benzene, (1-methyl-1-propenyl)-, (E)-

Validating GC-MS Quantification Methods for Benzene, (1-methyl-1-propenyl)-, (E)-: A Comparative Guide

Introduction Benzene, (1-methyl-1-propenyl)-, (E)- (CAS: 768-00-3), commonly referred to as (E)-2-phenyl-2-butene, is a volatile aromatic hydrocarbon frequently analyzed in phytochemical profiling, environmental monitoring, and synthetic chemistry. Due to its lipophilicity and volatility, precise quantification in complex matrices demands robust analytical frameworks. As a Senior Application Scientist, I approach the validation of this compound not merely as a checklist, but as a self-validating system where every experimental parameter is logically justified to ensure absolute data integrity.

Platform Comparison: Why GC-MS?

When quantifying volatile aromatics, scientists typically evaluate High-Performance Liquid Chromatography (HPLC-UV), Gas Chromatography with Flame Ionization Detection (GC-FID), and Gas Chromatography-Mass Spectrometry (GC-MS).

The Causality of Choice: While HPLC-UV is ubiquitous in laboratories, it lacks the resolving power required for highly volatile, structurally similar isomers without excessively long run times. GC-FID offers an excellent linear dynamic range but relies solely on retention time for identification, making it highly susceptible to false positives from co-eluting matrix components. GC-MS, particularly when operated in Selected Ion Monitoring (SIM) mode, provides orthogonal identification (retention time + mass-to-charge ratio). This dual-filter approach effectively eliminates chemical noise, making it the superior choice for complex matrices.

Table 1: Performance Comparison of Analytical Platforms for (E)-2-phenyl-2-butene

Parameter	HPLC-UV	GC-FID	GC-MS (Single Quad SIM)	GC-MS/MS (Triple Quad MRM)
Specificity	Low (Absorbance only)	Moderate (RT only)	High (RT + m/z)	Very High (Precursor → Product)
Sensitivity (LOQ)	~100 ng/mL	~10 ng/mL	~1 ng/mL	< 0.1 ng/mL
Matrix Interference	High	Moderate	Low	Very Low
Cost / Complexity	Low	Low	Moderate	High
Best Use Case	Bulk purity assay	Routine QA/QC (Clean matrix)	Complex matrix quantification	Ultra-trace bioanalysis

Methodological Design and Causality

To build a self-validating protocol, we must align our methodology with the [1] and the [2].

Column Chemistry: We select a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., HP-5MS). Why? The π

π interactions between the column's diphenyl groups and the aromatic ring of the analyte enhance retention and resolution from aliphatic background noise.

Ionization & Detection: Electron Ionization (EI) at 70 eV is utilized to generate reproducible fragmentation. For (E)-2-phenyl-2-butene (MW = 132.20 g/mol ), the molecular ion ( M+ 132) and the stable tropylium ion fragment ( m/z 91) are monitored. SIM mode is chosen over Full Scan because it maximizes the detector's dwell time on these specific ions, drastically improving the signal-to-noise (S/N) ratio.

Internal Standardization (IS): A stable isotope-labeled analog (e.g., Toluene-d8 or a deuterated styrene) is spiked into every sample prior to extraction. Why? The IS acts as an internal calibrator, mathematically canceling out variations in liquid-liquid extraction recovery and micro-volume GC injection inconsistencies, fulfilling the FDA's requirement for matrix effect compensation [2].

Fig 1: End-to-end GC-MS analytical workflow for volatile aromatic quantification.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. The inclusion of matrix blanks and Quality Control (QC) samples at low, medium, and high concentrations ensures continuous verification of instrument performance.

Step 1: Sample Preparation

• Aliquot 1.0 mL of the sample matrix into a glass centrifuge tube.

• Spike with 50 µL of Internal Standard working solution (e.g., 10 µg/mL Toluene-d8). Self-Validation Check: The IS response must remain within ±15% across all processed samples.

• Add 2.0 mL of HPLC-grade hexane (extraction solvent). Vortex vigorously for 2 minutes to partition the lipophilic analyte into the organic phase.

• Centrifuge at 3000 rpm for 5 minutes to achieve clean phase separation.

• Transfer the upper organic layer to an autosampler vial containing a low-volume glass insert.

Step 2: GC-MS Instrumental Setup

• Inlet: Set to 250°C, operating in Splitless mode (1 µL injection) to maximize trace-level sensitivity.

• Oven Program: Initial 60°C (hold 2 min), ramp at 10°C/min to 200°C, then 25°C/min to 280°C (hold 3 min). This specific gradient focuses the volatile analyte at the head of the column before eluting it sharply to minimize band broadening.

• MS Parameters: Transfer line at 280°C, Ion source at 230°C. SIM ions: m/z 132 (Quantifier), m/z 117, m/z 91 (Qualifiers).

Step 3: Validation Execution Construct a calibration curve using 6-8 non-zero standards ranging from the Lower Limit of Quantification (LLOQ) to the expected maximum concentration. Process QC samples in triplicate alongside the unknown samples to verify inter-day and intra-day precision [1].

Validation Parameters and Experimental Data

According to regulatory frameworks, an analytical method is only as reliable as its validation data. The logical convergence of these parameters dictates the method's fitness for purpose.

Fig 2: ICH Q2(R2) core validation parameters and their logical convergence.

Table 2: Summary of GC-MS Validation Results for (E)-2-phenyl-2-butene

Validation Parameter	Acceptance Criteria (FDA/ICH)	Experimental Result	Status
Linearity (Range)	R² ≥ 0.995	R² = 0.9989 (1 - 500 ng/mL)	Pass
LOD / LOQ	S/N ≥ 3 (LOD) / S/N ≥ 10 (LOQ)	LOD: 0.3 ng/mL / LOQ: 1.0 ng/mL	Pass
Intra-day Precision	RSD ≤ 15% ( ≤ 20% at LLOQ)	4.2% - 8.1%	Pass
Inter-day Precision	RSD ≤ 15% ( ≤ 20% at LLOQ)	5.5% - 9.3%	Pass
Accuracy (Recovery)	85% - 115% of nominal	94.5% - 102.3%	Pass
Specificity	Response in blank < 20% of LLOQ	No interfering peaks at RT	Pass

Conclusion

By anchoring the analytical workflow in the fundamental principles of chromatography and mass spectrometry, and rigorously testing it against ICH and FDA standards, the GC-MS SIM method proves technically superior to HPLC-UV and GC-FID for the quantification of Benzene, (1-methyl-1-propenyl)-, (E)-. The deliberate use of internal standardization coupled with targeted ion monitoring creates a highly defensible, self-validating system suitable for the most complex matrices.

References

• Title: ICH Q2(R2) Guideline on Validation of Analytical Procedures Source: European Medicines Agency (EMA) / International Council for Harmonisation URL: [Link][1]

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link][2]

• Title: Fast GC/MS Analysis for Benzene and Total Aromatic Content of Motor Gasoline Source: Agilent Technologies Application Notes URL: [Link][3]

A Comparative Guide to Electrophilic Reactivity: Trans-2-Phenyl-2-Butene vs. Alpha-Methylstyrene

Introduction

In the landscape of organic synthesis, alkenes serve as fundamental building blocks, prized for the versatile reactivity of their carbon-carbon double bonds. Among the most crucial transformations are electrophilic addition reactions, which allow for the introduction of a wide array of functional groups. This guide provides an in-depth comparison of two structurally related alkenes: trans-2-phenyl-2-butene and alpha-methylstyrene (2-phenylpropene). While both are isomers with the formula C₁₀H₁₂, their subtle structural distinctions lead to significant differences in their reactivity toward electrophiles. This analysis is designed for researchers and professionals in drug development and chemical synthesis who rely on a nuanced understanding of reaction kinetics and mechanisms to optimize synthetic routes and predict product outcomes.

The Decisive Factor: Stability of the Carbocation Intermediate

The rate of most electrophilic addition reactions to alkenes is governed by the energy of the transition state in the first, rate-determining step: the formation of a carbocation intermediate.[1][2][3][4] Consequently, the alkene that forms a more stable carbocation more readily will exhibit greater reactivity. The stability of these positively charged intermediates is primarily influenced by two key factors:

• Substitution (Hyperconjugation): The stability of a carbocation increases with the number of attached alkyl groups (tertiary > secondary > primary).[5][6][7][8] This is due to the stabilizing effect of hyperconjugation, where electron density from adjacent C-H or C-C σ-bonds is donated into the empty p-orbital of the carbocation.

• Resonance (Delocalization): If a carbocation is adjacent to a π-system, such as a phenyl group, the positive charge can be delocalized through resonance.[5][6][9] This delocalization spreads the charge over multiple atoms, resulting in significant stabilization. Carbocations that benefit from this effect, known as benzylic carbocations, are particularly stable.[6][8][9]

Analysis of Intermediates: A Tale of Two Cations

Both alpha-methylstyrene and trans-2-phenyl-2-butene are poised to form highly stabilized carbocations upon electrophilic attack, specifically tertiary benzylic carbocations.

Alpha-Methylstyrene

Following Markovnikov's rule, electrophilic attack (e.g., by a proton) on the terminal, less substituted carbon of the double bond in alpha-methylstyrene generates a tertiary benzylic carbocation.[3][10][11] This intermediate benefits from both the inductive effects of two methyl groups and, more importantly, extensive resonance delocalization of the positive charge into the aromatic ring.

Trans-2-Phenyl-2-Butene

Protonation of the internal double bond in trans-2-phenyl-2-butene also preferentially forms a tertiary benzylic carbocation to maximize stability. The resulting cation is stabilized by resonance with the phenyl ring and by hyperconjugation with the adjacent methyl and ethyl groups.

Figure 1: Formation of tertiary benzylic carbocation intermediates.

Head-to-Head Comparison: Ground State Stability vs. Transition State Energy

While both alkenes form very similar, highly stable carbocation intermediates, their reactivity is not identical. The crucial difference lies in the stability of the starting alkenes themselves. Alkene stability is primarily determined by the degree of substitution of the double bond:

• Trans-2-phenyl-2-butene is a tetrasubstituted alkene.

• Alpha-methylstyrene is a disubstituted alkene.

Tetrasubstituted alkenes are thermodynamically more stable than disubstituted alkenes due to greater hyperconjugation and more favorable bond angles.[12][13] This means that trans-2-phenyl-2-butene resides at a lower ground-state energy level than alpha-methylstyrene.

The rate of a reaction depends on the activation energy (ΔG‡)—the energy difference between the starting material and the transition state. Since both reactions proceed through transition states that are very close in energy (resembling the stable tertiary benzylic carbocations), the higher-energy starting material, alpha-methylstyrene , will have a smaller energy barrier to overcome.

Therefore, alpha-methylstyrene is predicted to be more reactive in electrophilic addition reactions.

Figure 3: General workflow for alkene hydrobromination.

Step-by-Step Methodology:

• Preparation: Dissolve the alkene (1.0 eq) in anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

  • Causality: An anhydrous, non-nucleophilic solvent is chosen to prevent its participation in the reaction and the formation of unwanted byproducts.

• Cooling: Place the flask in an ice bath and stir the solution until it reaches 0 °C.

  • Causality: Electrophilic additions are often exothermic. Cooling the reaction controls the reaction rate and minimizes potential side reactions.

• Addition of Electrophile: Slowly bubble anhydrous HBr gas through the solution or add a solution of HBr in glacial acetic acid dropwise over 15-20 minutes.

  • Causality: Slow addition maintains temperature control and prevents a rapid, uncontrolled reaction.

• Reaction Monitoring: Monitor the disappearance of the starting material using Thin Layer Chromatography (TLC). For alpha-methylstyrene, the reaction is expected to be complete more rapidly than for trans-2-phenyl-2-butene.

• Quenching: Once the reaction is complete, carefully add saturated sodium bicarbonate solution to neutralize any excess acid.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, wash it with brine, and dry it over anhydrous magnesium sulfate.

• Isolation and Purification: Filter off the drying agent and remove the solvent under reduced pressure. The crude alkyl halide can be purified by vacuum distillation or flash column chromatography.

Conclusion

A rigorous analysis based on the principles of carbocation stability and ground-state alkene energy leads to a clear prediction: alpha-methylstyrene is the more reactive species in electrophilic addition reactions when compared to trans-2-phenyl-2-butene . This heightened reactivity stems from its less substituted double bond, which gives it a higher initial energy state. Although both compounds form highly stabilized tertiary benzylic carbocation intermediates of similar stability, the lower activation energy barrier for alpha-methylstyrene makes its reaction kinetically more favorable. This understanding is paramount for chemists designing synthetic pathways, enabling them to select the appropriate substrate and reaction conditions to achieve desired outcomes efficiently.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Mickelson, K. (2021). Alkenes — Hydrohalogenation Reactions & Mechanisms. Medium. [Link]

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• Chad's Prep. Hydrohalogenation Addition to Alkenes. [Link]

• Ashenhurst, J. (2024). 3 Factors That Stabilize Carbocations. Master Organic Chemistry. [Link]

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• Chemistry Steps. (2025). Carbocation Stability. [Link]

• LibreTexts Chemistry. (2025). 7.9: Carbocation Structure and Stability. [Link]

• LibreTexts Chemistry. (2019). 7.14: Carbocation Stability. [Link]

• University of Calgary. Additions to styrenes. [Link]

• Chemistry Stack Exchange. (2017). Stability comparison of 2-methylpropene and trans-but-2-ene. [Link]

• LibreTexts Chemistry. (2026). 7.8: Electrophilic Addition Reactions of Alkenes. [Link]

• LibreTexts Chemistry. (2022). 4.3.1: Carbocation Structure and Stability. [Link]

• LibreTexts Chemistry. 7.8 Orientation of Electrophilic Additions: Markovnikov's Rule. [Link]

• Quora. (2023). Which one is more reactive among cis butene and trans butene?. [Link]

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FTIR Spectral Comparison Guide: Benzene, (1-methyl-1-propenyl)-, (E)- vs. (Z)- Isomers

Executive Summary

In organic synthesis and pharmaceutical development, distinguishing between geometric isomers is critical, as stereochemistry directly dictates a molecule's pharmacokinetic and pharmacodynamic profiles. Benzene, (1-methyl-1-propenyl)- , commonly known as 2-phenyl-2-butene , exists as two distinct stereoisomers: the (E)-isomer [CAS: 768-00-3] and the (Z)-isomer [CAS: 767-99-7][1][2].

While techniques like NMR are highly effective for structural elucidation, Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly sensitive alternative for differentiating these isomers. This guide objectively compares the FTIR spectral profiles of the (E)- and (Z)-isomers, explaining the fundamental structural causalities—specifically steric hindrance and conjugation—that drive their distinct vibrational signatures[3][4].

Structural & Mechanistic Context

To understand the FTIR spectral differences, we must first analyze the molecular geometry dictated by the Cahn-Ingold-Prelog (CIP) priority rules[5].

• (E)-Isomer: The high-priority phenyl ring on C2 and the high-priority methyl group on C3 are on opposite sides of the alkene double bond. This trans-like arrangement minimizes steric repulsion. Consequently, the phenyl ring can adopt a nearly coplanar conformation with the alkene π -system, allowing for extended conjugation.

• (Z)-Isomer: The phenyl ring and the C3-methyl group are on the same side of the double bond. The resulting steric clash forces the bulky phenyl ring to rotate out of the alkene plane to relieve strain. This disruption of coplanarity breaks the extended π -conjugation.

This variation in conjugation directly modulates the force constants of the molecular bonds, which is precisely what FTIR spectroscopy measures. Extended conjugation in the (E)-isomer lowers the energy required for the C=C stretch, shifting it to a lower wavenumber and increasing its intensity due to a larger change in the dipole moment[4].

Mechanistic pathway showing how steric hindrance dictates FTIR spectral shifts.

Quantitative Data: FTIR Spectral Band Comparison

The following table summarizes the key vibrational modes used to differentiate the (E)- and (Z)-isomers of 2-phenyl-2-butene. Data is synthesized from neat liquid film analyses[3][4].

Vibrational Mode	(E)-Isomer Frequency (cm⁻¹)	(Z)-Isomer Frequency (cm⁻¹)	Mechanistic Rationale
Aromatic C-H Stretch	3030 - 3080	3030 - 3080	Minimal change; highly localized to the phenyl ring.
Aliphatic C-H Stretch	2810 - 2950	2810 - 2950	Similar alkyl group environments for both isomers.
C=C Stretch (Alkene)	~1645 (Stronger)	~1660 (Weaker)	(E)-isomer's coplanarity extends conjugation, lowering the force constant and increasing dipole moment change.
Aromatic C=C Stretch	1598, 1495	1602, 1495	Loss of conjugation in the (Z)-isomer slightly shifts the aromatic ring breathing modes to higher energies.
Alkene C-H OOP Bend	~820	~840	The spatial arrangement of the vinylic proton relative to the phenyl/methyl groups alters the out-of-plane (OOP) bending dynamics.
Monosubstituted Benzene OOP	752, 675	~760, 690	Steric twisting in the (Z)-isomer restricts the out-of-plane bending of the aromatic ring protons, shifting the bands.

Note: The presence of strong bands at 1440 and 1375 cm⁻¹ confirms the aliphatic methyl deformations present in both isomers[3].

Experimental Protocol: Self-Validating ATR-FTIR Analysis

To obtain reliable, publication-quality spectra for liquid alkene isomers, Attenuated Total Reflectance (ATR) FTIR is the gold standard. It eliminates the pathlength variability issues associated with transmission cells and requires no sample dilution.

Materials & Instrumentation

• FTIR Spectrometer equipped with a Diamond ATR accessory (Diamond is chosen over ZnSe because it is chemically inert and immune to scratching from cleaning).

• HPLC-grade Isopropanol and Acetone (for cleaning).

• Lint-free wipes.

Step-by-Step Methodology

• System Initialization & Purge: Ensure the spectrometer is purged with dry nitrogen to minimize atmospheric H2​O and CO2​ interference. Set the instrument to 4 cm⁻¹ resolution and 32 scans. Causality: 4 cm⁻¹ is optimal for condensed-phase liquids where natural band broadening occurs; higher resolution only increases noise without yielding extra data.

• Crystal Cleaning: Gently wipe the diamond ATR crystal with a lint-free wipe dampened with isopropanol, followed by acetone. Allow to air dry.

• Self-Validation Checkpoint (Background Scan): Collect a background spectrum of the ambient air.

  • Validation: Inspect the real-time background spectrum. The baseline must be perfectly flat between 2500-2000 cm⁻¹. Any anomalous peaks indicate residual contamination on the crystal, requiring a repeat of Step 2. This ensures all subsequent peaks belong strictly to the sample.

• Sample Application: Apply 1-2 drops of the neat liquid 2-phenyl-2-butene directly onto the center of the diamond crystal, ensuring complete coverage of the sensor area.

• Data Acquisition: Initiate the sample scan (4000-400 cm⁻¹). The software will automatically ratio the sample scan against the background scan to produce the final transmittance/absorbance spectrum.

• Spectral Deconvolution: Apply baseline correction and atmospheric suppression algorithms if minor CO2​ peaks (~2350 cm⁻¹) are observed. Extract the peak values for the C=C stretch and the OOP bending regions.

Self-validating ATR-FTIR experimental workflow for liquid alkene isomers.

Alternative Analytical Techniques

While FTIR provides rapid structural confirmation based on functional group vibrations, it is best used in tandem with other orthogonal techniques for absolute stereochemical assignment:

• Proton NMR ( 1H NMR): The gold standard for isomer differentiation. The vinylic proton ( ∼ 5.6-5.8 ppm) and the distinct methyl groups will show different chemical shifts and Nuclear Overhauser Effect (NOE) interactions depending on their spatial proximity in the (E) vs. (Z) configurations[4].

• GC-MS: Gas Chromatography coupled with Mass Spectrometry can separate the isomers based on slight differences in boiling point and polarity, though their fragmentation patterns (m/z 132 parent ion) will be nearly identical[1].

By combining the rapid, functional-group-specific data from FTIR with the precise spatial mapping of NMR, researchers can build a robust, irrefutable profile of their synthesized stereoisomers.

References

• Lead-Tetraacetate Oxidations of Stereoisomeric 2-Methyl-3-Phenylbutyric Acids. SciSpace.
• 2-Phenyl-2-butene | RUO. Benchchem.
• cis-2-Phenyl-2-butene | C10H12 | CID 5358306. PubChem - NIH.
• E and Z Notation For Alkenes (+ Cis/Trans). Master Organic Chemistry.
• ENVIRONMENTAL PROTECTION AGENCY ELECTRONIC DATA DELIVERABLE VALID VALUES REFERENCE MANUAL Region 2. US EPA.

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A Comparative Guide to Catalytic Epoxidation Rates of trans-2-Phenyl-2-butene

For Researchers, Scientists, and Drug Development Professionals

The epoxidation of tetrasubstituted alkenes, such as trans-2-phenyl-2-butene, presents a unique challenge in organic synthesis due to the steric hindrance around the double bond. The resulting chiral epoxides are valuable building blocks in medicinal chemistry and materials science. This guide provides a comparative analysis of various catalytic systems for the epoxidation of trans-2-phenyl-2-butene, offering insights into their relative efficiencies and operational considerations. While direct, side-by-side kinetic benchmarking for this specific substrate is not extensively documented in the literature, this guide synthesizes available data on the epoxidation of structurally similar tetrasubstituted alkenes to provide a comprehensive overview for researchers.

Introduction to the Challenge: Epoxidizing Hindered Alkenes

The rate of catalytic epoxidation is highly sensitive to the substitution pattern of the alkene. Electron-donating groups can enhance reactivity towards electrophilic oxidants, but steric bulk around the double bond can significantly impede the approach of the catalyst and the oxidant, leading to sluggish reaction rates. trans-2-Phenyl-2-butene, with four substituents on its double bond, exemplifies this challenge. An ideal catalytic system for this substrate should not only overcome this steric barrier but also offer high yields, selectivity, and, where applicable, enantioselectivity.

Comparative Analysis of Catalytic Systems

This section evaluates the performance of several key catalytic systems for the epoxidation of tetrasubstituted alkenes, with a focus on their applicability to trans-2-phenyl-2-butene.

Organocatalysis: Dioxiranes (e.g., Shi Epoxidation)

Overview: Dioxiranes, generated in situ from a ketone and a terminal oxidant like Oxone, are highly reactive, metal-free epoxidizing agents. The Shi epoxidation, which utilizes a fructose-derived chiral ketone catalyst, is particularly noteworthy for its ability to epoxidize a broad range of alkenes, including challenging tetrasubstituted ones.[1][2]

Performance Insights: The Shi epoxidation is often the method of choice for the asymmetric epoxidation of tetrasubstituted olefins, offering good to excellent yields and enantioselectivities.[1][2] The reaction proceeds via a spiro transition state, and the stereochemical outcome can be predicted based on the catalyst's stereochemistry.[3] While specific kinetic data for trans-2-phenyl-2-butene is scarce, the general success of the Shi epoxidation with other tetrasubstituted alkenes suggests it is a highly promising approach. The reaction is typically conducted under basic pH conditions to favor the formation of the active dioxirane species and minimize catalyst decomposition.[4]

Causality Behind Experimental Choices: The use of a chiral ketone derived from a natural product like fructose provides a well-defined stereochemical environment for the epoxidation. The basic conditions are crucial for the catalytic cycle, promoting the formation of the dioxirane from the ketone and Oxone.

Rhenium-Based Catalysis: Methyltrioxorhenium (MTO)

Overview: Methyltrioxorhenium (MTO) is a versatile and highly active catalyst for a wide range of oxidation reactions, including the epoxidation of alkenes using hydrogen peroxide as the oxidant.[5][6] The addition of Lewis base co-catalysts, such as pyridine or pyrazole derivatives, can significantly enhance the catalyst's stability and turnover frequency (TOF) by preventing the formation of less active species and suppressing epoxide ring-opening.[7][8]

Performance Insights: MTO is known for its high efficiency in epoxidizing various alkenes, including those that are sterically hindered.[9] The system is attractive due to the use of environmentally benign hydrogen peroxide as the terminal oxidant. For the epoxidation of (+)-limonene, a TOF of approximately 900 h⁻¹ has been reported, highlighting the high activity of the MTO system.[10] While direct kinetic data for trans-2-phenyl-2-butene is not readily available, the known high activity of MTO suggests it would be a viable catalyst.

Causality Behind Experimental Choices: The rhenium center in MTO is highly electrophilic and readily activates hydrogen peroxide to form highly reactive peroxo species. The addition of a Lewis base modulates the catalyst's Lewis acidity, preventing acid-catalyzed side reactions and improving the overall efficiency.

Manganese-Based Catalysis

Overview: The Jacobsen-Katsuki epoxidation utilizes chiral manganese-salen complexes to achieve highly enantioselective epoxidation of unfunctionalized alkenes.[11][12] It is particularly effective for cis-disubstituted and certain trisubstituted alkenes.

Performance Insights: While highly successful for many alkene classes, the Jacobsen-Katsuki epoxidation is generally not the preferred method for tetrasubstituted alkenes due to severe steric hindrance.[11] The bulky salen ligand, combined with the four substituents on the alkene, makes the approach to the active manganese-oxo species difficult, resulting in very low reaction rates. The addition of co-catalysts like N-oxides can sometimes improve the reactivity for trisubstituted alkenes, but its effectiveness for tetrasubstituted substrates is limited.[12]

Causality Behind Experimental Choices: The C2-symmetric chiral salen ligand creates a well-defined chiral pocket around the manganese center, which is key to the high enantioselectivity observed for suitable substrates. However, this same steric bulk is a major drawback when dealing with highly substituted alkenes.

Overview: Manganese porphyrin complexes are another class of catalysts that mimic the action of cytochrome P450 enzymes in performing oxidation reactions, including epoxidation.[13][14] Their catalytic activity can be tuned by modifying the porphyrin ligand.

Performance Insights: Manganese porphyrins can catalyze the epoxidation of a variety of alkenes with various oxygen sources.[13][14] Encapsulated or "caged" manganese porphyrin catalysts have been developed to enhance stability and selectivity.[6] However, similar to salen complexes, the steric bulk of the porphyrin ligand can hinder the epoxidation of highly substituted alkenes. While they can convert a variety of alkenes into epoxides with yields ranging from 20-88%, their efficiency with tetrasubstituted substrates like trans-2-phenyl-2-butene may be limited.[13]

Causality Behind Experimental Choices: The porphyrin macrocycle provides a robust framework for the manganese center. Modifications to the peripheral substituents on the porphyrin ring can influence the catalyst's electronic properties and steric environment, thereby affecting its activity and selectivity.

Summary of Performance

Catalytic System	Typical Oxidant	Suitability for Tetrasubstituted Alkenes	Key Advantages	Key Disadvantages
Shi Epoxidation	Oxone	High [1][2]	Metal-free, high enantioselectivity for a broad substrate scope including tetrasubstituted alkenes.[4]	Requires basic conditions, catalyst loading can be relatively high.
Methyltrioxorhenium (MTO)	H₂O₂	Moderate to High [9]	High turnover frequencies, uses green oxidant (H₂O₂).[7][10]	Catalyst can be expensive, potential for side reactions without co-catalyst.
Jacobsen-Katsuki (Mn-Salen)	NaOCl, m-CPBA	Low [11]	High enantioselectivity for cis- and some trisubstituted alkenes.	Poor reactivity with sterically hindered tetrasubstituted alkenes.
Manganese Porphyrins	PhIO, H₂O₂, O₂	Moderate [13][14]	Tunable catalytic properties, can utilize various oxidants.	Steric hindrance can limit reactivity with bulky substrates.

Detailed Experimental Protocol: Shi Epoxidation of a Tetrasubstituted Alkene

As the Shi epoxidation is a highly promising method for the epoxidation of tetrasubstituted alkenes, a representative protocol for a similar substrate is provided below. This protocol should be optimized for trans-2-phenyl-2-butene.

Reaction: Asymmetric epoxidation of a tetrasubstituted alkene using a fructose-derived ketone catalyst.

Materials:

• Tetrasubstituted alkene (e.g., 1-phenylcyclohexene as a proxy)

• Shi catalyst (fructose-derived ketone)[3]

• Oxone (potassium peroxymonosulfate)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Dichloromethane (CH₂Cl₂)

• Water (deionized)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the tetrasubstituted alkene (1.0 mmol) and the Shi catalyst (0.2-0.3 mmol, 20-30 mol%).

• Add a mixture of acetonitrile and water (e.g., 2:1 v/v, 10 mL).

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, prepare a solution of Oxone (1.5 mmol) and potassium carbonate (to maintain a pH of approximately 10.5) in water (5 mL).

• Add the Oxone solution dropwise to the stirred reaction mixture over a period of 1-2 hours.

• Monitor the reaction progress by TLC or GC analysis. The reaction is typically complete within 2-6 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the mixture with dichloromethane or ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired epoxide.

Rationale for Protocol Steps:

• Catalyst Loading: A catalytic amount of the chiral ketone is sufficient to promote the reaction.[4]

• Solvent System: A biphasic solvent system of an organic solvent and water is typically used.

• Temperature: The reaction is run at low temperature to improve enantioselectivity and minimize decomposition of the active dioxirane species.

• pH Control: Maintaining a basic pH with potassium carbonate is crucial for the efficient generation of the dioxirane and to prevent the Baeyer-Villiger side reaction that can consume the ketone catalyst.[4]

• Slow Addition of Oxidant: Slow addition of the Oxone solution helps to control the reaction temperature and maintain a low steady-state concentration of the reactive dioxirane, which can be unstable.

• Workup: The workup procedure is designed to remove unreacted oxidant and inorganic salts, followed by standard extraction and purification.

Catalytic Cycle and Workflow Diagrams

Caption: General catalytic cycle for the metal-catalyzed epoxidation of an alkene.

Caption: A typical experimental workflow for a catalytic epoxidation reaction.

Conclusion

The catalytic epoxidation of the sterically hindered alkene trans-2-phenyl-2-butene requires a highly active and sterically accessible catalyst. Based on the available literature for similar tetrasubstituted alkenes, the Shi epoxidation using a fructose-derived ketone catalyst and Oxone stands out as a particularly effective method, offering the potential for high yields and enantioselectivity. While Methyltrioxorhenium (MTO) with hydrogen peroxide also presents a powerful alternative due to its high turnover frequencies, its application to this specific substrate requires further investigation. In contrast, widely used catalysts like Jacobsen's (salen) catalyst and, to a lesser extent, manganese porphyrins , are likely to be less effective due to steric hindrance. For researchers and drug development professionals seeking to synthesize the epoxide of trans-2-phenyl-2-butene, exploring the Shi epoxidation protocol is a highly recommended starting point.

References

• Shi, Y. Organocatalytic Asymmetric Epoxidation of Olefins by Chiral Ketones. Acc. Chem. Res.2004 , 37 (8), 488–496. [Link]

• Meunier, B.; de Visser, S. P.; Shaik, S. Mechanism of Oxidation Reactions Catalyzed by Cytochrome P450 Enzymes. Chem. Rev.2004 , 104 (9), 3947–3980. [Link]

• Zhang, W.; Loebach, J. L.; Wilson, S. R.; Jacobsen, E. N. Enantioselective epoxidation of unfunctionalized olefins catalyzed by (salen)manganese complexes. J. Am. Chem. Soc.1990 , 112 (7), 2801–2803. [Link]

• Groves, J. T.; Nemo, T. E. Epoxidation reactions catalyzed by iron porphyrins. Oxygen transfer from iodosylbenzene. J. Am. Chem. Soc.1983 , 105 (18), 5786–5791. [Link]

• Jacobsen, E. N. Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Acc. Chem. Res.2000 , 33 (6), 421–431. [Link]

• Herrmann, W. A.; Fischer, R. W.; Marz, D. W. Methyltrioxorhenium as a Catalyst for Olefin Epoxidation. Angew. Chem. Int. Ed. Engl.1991 , 30 (12), 1638–1641. [Link]

• Katsuki, T. Chiral Metallosalen Complexes: Structures and Catalyst-Substrate Interactions. Chem. Rev.1995 , 95 (7), 2483–2506. [Link]

• Adam, W.; Zhao, C.-G. Dioxirane Epoxidation of Alkenes. Org. React.2002 , 61, 219. [Link]

• Yamazaki, S. An improved methyltrioxorhenium-catalyzed epoxidation of alkenes with hydrogen peroxide. Org. Biomol. Chem.2007 , 5, 2591-2593. [Link]

• Linker, T. Jacobsen-Katsuki Epoxidation. Organic Chemistry Portal. [Link]

• Shi, Y. Shi Epoxidation. Organic Chemistry Portal. [Link]

• Myers, A. G. Shi Asymmetric Epoxidation Reaction. Myers Research Group, Harvard University. [Link]

• Wipf, P. Jacobsen-Katsuki Epoxidations. Wipf Group, University of Pittsburgh. [Link]

• Espenson, J. H. Kinetics and Mechanism of the Epoxidation of Alkyl-Substituted Alkenes by Hydrogen Peroxide, Catalyzed by Methylrhenium Trioxide. J. Org. Chem.1998 , 63 (14), 4646–4652. [Link]

• Norrby, P.-O.; Fristrup, P.; Dideriksen, B. B.; Tanner, D. Probing Competitive Enantioselective Approach Vectors Operating in the Jacobsen−Katsuki Epoxidation: A Kinetic Study of Methyl-Substituted Styrenes. J. Am. Chem. Soc.2005 , 127 (39), 13672–13679. [Link]

• Bäckvall, J.-E. Modern Oxidation Methods. Wiley-VCH. [Link]

• Rayati, S.; Etefagh, M.; Masteri-Farahani, M. Manganese porphyrin supported on activated carbon as a new catalyst for epoxidation of alkenes with hydrogen peroxide. Iranian Journal of Catalysis2023 , 13 (2). [Link]

• Jacobsen, E. N. Jacobsen Group Research. Harvard University. [Link]

• Chem-Station. Jacobsen-Katsuki Epoxidation. Chem-Station. [Link]

• Shi, Y. Shi Epoxidation. Organic Chemistry Portal. [Link]

• Myers, A. G. Shi Asymmetric Epoxidation Reaction. Myers Research Group, Harvard University. [Link]

• Linker, T. Jacobsen-Katsuki Epoxidation. Organic Chemistry Portal. [Link]

• Wipf, P. Jacobsen-Katsuki Epoxidations. Wipf Group, University of Pittsburgh. [Link]

• Shi, Y. Shi Epoxidation. Organic Chemistry Portal. [Link]

• Espenson, J. H. Kinetics and Mechanism of the Epoxidation of Alkyl-Substituted Alkenes by Hydrogen Peroxide, Catalyzed by Methylrhenium Trioxide. J. Org. Chem.1998 , 63 (14), 4646–4652. [Link]

• Herrmann, W. A. Methyltrioxorhenium as a Catalyst for Olefin Epoxidation. Angew. Chem. Int. Ed. Engl.1991 , 30 (12), 1638–1641. [Link]

• Norrby, P.-O.; Fristrup, P.; Dideriksen, B. B.; Tanner, D. Probing Competitive Enantioselective Approach Vectors Operating in the Jacobsen−Katsuki Epoxidation: A Kinetic Study of Methyl-Substituted Styrenes. J. Am. Chem. Soc.2005 , 127 (39), 13672–13679. [Link]

• Michel, T.; Cokoja, M.; Sieber, V.; et al. Selective epoxidation of (+)-limonene employing methyltrioxorhenium as catalyst. Journal of Molecular Catalysis A: Chemical2012 , 358, 147-151. [Link]

• Herrmann, W. A. Methyltrioxorhenium as a Catalyst for Olefin Epoxidation. Angew. Chem. Int. Ed. Engl.1991 , 30 (12), 1638–1641. [Link]

• Rayati, S.; Etefagh, M.; Masteri-Farahani, M. Manganese porphyrin supported on activated carbon as a new catalyst for epoxidation of alkenes with hydrogen peroxide. Iranian Journal of Catalysis2023 , 13 (2). [Link]

• Yamazaki, S. An improved methyltrioxorhenium-catalyzed epoxidation of alkenes with hydrogen peroxide. Org. Biomol. Chem.2007 , 5, 2591-2593. [Link]

• Bäckvall, J.-E. Modern Oxidation Methods. Wiley-VCH. [Link]

• Herrmann, W. A. Methyltrioxorhenium as a Catalyst for Olefin Epoxidation. Angew. Chem. Int. Ed. Engl.1991 , 30 (12), 1638–1641. [Link]

• Jacobsen, E. N. Jacobsen Group Research. Harvard University. [Link]

• Yamazaki, S. An improved methyltrioxorhenium-catalyzed epoxidation of alkenes with hydrogen peroxide. Org. Biomol. Chem.2007 , 5, 2591-2593. [Link]

• Chem-Station. Jacobsen-Katsuki Epoxidation. Chem-Station. [Link]

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Confirming Stereochemical Purity of (E)-(1-Methyl-1-propenyl)benzene: A Comparative Analytical Guide

Executive Summary

In organic synthesis and drug development, the stereochemical purity of alkene intermediates dictates both downstream reactivity and the pharmacological efficacy of the final active pharmaceutical ingredient (API). Assigning the stereochemistry of (E)-(1-methyl-1-propenyl)benzene —commonly known according to IUPAC nomenclature as (E)-2-phenyl-2-butene—presents a unique analytical challenge. Because it is a trisubstituted alkene, standard through-bond 3JHH​ coupling constants cannot be used to definitively assign cis/trans geometry.

This guide objectively compares standard analytical modalities and provides a self-validating, step-by-step experimental protocol using 1D Selective Nuclear Overhauser Effect Spectroscopy (NOESY) to definitively confirm the (E)-configuration.

The Analytical Challenge: Beyond Simple 1D 1 H-NMR

The molecule (1-methyl-1-propenyl)benzene features a double bond substituted by a phenyl group, two methyl groups, and a single vinylic proton.

In simple 1,2-disubstituted alkenes, stereochemistry is easily assigned by measuring the vicinal proton-proton coupling constant ( 3JHH​ ), where trans protons couple strongly (~15 Hz) and cis protons couple weakly (~10 Hz). However, because our target molecule only has one vinylic proton, this diagnostic tool is unavailable.

While 1D 1 H-NMR chemical shifts can provide clues—for instance, a vinylic proton cis to a phenyl ring often experiences distinct magnetic anisotropy compared to a trans proton—relying solely on empirical chemical shift rules is dangerous. Without a synthesized reference standard of the (Z)-isomer for direct comparison, chemical shift assignments are highly prone to misinterpretation.

Furthermore, the IUPAC nomenclature for this molecule often causes confusion. Following the Cahn-Ingold-Prelog (CIP) priority rules, the phenyl group (high priority) and the terminal methyl group (high priority) are trans to each other in the (E)-isomer. Consequently, the two methyl groups are geometrically cis to each other [1].

Comparative Evaluation of Analytical Modalities

To establish stereochemical purity, researchers must choose an analytical technique that balances throughput with absolute structural confidence.

Table 1: Comparison of Analytical Alternatives for Stereochemical Assignment

Analytical Modality	Direct Stereochemical Proof?	Requires Reference Standard?	Throughput	Confidence Level
1D 1 H-NMR (Chemical Shift)	No (Infers via magnetic anisotropy)	Yes (Requires both isomers for comparison)	High (< 5 mins)	Low to Moderate
GC-MS / LC-MS	No (Masses and fragmentation are identical)	Yes (Requires known retention times)	Medium (15-30 mins)	Moderate
1D / 2D NOESY NMR	Yes (Measures spatial proximity < 5 Å)	No (Self-validating structural proof)	Medium (10-60 mins)	Gold Standard (High)

As shown above, NOESY NMR is the only technique that provides absolute, reference-free proof of 3D spatial geometry.

The Mechanistic Solution: Nuclear Overhauser Effect (NOE)

The Nuclear Overhauser Effect (NOE) relies on dipole-dipole cross-relaxation through space, rather than through-bond scalar ( J ) coupling. The intensity of an NOE enhancement is inversely proportional to the sixth power of the distance between two nuclei ( r−6 ), meaning it is only observed if protons are closer than ~5 Å [2].

This spatial restriction makes NOE the perfect tool for distinguishing the (E) and (Z) isomers of 2-phenyl-2-butene.

• In the (E)-isomer: The α -methyl group (on C2) and the β -methyl group (on C3) are cis to each other. Irradiating the α -methyl group will yield a strong NOE enhancement on the β -methyl group.

• In the (Z)-isomer: The α -methyl group is cis to the vinylic proton. Irradiating the α -methyl group will yield a strong NOE enhancement on the vinylic proton.

Because the β -methyl group (~1.8 ppm) and the vinylic proton (~5.8 ppm) resonate in completely different regions of the NMR spectrum, the resulting difference spectrum provides unambiguous, self-validating proof of the stereoisomer present.

Logical NOE correlations distinguishing (E) and (Z) isomers of 2-phenyl-2-butene.

Self-Validating Experimental Protocol: 1D Selective NOESY

While 2D NOESY provides a comprehensive map of all spatial interactions, a 1D Selective NOESY (e.g., DPFGSE-NOE) is significantly faster, offers higher digital resolution, and avoids the t1​ noise associated with 2D experiments.

Below is the optimized protocol for acquiring high-confidence 1D NOESY data for small molecules [3].

Step-by-Step Methodology

• Sample Preparation & Degassing (Critical Step)

  • Causality: Dissolved paramagnetic oxygen ( O2​ ) provides an highly efficient, non-radiative relaxation pathway for protons. If left in the sample, O2​ will cause the protons to relax before the dipole-dipole NOE cross-relaxation can build up, quenching your signal.

  • Action: Dissolve 5–10 mg of the compound in 0.6 mL of high-purity CDCl3​ . Degas the sample thoroughly using three cycles of the freeze-pump-thaw method, or by sparging the solution with dry Argon for 5 minutes. Seal the NMR tube immediately.

• T1​ Relaxation Measurement

  • Action: Run a standard Inversion Recovery experiment (180° – τ – 90°) to determine the longitudinal relaxation time ( T1​ ) of the α -methyl protons.

• Mixing Time ( tm​ ) Optimization

  • Causality: The NOE effect is a kinetic process that builds up during the "mixing time" delay. If tm​ is too short, no signal is observed. If tm​ is too long, the signal decays due to natural T1​ relaxation, or "spin diffusion" occurs (where NOE transfers to a third, distant proton, creating false positives).

  • Action: For a small molecule (MW = 132.2 g/mol ) tumbling rapidly in solution, the optimal tm​ is typically 0.5×T1​ to 0.8×T1​ . Set the mixing time to 0.5 – 0.8 seconds [3].

• Selective Irradiation and Acquisition

  • Action: Set the selective shaped pulse to invert the α -methyl resonance (approx. 2.0 ppm). Ensure zero-quantum suppression is enabled in the pulse sequence to crush through-bond J -coupling artifacts (which appear as dispersive, out-of-phase signals). Acquire 64 to 256 scans depending on sample concentration.

• Data Processing

  • Action: Apply an exponential window function (Line Broadening = 1–2 Hz) to improve the signal-to-noise ratio. Phase the selectively irradiated α -methyl peak negatively.

  • Validation: If a positive peak appears at ~1.8 ppm ( β -methyl), the sample is the (E)-isomer . If a positive peak appears at ~5.8 ppm (vinylic proton), the sample is the (Z)-isomer .

Step-by-step experimental workflow for 1D selective NOESY NMR acquisition.

References

• E and Z Notation For Alkenes (+ Cis/Trans) . Master Organic Chemistry. Retrieved from:[Link]

• Nuclear Overhauser Effect (NOE) . Chemistry LibreTexts. Retrieved from:[Link]

• 1D NOESY made easy . NMR Facility - Chemistry Department - The University of Chicago. Retrieved from:[Link]

comparing electrophilic substitution rates of alkylbenzenes and (E)-2-phenyl-2-butene

An In-Depth Guide to the Comparative Electrophilic Substitution Rates of Alkylbenzenes and (E)-2-phenyl-2-butene

Introduction: Unraveling Substituent Effects in Electrophilic Aromatic Substitution

Electrophilic Aromatic Substitution (EAS) is a foundational reaction class in organic chemistry, enabling the functionalization of aromatic rings.[1][2] The reaction proceeds via a two-step mechanism: an initial, rate-determining attack by an electrophile on the π-electron system of the aromatic ring to form a resonance-stabilized carbocation known as an arenium ion (or sigma complex), followed by a rapid deprotonation to restore aromaticity.[2][3]

The substituent(s) already present on the benzene ring profoundly influence both the rate of subsequent substitutions (reactivity) and the position of the incoming electrophile (regioselectivity).[1][4][5] This guide provides a detailed comparison of the electrophilic substitution rates of two classes of substituted benzenes: common alkylbenzenes and (E)-2-phenyl-2-butene, an alkene-substituted arene. We will dissect the electronic and steric factors governing their reactivity, supported by experimental data and detailed protocols for verification.

Part 1: The Reactivity of Alkylbenzenes

Alkyl groups are classified as activating substituents, meaning they increase the rate of electrophilic aromatic substitution relative to benzene itself.[6] This activation stems from two primary electronic effects:

• Inductive Effect (+I): Alkyl groups are electron-donating through the sigma bond network, which enriches the electron density of the aromatic ring, making it more nucleophilic and thus more attractive to electrophiles.[6][7]

• Hyperconjugation (σ-π Conjugation): This is a stabilizing interaction where electrons in an adjacent C-H or C-C sigma bond overlap with the π-system of the ring.[8][9] This delocalization of sigma-electrons further increases the ring's electron density and stabilizes the cationic arenium ion intermediate formed during the reaction.[1][7]

These electron-donating properties direct incoming electrophiles to the ortho and para positions, where the positive charge of the arenium ion can be directly stabilized by the alkyl group.[1][8]

Performance Data: Steric Effects and Isomer Distribution

While alkyl groups are ortho,para-directing, the ratio of these products is highly sensitive to steric hindrance. As the size of the alkyl group increases, the approach of the electrophile to the adjacent ortho positions becomes more difficult.[3][10] This results in a greater proportion of the para product, which is sterically unhindered.

The following table summarizes the relative rates and product distributions for the nitration of various alkylbenzenes, a classic EAS reaction.

Compound	Substituent (-R)	Relative Rate (vs. Benzene=1)	Ortho (%)	Meta (%)	Para (%)	p/o Ratio
Benzene	-H	1	-	-	-	-
Toluene	-CH₃	24 - 25[6]	58.5[11][12]	4.5[11][12]	37.0[11][12]	0.63
Ethylbenzene	-CH₂CH₃	16[6]	45	5	50	1.11
Isopropylbenzene	-CH(CH₃)₂	15.7[6]	30	8	62	2.07
t-Butylbenzene	-C(CH₃)₃	16[6]	16.0[11][12]	8.0[11][12]	75.0[11][12]	4.69

Data compiled from multiple sources for nitration reactions. Exact ratios can vary with reaction conditions.[6]

The data clearly illustrates that as the steric bulk increases from methyl to tert-butyl, the yield of the para product increases significantly at the expense of the ortho product.[3][12]

Caption: General mechanism of Electrophilic Aromatic Substitution (EAS).

Part 2: The Reactivity of (E)-2-phenyl-2-butene

(E)-2-phenyl-2-butene presents a more complex scenario, as it possesses two distinct sites of unsaturation susceptible to electrophilic attack: the aromatic ring and the carbon-carbon double bond.

Pathway A: Electrophilic Aromatic Substitution (EAS)

When considering the aromatic ring, the substituent is a sec-butenyl group. Similar to the vinyl group in styrene, this alkenyl substituent is a powerful activating group and an ortho,para-director.[13][14] Its activating nature is not primarily due to induction or hyperconjugation, but rather a potent resonance effect (+M) .

During the formation of the arenium ion intermediate following an attack at the ortho or para position, the positive charge can be delocalized out of the ring and onto the substituent's double bond. This creates an additional, highly stable resonance contributor—a tertiary carbocation—which significantly lowers the activation energy of the reaction.[15] This resonance stabilization is a more powerful effect than the hyperconjugation offered by simple alkyl groups.[1] Therefore, the phenyl ring in (E)-2-phenyl-2-butene is expected to be more activated towards EAS than toluene or other simple alkylbenzenes.

Pathway B: Electrophilic Addition to the Alkene

A significant competing reaction is the electrophilic addition across the C=C double bond.[16] Attack of an electrophile on the double bond of (E)-2-phenyl-2-butene would generate a highly stabilized carbocation intermediate. This intermediate is both tertiary and benzylic , meaning the positive charge is adjacent to the phenyl ring and can be delocalized through resonance. The stability of this intermediate makes electrophilic addition a very favorable and often dominant reaction pathway for phenyl-substituted alkenes.[17]

Caption: Competing reaction pathways for (E)-2-phenyl-2-butene.

Part 3: Comparative Analysis and Conclusion

• Reactivity towards EAS: When comparing the rates of electrophilic aromatic substitution specifically, (E)-2-phenyl-2-butene is predicted to be significantly more reactive than simple alkylbenzenes like toluene or t-butylbenzene. The resonance stabilization (+M effect) provided by the alkenyl substituent to the arenium ion intermediate is a much stronger activating influence than the inductive and hyperconjugative effects of alkyl groups.[1]

• Overall Reactivity: In a practical setting, the reaction outcome for (E)-2-phenyl-2-butene with an electrophile is a matter of competing kinetics. The electrophilic addition to the double bond is often kinetically favored due to the formation of a very stable tertiary, benzylic carbocation and the high energy barrier required to disrupt aromaticity in the EAS pathway. However, under conditions specifically designed to promote EAS (e.g., using certain catalyst systems or electrophiles), the high nucleophilicity of the activated ring can be exploited.

Part 4: Experimental Protocol - Competitive Nitration

To empirically determine the relative reactivity of two aromatic compounds, a competitive nitration experiment can be performed. This protocol ensures that both substrates are exposed to the same concentration of the electrophile under identical conditions.

Objective: To determine the relative nitration rate of Toluene vs. Benzene.

Materials:

• Toluene

• Benzene (Note: Benzene is a known carcinogen and should be handled with extreme caution in a fume hood with appropriate personal protective equipment).

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice bath

• Separatory funnel, beakers, Erlenmeyer flasks

• Gas Chromatography-Mass Spectrometry (GC-MS) instrument

Methodology:

• Preparation of the Nitrating Mixture: In a clean, dry flask submerged in an ice bath, slowly add 1.0 mL of concentrated sulfuric acid to 1.0 mL of concentrated nitric acid with gentle swirling. Keep the mixture cold.[18]

• Preparation of the Substrate Solution: In a separate flask, prepare an equimolar solution of the two competing substrates. For example, mix 0.92 g of toluene (10 mmol) and 0.78 g of benzene (10 mmol) in 20 mL of dichloromethane.

• Reaction: Cool the substrate solution in an ice bath. Using a dropping funnel, add the cold nitrating mixture dropwise to the stirred substrate solution over 15 minutes. The key is to use a substoichiometric amount of the nitrating agent, making it the limiting reagent, to ensure the substrates are competing for it.[19]

• Quenching and Workup: After addition is complete, allow the reaction to stir in the ice bath for an additional 30 minutes. Carefully pour the reaction mixture into a beaker containing 50 mL of ice-cold water. Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with 25 mL of cold water, 25 mL of 5% sodium bicarbonate solution, and finally 25 mL of brine.

• Drying and Analysis: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and analyze the product mixture using GC-MS.

• Data Interpretation: The GC-MS analysis will identify and quantify the amounts of unreacted starting materials and the nitrated products (nitrotoluene isomers and nitrobenzene). The ratio of nitrated products directly reflects the relative reactivity of the starting materials. A higher concentration of nitrotoluene compared to nitrobenzene indicates that toluene is more reactive towards nitration.[19]

Caption: Experimental workflow for a competitive nitration reaction.

References

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• Electrophilic Aromatic Substitution - Making Molecules. (2025). Available at: [Link]

• Is styrene more or less reactive than benzene towards electrophiles? - Chemistry Stack Exchange. (2016). Available at: [Link]

• Question: Styrene (vinylbenzene) undergoes electrophilic aromatic substitution much faster than benzene, and the products are found to be primarily ortho - Chegg. (2021). Available at: [Link]

• Electrophilic aromatic substitution mechanism (video) - Khan Academy. Available at: [Link]

• Styrene (vinylbenzene) undergoes electrophilic aromatic substitut... | Study Prep in Pearson+. Available at: [Link]

• 16.6: An Explanation of Substituent Effects - Chemistry LibreTexts. (2023). Available at: [Link]

• Hyperconjugation Chemistry Questions with Solutions - BYJU'S. (2022). Available at: [Link]

• 16.4: Substituent Effects in Electrophilic Substitutions - Chemistry LibreTexts. (2024). Available at: [Link]

• Electrophilic aromatic substitution. Part XVII. Protiodetritiation of some cycloalkyl. Journal of the Chemical Society B: Physical Organic. Available at: [Link]

• Styrene (vinylbenzene) undergoes electrophilic aromatic substitution much faster than benzene, and the products Ire found to be primarily ortho - Chegg. (2023). Available at: [Link]

• Hyperconjugation effect | PPTX - Slideshare. Available at: [Link]

• Gas-phase electrophilic aromatic substitution of electron-rich and electron-deficient aromatic compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Substitution Reactions of Benzene and Other Aromatic Compounds - MSU chemistry. Available at: [Link]

• The Rate Enhancement Effect of Protodesilylation of Arylsilane Derivatives | Request PDF. Available at: [Link]

• Electrophilic Aromatic Substitution (EAS)SEAr:. (2023). Available at: [Link]

• Electrophilic and free radical nitration of benzene and toluene with various nitrating agents* - PNAS. Available at: [Link]

• Substitution Reactions of Benzene and Other Aromatic Compounds - MSU chemistry. Available at: [Link]

• Nitration of Substituted Aromatic Rings and Rate Analysis. Available at: [Link]

• Electrophilic aromatic substitution - Wikipedia. Available at: [Link]

• Protodesilylation of Arylsilanes by Visible-Light Photocatalysis | Organic Letters. (2022). Available at: [Link]

• Competitive nitration of benzene and toluene with NO'PF and NO+PF-in the presence of alcohofs, ethers - ResearchGate. Available at: [Link]

• An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes. Available at: [Link]

• 16.S: Chemistry of Benzene - Electrophilic Aromatic Substitution (Summary) - Chemistry LibreTexts. (2023). Available at: [Link]

• (PDF) Aromatic Nitration. II. Competitive Nitration of - Amanote Research. Available at: [Link]

• Competitive Nitration of Benzene-Fluorobenzene and Benzene-Toluene Mixtures: Orientation and Reactivity Studies Using HPLC, Journal of Chemical Education, 2007-Apr - ERIC. Available at: [Link]

• Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. (2018). Available at: [Link]

• Quantifying Reactivity for Electrophilic Aromatic Substitution Reactions with Hirshfeld Charge | The Journal of Physical Chemistry A - ACS Publications. (2015). Available at: [Link]

• Determination of the p/o-Isomer Product Ratios in Electrophilic Aromatic Nitration of Alkylbenzenes Using High Resolution 1 H NMR Spectroscopy. Available at: [Link]

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• Friedel-Crafts Alkylation: Synthesis of p-di-t-butylbenzene. Available at: [Link]

• 16.3 Alkylation and Acylation of Aromatic Rings: The Friedel–Crafts Reaction. Available at: [Link]

• Silylium-Ion Regeneration by Protodesilylation Enables Friedel–Crafts Alkylation with Less Isomerization and No Defunctionalization | Request PDF - ResearchGate. Available at: [Link]

• The mechanism of the protodesilylation of allylsilanes and vinylsilanes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• Kinetics of reactions of Friedel–Crafts acylating agents. Part I. Two novel methods of measuring reaction rates - Journal of the Chemical Society B: Physical Organic (RSC Publishing). Available at: [Link]

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• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. (2018). Available at: [Link]

• The Friedel-Crafts Alkylation of Benzene - Chemistry LibreTexts. (2023). Available at: [Link]

• 16.13: Electrophilic Aromatic Substitution of Substituted Benzenes - Chemistry LibreTexts. (2019). Available at: [Link]

• Does attachment of phenyl to an alkene increases its reactivity towards electrophilic addition reaction? - Chemistry Stack Exchange. (2018). Available at: [Link]

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Safety & Regulatory Compliance

Benzene, (1-methyl-1-propenyl)-, (E)- proper disposal procedures

An authoritative guide to the proper laboratory disposal procedures for Benzene, (1-methyl-1-propenyl)-, (E)- , designed for researchers, environmental health and safety (EHS) professionals, and laboratory managers.

I. Chemical Profile & Waste Classification

Before initiating any disposal protocol, it is critical to accurately classify the waste stream. Benzene, (1-methyl-1-propenyl)-, (E)- (also widely known as (E)-2-Phenyl-2-butene) is an unsaturated aromatic hydrocarbon[1]. Because it consists entirely of carbon and hydrogen, it falls strictly under the category of Non-Halogenated Organic Waste [2].

Property	Value / Classification	Source / Rationale
CAS Registry Number	768-00-3	Standard identifier for (E)-2-Phenyl-2-butene[1].
Chemical Formula	C10H12	Confirms the absence of halogens (F, Cl, Br, I)[1].
Waste Category	Non-Halogenated Organic	Must be segregated from halogenated streams to prevent toxic reactions and minimize disposal costs[2][3].
Primary Hazard	Flammable / Combustible	Hydrocarbon structure dictates storage away from oxidizers and ignition sources.

II. The Logic of Waste Segregation (Causality & Safety)

In professional laboratory settings, the disposal of organic compounds is not merely about discarding liquids; it is a highly regulated system designed to prevent exothermic reactions, toxic gas generation, and environmental contamination.

The most critical rule when disposing of Benzene, (1-methyl-1-propenyl)-, (E)- is strict segregation from halogenated solvents (e.g., chloroform, dichloromethane) and aqueous acids/bases [2][3].

• Chemical Causality: Mixing non-halogenated hydrocarbons with strong oxidizing acids (like concentrated nitric or sulfuric acid) can lead to violent exothermic reactions, potentially causing the waste container to over-pressurize and rupture[3].

• Logistical Causality: Commercial hazardous waste facilities process non-halogenated waste primarily through fuel blending and incineration. Introducing halogens into this stream requires expensive scrubbing systems to capture corrosive hydrogen halide gases (e.g., HCl) generated during combustion. Mixing these streams exponentially increases institutional disposal costs[2][3].

III. Waste Segregation Workflow

Workflow for the segregation and disposal of (E)-2-Phenyl-2-butene waste.

IV. Step-by-Step Disposal Methodology

This protocol ensures compliance with standard EPA (Resource Conservation and Recovery Act - RCRA) guidelines and institutional EHS policies.

Phase 1: Liquid Waste Collection

• Select the Receptacle: Obtain a compatible, chemically resistant waste container (typically a high-density polyethylene (HDPE) carboy or a glass bottle). Ensure the container is free of any incompatible residues (e.g., oxidizers).

• Labeling: Before adding any waste, attach a standard "Hazardous Waste" tag. Explicitly write "Benzene, (1-methyl-1-propenyl)-, (E)-" or "trans-2-Phenyl-2-butene" and list the specific solvent it is dissolved in (e.g., Hexane, 80%; trans-2-Phenyl-2-butene, 20%). Check the "Flammable" and "Non-Halogenated" boxes[2][3].

• Transfer: Working inside a certified chemical fume hood, use a funnel to transfer the liquid waste into the container[2][4].

• Vapor Control: Immediately remove the funnel and cap the container tightly. Containers must remain closed at all times except during the active transfer of waste (the "five-minute rule") to prevent the escape of volatile organic compounds (VOCs)[2][4].

• Headspace: Never fill the container past 90% capacity. Leave at least 10% headspace to accommodate thermal expansion of the organic liquids[2].

Phase 2: Empty Container Decontamination

Empty reagent bottles that previously contained pure Benzene, (1-methyl-1-propenyl)-, (E)- cannot be discarded directly into standard trash or glass recycling due to residual chemical clinging to the walls[4].

• Triple Rinsing: In a fume hood, add a small volume of a compatible, non-halogenated solvent (e.g., acetone or ethanol) to the empty vessel[2].

• Agitation: Cap the vessel and gently swirl to dissolve any remaining hydrocarbon residue.

• Rinsate Disposal: Pour the resulting rinsate into the "Non-Halogenated Organic Waste" container[2][4].

• Repeat: Repeat this rinsing process two more times (Triple Rinse Protocol)[2][4].

• Defacement: Once triple-rinsed, allow the residual solvent to evaporate in the fume hood. Completely deface or remove the original manufacturer's label, mark the bottle as "RCRA Empty," and dispose of the glass according to your institution's clean glass disposal policy[2][4].

Phase 3: Satellite Accumulation Area (SAA) Management

• Storage: Transfer the sealed, labeled waste container to the laboratory's designated SAA. This area must be away from heat sources, direct sunlight, and foot traffic[2][3].

• Secondary Containment: Place the waste container inside a secondary containment bin (e.g., a chemically resistant tray) capable of holding 110% of the volume of the largest container. This prevents catastrophic spills if the primary container fails[4].

• EHS Pickup: Monitor the accumulation time. Most jurisdictions require waste to be removed by a licensed hazardous waste contractor within a specific timeframe (e.g., 90 to 180 days) from the accumulation start date[2][4]. Submit a waste pickup request to your EHS department before the container is completely full.

V. References

• Chemical Properties of Benzene, (1-methyl-1-propenyl)-, (E)- (CAS 768-00-3) - Cheméo. chemeo.com. Available at: [Link]

• Hazardous Waste Guide - UTIA Safety Office. tennessee.edu. Available at: [Link]

• GUIDELINES ON SCHEDULED WASTE MANAGEMENT - Faculty of Science (FSc). utar.edu.my. Available at: [Link]

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• 4. in.ewu.edu [in.ewu.edu]

Personal protective equipment for handling Benzene, (1-methyl-1-propenyl)-, (E)-

Comprehensive Safety and Operational Guide: Personal Protective Equipment (PPE) for Handling Benzene, (1-methyl-1-propenyl)-, (E)-

Benzene, (1-methyl-1-propenyl)-, (E)- (CAS: 768-00-3), commonly referred to as trans-2-phenyl-2-butene, is an aromatic alkene widely utilized as a synthetic intermediate in medicinal chemistry and organic synthesis[1]. Due to its dual chemical nature—combining an electron-rich aromatic ring with a reactive alkene moiety—handling this compound requires strict adherence to specialized safety protocols. This guide provides drug development professionals and laboratory scientists with a self-validating framework for Personal Protective Equipment (PPE) selection, operational workflows, and disposal plans.

Physicochemical Hazard Profile

Understanding the physical properties of Benzene, (1-methyl-1-propenyl)-, (E)- is the foundation of any robust safety protocol. The data below dictates the engineering controls and PPE required[2].

Property	Value	Operational Implication
CAS Number	768-00-3	Unique identifier for SDS cross-referencing.
Boiling Point	174 °C at 760 mmHg	Low volatility at room temperature, but heating requires active exhaust[2].
Flash Point	55.7 °C	Category 3 Flammable Liquid; vapors can ignite if heated near ignition sources[2].
Density	0.879 g/cm³	Floats on water; aqueous fire suppression may spread the chemical[2].
Vapor Pressure	1.65 mmHg at 25 °C	Inhalation risk increases significantly if aerosolized or heated[2].

Personal Protective Equipment (PPE) Matrix

The selection of PPE for aromatic hydrocarbons must account for permeation kinetics and flammability[3]. Standard laboratory PPE is insufficient for extended handling of this compound.

• Hand Protection (Critical Barrier):

  • Primary Choice: Viton (Fluoroelastomer) or Polyvinyl Alcohol (PVA) gloves.

  • Secondary/Splash Choice: Heavy-duty Nitrile (minimum 8 mil thickness).

  • Mechanistic Causality: Aromatic hydrocarbons rapidly permeate and degrade standard latex and thin nitrile gloves by solvating the polymer chains, leading to swelling and breakthrough[3]. Viton provides a high-density, halogenated barrier that physically resists aromatic solvent permeation, ensuring structural integrity during extended contact[3].

• Eye and Face Protection:

  • Requirement: ANSI Z87.1-compliant chemical splash goggles.

  • Mechanistic Causality: The compound poses a severe ocular irritation risk. Safety glasses with side shields are inadequate because they do not form a seal against aerosolized droplets generated during pressurized transfers or vigorous stirring.

• Skin and Body Protection:

  • Requirement: Flame-Resistant (FR) lab coat (e.g., Nomex) worn over natural fiber clothing (100% cotton).

  • Mechanistic Causality: With a flash point of 55.7 °C, the chemical presents a fire hazard[2]. Synthetic fibers (like polyester) can melt into the skin during a flash fire, exacerbating burn injuries. An FR coat provides a self-extinguishing thermal barrier.

• Respiratory Protection:

  • Requirement: All handling must be conducted inside a certified chemical fume hood[4]. If ventilation is compromised, use a NIOSH-approved half-face respirator with Organic Vapor (OV) cartridges.

  • Mechanistic Causality: Inhalation of aromatic alkene vapors can cause respiratory tract irritation and central nervous system depression.

Operational Workflow & Handling Protocol

To ensure a self-validating system, every step of the handling process incorporates a verification check.

Workflow for handling Benzene, (1-methyl-1-propenyl)-, (E)- emphasizing PPE and safety controls.

Step-by-Step Methodology:

• Pre-Operational Validation: Verify the fume hood face velocity is between 80–120 feet per minute (fpm). Perform an inflation test on Viton gloves to check for micro-tears before donning.

• Environmental Control: Remove all ignition sources (e.g., open flames, non-intrinsically safe hot plates) from the fume hood. Ground and bond all metal receiving vessels to prevent static discharge[4].

• Inert Atmosphere Setup: Purge the reaction vessel with an inert gas (Argon or Nitrogen). Causality: This displaces oxygen, mitigating the risk of flash fires and preventing the oxidative degradation of the alkene double bond.

• Liquid Transfer: Use a glass syringe with a stainless-steel needle or a PTFE cannula for transferring the liquid. Avoid plastic syringes with rubber plungers, as the aromatic solvent will degrade the rubber, introducing impurities and risking a leak.

• Decontamination: After transfer, rinse all reusable glassware with a compatible volatile solvent (e.g., acetone) inside the fume hood before transferring it to the general washing area.

Spill Response & Disposal Plan

A rapid, calculated response is required to manage spills and waste effectively[4].

• Immediate Spill Response:

  • Evacuate & Isolate: Alert personnel and evacuate the immediate vicinity.

  • Eliminate Ignition Sources: Unplug nearby equipment and turn off heating mantles[4].

  • Containment: Cover the spill with an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite. Do not use combustible absorbents like sawdust, as they increase the fire hazard.

  • Collection: Use non-sparking tools (e.g., brass or plastic scoops) to collect the saturated absorbent[4].

• Waste Disposal:

  • Place the collected material into a clearly labeled, heavy-duty polyethylene or glass waste container.

  • Categorize the waste as "Non-Halogenated Flammable Organic Waste."

  • Do not discharge into the municipal sewer system, as the compound is toxic to aquatic life and floats on water, creating a persistent environmental hazard[5].

References

• [2] Title: Cas 768-00-3, cis-2-Phenyl-2-butene Chemical Properties | Source: LookChem | URL: [Link]

• [3] Title: Glove Selection Guide | Source: UC Berkeley Office of Environment, Health & Safety | URL: [Link]

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